Isobutyl acetate

• CAS: 110-19-0

Core Science & Biosynthesis

What are the physical properties of isobutyl acetate

An In-depth Technical Guide to the Physical Properties of Isobutyl Acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of isobutyl acetate (IUPAC name: 2-methylpropyl acetate), a common solvent utilized in various scientific and industrial applications, including the pharmaceutical industry. This document collates essential quantitative data, details the experimental methodologies for their determination, and presents a logical workflow for a key experimental procedure.

Core Physical and Chemical Properties

Isobutyl acetate is a colorless liquid with a characteristic fruity, floral odor.[1][2] It is an ester of isobutanol and acetic acid.[1][3]

Property	Value	Units
Molecular Formula	C₆H₁₂O₂
Molecular Weight	116.16	g/mol
CAS Number	110-19-0
Appearance	Clear, colorless liquid
Odor	Fruity, floral

Quantitative Physical Data

The following tables summarize the key physical properties of isobutyl acetate, providing a range of reported values from various sources.

Table 2.1: Thermodynamic Properties

Property	Value	Temperature (°C)	Pressure
Boiling Point	115 - 118	760 mmHg
Melting Point	-99
Flash Point (Closed Cup)	18 - 22
Autoignition Temperature	421 - 430
Vapor Pressure	13 - 17.8	20 - 25
Vapor Density	>4 (Air = 1)

Table 2.2: Optical and Physical Properties

Property	Value	Temperature (°C)
Density	0.867 - 0.875	20 - 25
Refractive Index (n20/D)	1.389 - 1.392	20
Viscosity (Dynamic)	0.7	20
Surface Tension	23.4	20

Table 2.3: Solubility Data

Solvent	Solubility	Temperature (°C)
Water	0.6 - 0.7 g/100g	20 - 25
Ethanol	Miscible
Ether	Miscible

Experimental Protocols

The following sections detail the standardized methodologies for determining the key physical properties of isobutyl acetate. These protocols are based on internationally recognized standards, primarily from ASTM International.

Determination of Boiling Point (ASTM D1078)

This method determines the distillation range of volatile organic liquids.

Apparatus:

• Distillation flask

• Condenser

• Receiving graduate

• Thermometer

• Heating source (heating mantle or oil bath)

Procedure:

• A 100 mL sample of isobutyl acetate is placed in the distillation flask.

• The flask is connected to the condenser and the thermometer is positioned so that the top of the bulb is level with the bottom of the side arm of the flask.

• The sample is heated at a controlled rate.

• The temperature at which the first drop of distillate falls from the condenser is recorded as the initial boiling point.

• Heating is continued, and the temperature is recorded as the volume of distillate increases.

• The final boiling point is the temperature at which the last of the liquid evaporates from the bottom of the flask.

Determination of Melting Point (ASTM D1519)

For substances that are liquid at room temperature, the melting point is determined by cooling the substance until it solidifies and then gently heating it.

Apparatus:

• Melting point apparatus (e.g., Thiele tube or automated instrument)

• Capillary tubes

• Thermometer

• Cooling bath (e.g., dry ice/acetone)

Procedure:

• A small sample of isobutyl acetate is introduced into a capillary tube and sealed.

• The sample is frozen using a cooling bath.

• The capillary tube is placed in the melting point apparatus.

• The apparatus is heated slowly and at a controlled rate.

• The temperature at which the first signs of melting are observed and the temperature at which the last crystal disappears are recorded as the melting range.

Determination of Density (ASTM D1480)

This method uses a Bingham pycnometer to determine the density of liquids.

Apparatus:

• Bingham pycnometer

• Constant-temperature bath

• Analytical balance

Procedure:

• The pycnometer is thoroughly cleaned, dried, and weighed.

• The pycnometer is filled with isobutyl acetate, avoiding the inclusion of air bubbles.

• The filled pycnometer is placed in a constant-temperature bath until it reaches thermal equilibrium.

• The volume of the liquid in the pycnometer is adjusted to a specific mark.

• The pycnometer is removed from the bath, cleaned, dried, and weighed.

• The density is calculated from the mass of the liquid and the calibrated volume of the pycnometer.

Determination of Refractive Index (ASTM D1218)

This method employs a refractometer to measure the refractive index of transparent liquids.

Apparatus:

• Abbe refractometer or a similar instrument

• Constant-temperature bath

• Light source (sodium lamp)

Procedure:

• The refractometer is calibrated using a standard of known refractive index.

• A few drops of isobutyl acetate are placed on the prism of the refractometer.

• The prisms are closed and the instrument is allowed to reach thermal equilibrium.

• The light source is adjusted, and the telescope is focused to obtain a sharp dividing line between the light and dark fields.

• The refractive index is read from the instrument's scale.

Determination of Aqueous Solubility (ASTM E1148)

This method covers the determination of the solubility of organic compounds in water.

Apparatus:

• Flasks with stoppers

• Constant-temperature shaker bath

• Analytical instrumentation for concentration measurement (e.g., gas chromatography)

Procedure:

• An excess amount of isobutyl acetate is added to a known volume of water in a flask.

• The flask is sealed and placed in a constant-temperature shaker bath.

• The mixture is agitated until equilibrium is reached (solubility is constant over time).

• The mixture is allowed to stand for a period to allow for phase separation.

• A sample of the aqueous phase is carefully removed, ensuring no undissolved ester is included.

• The concentration of isobutyl acetate in the aqueous sample is determined using an appropriate analytical method.

Determination of Flash Point (ASTM D93 - Pensky-Martens Closed Cup Tester)

This method is used to determine the flash point of volatile materials.[1]

Apparatus:

• Pensky-Martens closed-cup tester

• Heating source

• Ignition source

Procedure:

• The test cup is filled with isobutyl acetate to the specified level.

• The lid is placed on the cup, and the apparatus is assembled.

• The sample is heated at a slow, constant rate while being stirred.

• At specified temperature intervals, the stirring is stopped, and an ignition source is dipped into the vapor space above the liquid.

• The flash point is the lowest temperature at which the application of the ignition source causes the vapors of the sample to ignite.[1]

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the determination of the boiling point of a liquid using the capillary method.

Caption: Workflow for Boiling Point Determination.

References

• 1. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog [blog.ansi.org]
• 2. store.astm.org [store.astm.org]
• 3. ASTM D93 | Flash Point by Pensky-Martens Closed Cup Tester [ayalytical.com]

The Natural Occurrence of Isobutyl Acetate in Plants: A Technical Guide

Introduction

Isobutyl acetate (IUPAC name: 2-methylpropyl acetate) is a volatile organic compound (VOC) recognized for its characteristic fruity aroma, often described as reminiscent of banana or pear.[1][2] While widely utilized as a solvent in the coatings, fragrance, and pharmaceutical industries, isobutyl acetate is also a significant natural product, synthesized by a diverse range of plant species.[1][3][4] It is a key component of the complex blend of volatiles that constitute the aroma and flavor profiles of many fruits and flowers. The presence and concentration of this ester are critical factors in fruit ripening, herbivore and pathogen defense, and the attraction of pollinators and seed-dispersing animals.[5] This guide provides a comprehensive technical overview of the natural occurrence of isobutyl acetate in plants, its biosynthesis, quantitative analysis, and the experimental methodologies used for its study.

Natural Occurrence of Isobutyl Acetate in the Plant Kingdom

Isobutyl acetate is a prevalent ester found across various plant families, contributing significantly to the aromatic profile of their fruits and flowers. Its presence has been documented in numerous commercially and ecologically important species. It occurs naturally in fruits such as raspberries, pears, apples, bananas, and strawberries.[2][3][6]

Key Plant Sources:

• Rosaceae Family: This family is a prominent source of isobutyl acetate. It is a well-documented volatile in numerous cultivars of apple (Malus domestica) and pear (Pyrus communis).[2] It is also found in raspberry (Rubus idaeus) and various strawberry (Fragaria × ananassa) varieties.[6][7]

• Musaceae Family: Isobutyl acetate is a known contributor to the characteristic aroma of bananas (Musa spp.).[8]

• Other Occurrences: The compound has also been identified in guavas (Psidium guajava) and is a component of chamomile oil.

Quantitative Analysis of Isobutyl Acetate in Plant Tissues

The concentration of isobutyl acetate varies significantly among different plant species, cultivars, and even with the developmental stage of the tissue. Ripening is a critical factor, with ester concentrations, including isobutyl acetate, generally increasing as the fruit matures.[9] The following table summarizes quantitative data from various studies, providing a comparative look at the concentration of isobutyl acetate in different plant fruits.

Plant Species	Cultivar(s)	Plant Part	Concentration (µg/kg Fresh Weight)	Reference(s)
Apple (Malus domestica)	Smitten	Fruit Peel	Correlated Positively (Specific value not provided)	[2]
Apple (Malus domestica)	Fuji	Fruit	Identified as an odor-active compound	[10]
Strawberry (Fragaria × ananassa)	FY Variety	Fruit	Present (Specific value not provided)	[6]
Asian Pear (Pyrus spp.)	Nanguoli	Fruit	1.8
Asian Pear (Pyrus spp.)	Dabali	Fruit	0.8
Asian Pear (Pyrus spp.)	Yali	Fruit	0.4
Asian Pear (Pyrus spp.)	Jingbaili	Fruit	0.3
Raspberry (Rubus idaeus)	General	Fruit	Trace amounts reported	[7][11]

Note: Quantitative data for isobutyl acetate is often highly variable and dependent on the specific analytical methods, cultivar, ripeness stage, and growing conditions. Some studies identify its presence without providing absolute quantification.

Biosynthesis of Isobutyl Acetate in Plants

The formation of isobutyl acetate in plants is a multi-step enzymatic process. The final, critical step is catalyzed by alcohol acyltransferases (AATs), which belong to the BAHD superfamily of acyltransferases.[12][13] These enzymes facilitate the esterification of an alcohol with an acyl-CoA. For isobutyl acetate, the precursors are isobutanol and acetyl-CoA.[4]

The biosynthetic pathway for the isobutanol precursor is directly linked to amino acid metabolism. Specifically, it is derived from the catabolism of L-valine.[12][13][14]

The pathway proceeds as follows:

• Transamination: L-valine is converted to 2-ketoisovalerate.

• Decarboxylation: 2-ketoisovalerate is decarboxylated to form isobutyraldehyde.

• Reduction: Isobutyraldehyde is reduced by an alcohol dehydrogenase (ADH) to produce isobutanol.

• Esterification: Finally, an alcohol acyltransferase (AAT) catalyzes the transfer of an acetyl group from acetyl-CoA to isobutanol, forming isobutyl acetate and releasing coenzyme A.[1]

Acetyl-CoA is a central metabolite in plant cells, derived from various processes including glycolysis and fatty acid β-oxidation, ensuring its availability for ester synthesis.[15]

Caption: Biosynthetic pathway of isobutyl acetate from L-valine.

Experimental Methodologies

The analysis of volatile compounds like isobutyl acetate from complex plant matrices requires sensitive and specific analytical techniques. The most common and effective method is Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS).[16][17] This approach allows for the solvent-free extraction and concentration of volatiles from the sample's headspace, followed by high-resolution separation and identification.

General Experimental Workflow

The process involves sample preparation, volatile extraction, chromatographic separation, and mass spectrometric detection and quantification.

Caption: General workflow for HS-SPME-GC-MS analysis of plant volatiles.

Detailed Protocol: HS-SPME-GC-MS Analysis of Isobutyl Acetate

This protocol is a synthesized methodology based on common practices in plant volatilomics research.[16][17]

1. Sample Preparation:

• Weigh a precise amount (e.g., 2-5 g) of homogenized plant tissue (e.g., fruit pulp) into a 20 mL headspace vial.[6][18]

• To enhance the release of volatiles, add a saturated solution of sodium chloride (e.g., 1-4 mL) to the vial. This increases the ionic strength of the matrix.

• Add a known amount of an appropriate internal standard (e.g., 2-octanol or ethyl phenylacetate, 5-10 µL of a standard solution) for quantification.[6]

• Immediately seal the vial with a PTFE/silicone septum cap.

2. Headspace Extraction (HS-SPME):

• Fiber Selection: A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is commonly used for a broad range of volatiles, including esters.[17]

• Incubation/Equilibration: Place the vial in a heating block or autosampler agitator. Incubate the sample at a controlled temperature (e.g., 50-80°C) for a set time (e.g., 15-30 minutes) with agitation to facilitate the release of volatiles into the headspace.[17]

• Extraction: Expose the conditioned SPME fiber to the headspace of the vial for a specific duration (e.g., 30-45 minutes) at the same temperature to allow for the adsorption of analytes.[17]

3. GC-MS Analysis:

• Desorption: Immediately after extraction, insert the SPME fiber into the heated injection port of the gas chromatograph (e.g., 250°C) for thermal desorption of the analytes for a period of 5-15 minutes. Operate the injector in splitless mode to maximize the transfer of analytes to the column.

• Gas Chromatography:

  • Column: Use a polar capillary column, such as one coated with a wax-type phase (e.g., DB-WAX or HP-INNOWax), for good separation of esters. A typical column dimension is 30 m length x 0.25 mm internal diameter x 0.25 µm film thickness.

  • Carrier Gas: Use Helium at a constant flow rate (e.g., 1.0 mL/min).

  • Oven Temperature Program: A typical program starts at a low temperature (e.g., 40-50°C, hold for 3-5 min), then ramps up at a controlled rate (e.g., 5°C/min) to a final temperature (e.g., 240°C, hold for 5-15 min).[16]

• Mass Spectrometry:

  • Ionization: Use Electron Impact (EI) ionization at 70 eV.

  • Mass Analyzer: Scan a mass range of m/z 40-500.

  • Temperatures: Maintain the ion source and transfer line temperatures at approximately 220-230°C.

4. Data Analysis:

• Identification: Identify isobutyl acetate by comparing its retention time and mass spectrum with those of an authentic chemical standard and by matching the spectrum against a reference library (e.g., NIST/Wiley).

• Quantification: Calculate the concentration of isobutyl acetate by relating its peak area to the peak area of the internal standard and applying a calibration curve generated from standards of known concentrations.

Conclusion

Isobutyl acetate is a naturally occurring ester that plays a vital role in the chemical ecology and sensory properties of numerous plant species. Its biosynthesis is intricately linked to primary metabolic pathways, particularly the catabolism of the amino acid L-valine. Understanding the distribution, concentration, and biosynthesis of this compound is crucial for applications ranging from food science and flavor chemistry to the development of new crop varieties with enhanced aromatic profiles. The standardized analytical workflow centered on HS-SPME-GC-MS provides a robust and sensitive platform for researchers to further investigate the complex world of plant volatiles. This guide serves as a foundational resource for professionals seeking to explore the multifaceted role of isobutyl acetate in the plant kingdom.

References

• 1. Alcohol acyltransferases for the biosynthesis of esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sfera.unife.it [sfera.unife.it]
• 3. ISOBUTYL ACETATE - Ataman Kimya [atamanchemicals.com]
• 4. An alcohol acyl transferase from apple (cv. Royal Gala), MpAAT1, produces esters involved in apple fruit flavor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Branched-Chain Volatiles in Fruit: A Molecular Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discrimination and Characterization of the Aroma Profile in Four Strawberry Varieties Cultivated Under Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Volatile Compounds of Raspberry Fruit: From Analytical Methods to Biological Role and Sensory Impact - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Characteristic Volatiles and Cultivar Classification in 35 Apple Varieties: A Case Study of Two Harvest Years - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Identification, Comparison and Classification of Volatile Compounds in Peels of 40 Apple Cultivars by HS–SPME with GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. orbi.uliege.be [orbi.uliege.be]
• 11. iris.unito.it [iris.unito.it]
• 12. Frontiers | Alcohol Acyltransferase Is Involved in the Biosynthesis of C6 Esters in Apricot (Prunus armeniaca L.) Fruit [frontiersin.org]
• 13. Alcohol Acyltransferase Is Involved in the Biosynthesis of C6 Esters in Apricot (Prunus armeniaca L.) Fruit - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Advances in Fruit Aroma Volatile Research - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. mdpi.com [mdpi.com]
• 18. researchgate.net [researchgate.net]

A Comprehensive Guide to the Solubility of Isobutyl Acetate in Common Laboratory Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of isobutyl acetate, a widely used solvent in various scientific and industrial applications. Understanding its solubility characteristics is crucial for its effective use in chemical synthesis, formulation development, and purification processes. This document compiles quantitative solubility data, outlines standard experimental protocols for solubility determination, and presents a visual representation of solubility relationships.

Core Principles of Isobutyl Acetate Solubility

Isobutyl acetate (C₆H₁₂O₂) is a colorless liquid with a characteristic fruity odor.[1] Its molecular structure, an ester of isobutanol and acetic acid, dictates its solubility behavior. The presence of both a polar ester group and a nonpolar isobutyl group allows it to dissolve a range of substances, though its overall character is moderately nonpolar.

A key principle governing its solubility is "like dissolves like." Isobutyl acetate is highly miscible with most common organic solvents, including alcohols, ketones, ethers, and other esters.[2][3] This is due to the similar intermolecular forces (van der Waals forces and dipole-dipole interactions) between isobutyl acetate and these organic solvents. Conversely, its solubility in water is limited due to the significant nonpolar alkyl chain, which disrupts the strong hydrogen bonding network of water.[4]

Quantitative Solubility Data

The following table summarizes the solubility of isobutyl acetate in a variety of common laboratory solvents. The data has been compiled from various sources and is presented for easy comparison.

Solvent	Chemical Class	Solubility	Temperature (°C)
Water	Protic, Polar	0.6 - 0.7 g/100 mL[1][5][6]	20 - 25
7 g/L[7][8][9]	20
5.6 g/L[10]	20
Ethanol	Alcohol	Miscible[1][4]	Ambient
Methanol	Alcohol	Miscible[1]	Ambient
Diethyl Ether	Ether	Miscible[1][4]	Ambient
Acetone	Ketone	Miscible[1]	Ambient
Ethyl Acetate	Ester	Miscible	Ambient
Carbon Tetrachloride	Halogenated Hydrocarbon	Slightly Soluble[1]	Ambient
Hexane	Aliphatic Hydrocarbon	Miscible	Ambient
Toluene	Aromatic Hydrocarbon	Miscible	Ambient
Benzene	Aromatic Hydrocarbon	Miscible[4]	Ambient
Propylene Glycol	Glycol	Soluble[11]	Ambient

Experimental Protocols for Solubility Determination

While specific experimental details for each data point in the table are not exhaustively published in the cited literature, the following are detailed, standardized methodologies that are broadly applicable for determining the solubility of a liquid like isobutyl acetate in various solvents.

Method 1: Determination of Miscibility (Qualitative)

This protocol is suitable for determining if isobutyl acetate is miscible in a given solvent.

Principle: Visual inspection for the formation of a single, homogeneous phase when two liquids are mixed. The absence of turbidity or a phase boundary indicates miscibility.

Apparatus:

• Glass test tubes or vials with stoppers

• Calibrated pipettes or graduated cylinders

• Vortex mixer (optional)

Procedure:

• Into a clean, dry test tube, add a known volume of the solvent of interest (e.g., 5 mL).

• To the same test tube, add an equal volume of isobutyl acetate.

• Stopper the test tube and invert it several times or agitate using a vortex mixer for approximately 30 seconds to ensure thorough mixing.

• Allow the mixture to stand for at least 5 minutes and observe against a well-lit background.

• Observation:

  • Miscible: The mixture remains a single, clear, and homogeneous phase with no visible separation or cloudiness.

  • Immiscible or Partially Miscible: The mixture forms two distinct layers, or the solution appears cloudy or turbid, indicating the presence of a second phase.

Method 2: Shake-Flask Method for Quantitative Solubility Determination

This is a widely recognized and reliable method for determining the equilibrium solubility of a substance in a solvent. It is particularly useful for determining the limited solubility of isobutyl acetate in water.

Principle: A saturated solution is prepared by allowing an excess of the solute to equilibrate with the solvent over a period of time. The concentration of the solute in the saturated solution is then determined analytically.

Apparatus:

• Stoppered flasks or vials

• Constant temperature shaker or water bath

• Centrifuge

• Syringe filters (e.g., 0.45 µm PTFE)

• Analytical instrument for quantification (e.g., Gas Chromatograph with a Flame Ionization Detector - GC-FID)

• Volumetric flasks and pipettes for standard preparation

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of isobutyl acetate to a flask containing a known volume of the solvent (e.g., water). The excess is crucial to ensure that saturation is reached.

  • Seal the flask to prevent evaporation.

  • Place the flask in a constant temperature shaker or water bath set to the desired temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient period to reach equilibrium. A common duration is 24 to 48 hours, though preliminary studies can determine the minimum time required.

• Phase Separation:

  • After equilibration, allow the flask to stand undisturbed in the constant temperature bath for several hours to allow the undissolved isobutyl acetate to separate.

  • To further ensure complete separation of the undissolved phase, an aliquot of the mixture can be centrifuged.

• Sample Analysis:

  • Carefully withdraw a sample from the clear, saturated solvent phase using a syringe.

  • Filter the sample through a syringe filter to remove any remaining micro-droplets of undissolved isobutyl acetate.

  • Accurately dilute the filtered sample with a suitable solvent (one in which isobutyl acetate is fully miscible, e.g., methanol) to a concentration that falls within the calibration range of the analytical instrument.

• Quantification:

  • Prepare a series of calibration standards of isobutyl acetate of known concentrations.

  • Analyze the calibration standards and the diluted sample using a suitable analytical method, such as GC-FID.

  • Construct a calibration curve by plotting the instrument response versus the concentration of the standards.

  • Determine the concentration of isobutyl acetate in the diluted sample from the calibration curve.

  • Calculate the original concentration in the saturated solution by accounting for the dilution factor. This value represents the solubility.

Logical Relationships in Isobutyl Acetate Solubility

The following diagram illustrates the general solubility behavior of isobutyl acetate with different classes of common laboratory solvents based on their polarity and ability to form hydrogen bonds.

Caption: Solubility of Isobutyl Acetate with Solvent Classes.

References

• 1. filab.fr [filab.fr]
• 2. dissolutiontech.com [dissolutiontech.com]
• 3. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 4. Water Solubility | Scymaris [scymaris.com]
• 5. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 105: Water ... - OECD - Google Books [books.google.com.sg]
• 6. Determination of aqueous solubility by heating and equilibration: A technical note - PMC [pmc.ncbi.nlm.nih.gov]
• 7. store.astm.org [store.astm.org]
• 8. ntrs.nasa.gov [ntrs.nasa.gov]
• 9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 10. Solvent miscibility | Waters [help.waters.com]
• 11. Shake-Flask Solubility Assay - Enamine [enamine.net]

An In-depth Technical Guide to the Synthesis of Isobutyl Acetate from Isobutanol and Acetic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of isobutyl acetate through the Fischer-Speier esterification of isobutanol and acetic acid. It is designed to offer researchers, scientists, and professionals in drug development a detailed understanding of the reaction, including its mechanism, experimental protocols, and key quantitative parameters.

Introduction

Isobutyl acetate, a colorless liquid with a characteristic fruity aroma, is a widely used solvent in the pharmaceutical, coatings, and fragrance industries.[1][2] Its synthesis from isobutanol and acetic acid is a classic example of Fischer-Speier esterification, a reversible acid-catalyzed reaction.[1][3][4] This guide delves into the core principles and practical execution of this synthesis, providing the necessary data and methodologies for its successful implementation and optimization in a laboratory or industrial setting.

Reaction Mechanism and Kinetics

The synthesis of isobutyl acetate proceeds via the Fischer-Speier esterification mechanism, which involves the acid-catalyzed nucleophilic acyl substitution of acetic acid with isobutanol.[4][5][6] The reaction is an equilibrium process, and strategies to drive it towards the product side include using an excess of one reactant or removing water as it is formed.[3][7][8]

The generally accepted mechanism involves the following steps:

• Protonation of the carbonyl oxygen: The acid catalyst protonates the carbonyl oxygen of acetic acid, increasing the electrophilicity of the carbonyl carbon.[4][9]

• Nucleophilic attack: The lone pair of electrons on the oxygen atom of isobutanol attacks the protonated carbonyl carbon, forming a tetrahedral intermediate.[4][5]

• Proton transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups.[4][9]

• Elimination of water: The protonated hydroxyl group leaves as a water molecule, a good leaving group.[4][6]

• Deprotonation: The catalyst is regenerated by the removal of a proton from the resulting protonated ester.[4]

Caption: Fischer-Speier esterification mechanism for isobutyl acetate synthesis.

The reaction kinetics are influenced by temperature, catalyst concentration, and the molar ratio of the reactants. Studies have shown that the reaction is reversible and that the conversion can be limited by chemical equilibrium.[10][11] The use of heterogeneous catalysts, such as ion-exchange resins like Amberlyst 15, is a common alternative to homogeneous catalysts like sulfuric acid to simplify product purification and minimize corrosion.[10][11][12]

Quantitative Data Summary

The following tables summarize key quantitative data from various studies on the synthesis of isobutyl acetate.

Table 1: Reaction Conditions and Yields

Catalyst	Reactant Molar Ratio (Isobutanol:Acetic Acid)	Temperature (°C)	Reaction Time (hours)	Yield (%)	Reference
Sulfuric Acid	1:1.5	130	2.5	54	[13][14]
Composite Catalyst (Acid Sulfate & p-Toluenesulfonic Acid)	1:1 (continuous feed)	98 - 118	Continuous	>99	[15][16]
Amberlyst 15	1:1, 1:2, 2:1	70 - 100	Varied	Not specified	[12]

Table 2: Kinetic Parameters

Catalyst	Kinetic Model	Activation Energy (kJ/mol)	Equilibrium Constant (K)	Reference
Uncatalyzed	Second-order reversible	Not specified	4	[11]
Amberlite IR-120	Eley-Rideal	Not specified	Not specified	[11]
Amberlyst 15	Pseudo-homogeneous	50.5	Not specified	[12]
Amberlyst 15	LHHW Model	23.29	Not specified	[17]

Detailed Experimental Protocols

This section provides a detailed methodology for the synthesis of isobutyl acetate based on established laboratory procedures.[13][14]

4.1. Materials and Equipment

• Reactants: Isobutanol, Glacial Acetic Acid

• Catalyst: Concentrated Sulfuric Acid

• Reagents for Purification: Saturated Sodium Bicarbonate solution, Saturated Sodium Chloride solution (brine), Anhydrous Magnesium Sulfate

• Equipment: Round-bottom flask (250 mL), Reflux condenser, Heating mantle or oil bath, Magnetic stirrer and stir bar, Separatory funnel, Distillation apparatus, Beakers, Graduated cylinders

4.2. Experimental Procedure

• Reaction Setup: In a 250 mL round-bottom flask, combine 23.1 mL of isobutanol and 34.5 mL of glacial acetic acid.[13]

• Catalyst Addition: Carefully add 5.0 mL of concentrated sulfuric acid to the mixture while stirring.[13]

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 130°C) using a heating mantle or oil bath.[13] Continue refluxing with constant stirring for at least 2.5 to 3 hours to ensure the reaction proceeds towards completion.[13]

• Cooling: After the reflux period, turn off the heat and allow the reaction mixture to cool to room temperature.[13]

• Work-up and Extraction:

  • Transfer the cooled mixture to a separatory funnel.

  • Add water to the separatory funnel until the aqueous phase is approximately twice the volume of the organic phase.[13]

  • Shake the funnel vigorously to mix the layers, venting frequently to release any pressure. Allow the layers to separate.

  • Drain and discard the lower aqueous layer.

  • Wash the organic layer sequentially with three portions of saturated sodium bicarbonate solution to neutralize any remaining acetic acid and catalyst.[13][14] Check the pH of the final aqueous wash to ensure it is basic.

  • Wash the organic layer with a portion of saturated sodium chloride solution (brine) to aid in the removal of water.

• Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask and add anhydrous magnesium sulfate to remove any residual water. Swirl the flask until the drying agent no longer clumps together.

• Purification by Distillation:

  • Decant or filter the dried organic layer into a clean, dry round-bottom flask.

  • Set up a simple distillation apparatus.

  • Heat the flask to distill the isobutyl acetate. Collect the fraction that boils between 110°C and 118°C.[2][13]

• Characterization: The final product can be characterized by determining its refractive index (literature value nD20 = 1.389-1.391) and by infrared (IR) spectroscopy to confirm the presence of the ester functional group (C=O stretch around 1740 cm⁻¹).[13]

Caption: Experimental workflow for isobutyl acetate synthesis and purification.

Industrial Production

On an industrial scale, the production of isobutyl acetate often employs a continuous process involving esterification, filtration, distillation, neutralization, and dehydration.[18] Reactive distillation is an advanced technique that combines the reaction and separation steps into a single unit, which can improve conversion rates and process efficiency by continuously removing water from the reaction mixture.[10] Catalysts used in industrial processes can vary, with solid acid catalysts being favored to reduce corrosion and waste generation.[16]

Conclusion

The synthesis of isobutyl acetate from isobutanol and acetic acid is a well-established and versatile esterification reaction. A thorough understanding of the Fischer-Speier mechanism, reaction kinetics, and experimental parameters is crucial for achieving high yields and purity. This guide provides a solid foundation for researchers and professionals to successfully synthesize and optimize the production of isobutyl acetate for various applications. The use of structured experimental protocols and an awareness of the quantitative aspects of the reaction will enable reproducible and efficient synthesis.

References

• 1. Isobutyl acetate - Wikipedia [en.wikipedia.org]
• 2. archemco.com [archemco.com]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 5. Fischer Esterification [organic-chemistry.org]
• 6. jk-sci.com [jk-sci.com]
• 7. amherst.edu [amherst.edu]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. (560ap) Esterification of Isobutyl Alcohol and Acetic Acid - Kinetic Study | AIChE [proceedings.aiche.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. chemiepraktika.pbworks.com [chemiepraktika.pbworks.com]
• 14. scribd.com [scribd.com]
• 15. CN102557932A - Method for producing isobutyl acetate - Google Patents [patents.google.com]
• 16. CN102557932B - Method for producing isobutyl acetate - Google Patents [patents.google.com]
• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 18. Introduction of Iso-butyl Acetate Manufacturing Process [slchemtech.com]

An In-depth Technical Guide to the Fischer Esterification of Isobutyl Acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental principles underlying the Fischer esterification of isobutyl acetate. It is intended to serve as a resource for researchers, scientists, and professionals in drug development who require a deep understanding of this classic and industrially significant organic reaction. This document details the reaction mechanism, experimental protocols, and key parameters influencing the synthesis of isobutyl acetate, a widely used solvent and flavoring agent.

Core Principles of Fischer Esterification

Fischer esterification is an acid-catalyzed condensation reaction between a carboxylic acid and an alcohol to form an ester and water.[1][2] The reaction is a reversible process, and its equilibrium can be manipulated to favor the formation of the ester product.[3][4] In the synthesis of isobutyl acetate, isobutanol (2-methyl-1-propanol) reacts with acetic acid in the presence of a strong acid catalyst, typically sulfuric acid (H₂SO₄) or p-toluenesulfonic acid.[5][6]

The reaction is governed by Le Châtelier's principle. To achieve a high yield of isobutyl acetate, the equilibrium must be shifted towards the products.[3] This can be accomplished by either using an excess of one of the reactants (usually the less expensive one, such as acetic acid) or by removing one of the products as it is formed, most commonly water.[3][4]

Reaction Mechanism

The Fischer esterification of isobutyl acetate proceeds through a series of reversible steps, characteristic of nucleophilic acyl substitution. The mechanism can be summarized as follows:

• Protonation of the Carbonyl Group: The acid catalyst protonates the carbonyl oxygen of the acetic acid, increasing the electrophilicity of the carbonyl carbon.[3][7]

• Nucleophilic Attack: The lone pair of electrons on the oxygen atom of isobutanol attacks the protonated carbonyl carbon, leading to the formation of a tetrahedral intermediate (an oxonium ion).[3][7]

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups, forming a good leaving group (water).[7][8]

• Elimination of Water: The tetrahedral intermediate collapses, eliminating a molecule of water and reforming the carbonyl group, resulting in a protonated ester.[3][7]

• Deprotonation: The protonated ester is deprotonated, regenerating the acid catalyst and yielding the final product, isobutyl acetate.[3][7]

Experimental Protocols

Several experimental protocols for the synthesis of isobutyl acetate via Fischer esterification have been reported. The following is a generalized methodology based on common laboratory practices.

Materials and Equipment:

• Isobutanol

• Glacial Acetic Acid

• Concentrated Sulfuric Acid

• Sodium Bicarbonate Solution (5%)

• Anhydrous Sodium Sulfate or Magnesium Sulfate

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Distillation apparatus

• Magnetic stirrer and stir bar

Generalized Procedure:

• Reaction Setup: In a round-bottom flask, combine isobutanol and an excess of glacial acetic acid.[6] While stirring, slowly add a catalytic amount of concentrated sulfuric acid.[9] Add boiling chips to ensure smooth boiling.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux for a specified period, typically 1-2.5 hours.[6][9] Refluxing allows the reaction to proceed at a controlled temperature without the loss of volatile reactants or products.

• Work-up and Extraction: After cooling the reaction mixture to room temperature, transfer it to a separatory funnel.[6] Add water to separate the organic layer from the aqueous layer. The organic layer, containing the isobutyl acetate, is then washed sequentially with water and a 5% sodium bicarbonate solution to neutralize the excess acid catalyst and any unreacted acetic acid.[6][9] The organic layer is then washed again with brine (saturated sodium chloride solution) to aid in the removal of water.

• Drying: The washed organic layer is dried over an anhydrous drying agent such as sodium sulfate or magnesium sulfate to remove any residual water.[6]

• Purification: The crude isobutyl acetate is purified by distillation to separate it from any remaining isobutanol and other impurities.[3][6] The fraction collected at the boiling point of isobutyl acetate (118 °C) is the purified product.[10]

Quantitative Data

The yield and reaction rate of the Fischer esterification of isobutyl acetate are influenced by several factors, including the molar ratio of reactants, catalyst concentration, temperature, and reaction time.

Parameter	Condition	Result	Reference
Reactant Ratio	Excess Acetic Acid	Drives equilibrium towards product formation	[3]
Catalyst	Sulfuric Acid	Effective in catalytic amounts	[6][9]
Catalyst	Amberlyst 15 (heterogeneous)	Allows for easier separation and is less corrosive	[5]
Temperature	Reflux (~130°C)	Increases reaction rate	[6]
Reaction Time	2.5 hours	Can lead to yields around 54%	[6]
Equilibrium Constant (K)	318-368K	Approximately 4	[11]
Activation Energy	-	23.29 kJ/mol	[12]

Mandatory Visualizations

Fischer Esterification Workflow

Caption: A workflow diagram illustrating the key stages in the synthesis of isobutyl acetate via Fischer esterification.

Reaction Mechanism of Fischer Esterification

Caption: The stepwise reaction mechanism for the acid-catalyzed Fischer esterification.

References

• 1. Chemistry 210 Experiment 7 [home.miracosta.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. community.wvu.edu [community.wvu.edu]
• 4. Fischer Esterification [organic-chemistry.org]
• 5. (560ap) Esterification of Isobutyl Alcohol and Acetic Acid - Kinetic Study | AIChE [proceedings.aiche.org]
• 6. chemiepraktika.pbworks.com [chemiepraktika.pbworks.com]
• 7. i3awards.org.au [i3awards.org.au]
• 8. What is Fischer Esterification? | ChemTalk [chemistrytalk.org]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. ocw.mit.edu [ocw.mit.edu]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

An In-depth Technical Guide to Isobutyl Acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of isobutyl acetate, a significant organic solvent and chemical intermediate. The document details its chemical identity, physical and chemical properties, synthesis protocols, applications with a focus on the pharmaceutical industry, and essential safety information.

Chemical Identification

Identifier	Value
CAS Number	110-19-0[1][2]
IUPAC Name	2-methylpropyl acetate[3][4]
Other Names	2-methylpropyl ethanoate, β-methylpropyl acetate[1][3][5]
Molecular Formula	C₆H₁₂O₂[1][4][5]
Molecular Weight	116.16 g/mol [1][4][5]

Physicochemical Properties

Isobutyl acetate is a colorless, flammable liquid with a characteristic fruity odor at low concentrations, reminiscent of banana or apple.[5][6] At higher concentrations, the odor can become unpleasant.[1][3][7] It is slightly soluble in water but miscible with many organic solvents like alcohols, ethers, and hydrocarbons.[5][8]

Table of Physical and Chemical Properties:

Property	Value	Source
Melting Point	-99 °C	[5][7][9]
Boiling Point	118 °C	[5][7]
Density	0.873 g/mL at 25 °C	[5]
Flash Point	18 °C (64.4 °F)	[7][9]
Vapor Pressure	10 mmHg at 12.8 °C	[10]
Lower Explosive Limit (LEL)	1.3%	[11]
Upper Explosive Limit	10.5%	[9]
Water Solubility	Slightly soluble	[5][6][8]

Synthesis of Isobutyl Acetate

The most common industrial method for producing isobutyl acetate is through the Fischer esterification of isobutanol (isobutyl alcohol) with acetic acid in the presence of a strong acid catalyst, such as sulfuric acid.[3][12] Another method involves the transesterification of methyl acetate with isobutanol using a catalyst like Amberlyst-15.[13]

This protocol is based on a typical laboratory-scale synthesis of isobutyl acetate.

Materials:

• Isobutyl alcohol (23.1 mL)

• Acetic acid (34.5 mL)

• Concentrated sulfuric acid (5.0 mL)

• Saturated sodium hydrogen carbonate solution

• Magnesium sulfate (anhydrous)

• Water

Equipment:

• 250 mL round-bottom flask

• Reflux condenser

• Heating mantle with a stirrer

• Separatory funnel

• Distillation apparatus

Procedure:

• Combine 23.1 mL of isobutyl alcohol, 34.5 mL of acetic acid, and 5.0 mL of concentrated sulfuric acid in a 250 mL round-bottom flask.[12]

• Set up the apparatus for reflux and heat the mixture to reflux (approximately 130°C) with continuous stirring.[12]

• Maintain the reflux for 2.5 hours.[12]

• Cool the reaction mixture to room temperature.[12]

• Transfer the mixture to a separatory funnel and add water until the aqueous phase is twice the volume of the organic phase.[12]

• Shake the funnel to mix the phases and then allow them to separate.[12]

• Drain and discard the lower aqueous phase.[12]

• Wash the organic phase three times with a saturated solution of sodium hydrogen carbonate to neutralize any remaining acid.[12]

• Dry the organic phase over anhydrous magnesium sulfate.[12]

• Decant the dried organic layer and purify it by distillation. Collect the fraction that boils around 110-118°C.[12]

Caption: Workflow for the synthesis of isobutyl acetate via Fischer esterification.

Applications in Research and Drug Development

Isobutyl acetate's favorable properties, such as its good solvency, moderate evaporation rate, and pleasant odor, make it a versatile compound in various industrial and research settings.[5][6]

• Solvent: It is widely used as a solvent for lacquers, nitrocellulose, resins, and adhesives.[3][5] In the pharmaceutical industry, it serves as a solvent and extraction agent.[5][14] For instance, it can be used in the extraction of penicillin and as a solvent for drug intermediates and in the formulation of ointments and creams.[5][14]

• Flavoring Agent: Due to its fruity aroma, isobutyl acetate is utilized as a synthetic flavoring agent in food products and as a fragrance component in perfumes and cosmetics.[5][14]

• Chemical Intermediate: It is a precursor in the synthesis of other organic compounds.[5]

The Asia Pacific region holds a significant share of the isobutyl acetate market, with the pharmaceutical segment being a major driver.[15]

Safety and Toxicology

Isobutyl acetate is a flammable liquid and should be handled with appropriate safety precautions in a well-ventilated area, away from ignition sources.[7][9][16]

Toxicological Data:

Route of Exposure	Species	Value	Source
Oral LD50	Rat	15,400 mg/kg	[9]
Dermal LD50	Rabbit	> 17,400 mg/kg	[9][17]
Inhalation LC50	Rat	23.4 mg/L (4 hours)	[9][17]

Health Effects:

• Inhalation: High concentrations of vapors can irritate the respiratory tract and cause central nervous system depression, leading to symptoms like dizziness, headache, and nausea.[3][7][10][16]

• Skin Contact: Prolonged or repeated contact may cause skin irritation and dermatitis due to its defatting action.[16]

• Eye Contact: The liquid can cause eye irritation.[7]

Appropriate personal protective equipment, including safety goggles, gloves, and respiratory protection, should be used when handling isobutyl acetate.[9]

Signaling Pathways and Logical Relationships

While isobutyl acetate itself is not directly involved in specific signaling pathways as a signaling molecule, its role as a solvent in drug formulation is crucial for the delivery of active pharmaceutical ingredients (APIs) that do interact with biological pathways. The logical relationship is that the physicochemical properties of isobutyl acetate as a solvent can influence the solubility, stability, and bioavailability of an API, thereby indirectly affecting its therapeutic efficacy.

Caption: Logical relationship of isobutyl acetate as a solvent in drug formulation.

References

• 1. Isobutyl acetate (CAS 110-19-0) - Chemistry For Industry - Solvents & Chemicals - Masterchem.ee [masterchem.ee]
• 2. Isobutyl acetate [webbook.nist.gov]
• 3. Isobutyl acetate - Wikipedia [en.wikipedia.org]
• 4. Isobutyl Acetate | C6H12O2 | CID 8038 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. ISOBUTYL ACETATE - Ataman Kimya [atamanchemicals.com]
• 6. What Is Isobutyl Acetate? | Vertec BioSolvents [vertecbiosolvents.com]
• 7. archemco.com [archemco.com]
• 8. Isobutyl acetate | 110-19-0 [chemicalbook.com]
• 9. fishersci.com [fishersci.com]
• 10. vigon.com [vigon.com]
• 11. Isobutyl acetate - IDLH | NIOSH | CDC [cdc.gov]
• 12. chemiepraktika.pbworks.com [chemiepraktika.pbworks.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. High Quality Isobutyl Acetate: A High-Performance Eco-Friendly Solvent for Green Chemistry Manufacturer, Factory | Anhao [anhaochemical.com]
• 15. fortunebusinessinsights.com [fortunebusinessinsights.com]
• 16. nj.gov [nj.gov]
• 17. solventsandpetroleum.com [solventsandpetroleum.com]

An In-depth Technical Guide to Isobutyl Acetate: Discovery and Historical Context

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the discovery and historical context of isobutyl acetate, a significant organic solvent and flavoring agent. It details the evolution of its synthesis from early methods to the well-established Fischer-Speier esterification, presents its physicochemical properties in a structured format, and includes detailed experimental protocols.

Historical Context and Discovery

The story of isobutyl acetate is intrinsically linked to the development of organic chemistry in the 19th century. While a single discoverer of isobutyl acetate is not widely credited, its synthesis became possible through the foundational work on a class of compounds that would come to be known as esters.

Early Developments in Ester Synthesis (Early to Mid-19th Century)

The term "ester" was first introduced in the first half of the 19th century by the German chemist Leopold Gmelin. This period saw a burgeoning interest in the chemical composition of natural substances. Chemists began to understand that the fruity and floral aromas of many plants were due to volatile organic compounds.

By the mid-19th century, the synthesis of artificial fruit flavors was a commercial reality. These "essences" were showcased at the Great Exhibition in London's Crystal Palace in 1851, featuring pear, apple, grape, and pineapple flavors created from simple esters diluted in alcohol.[1][2][3] These early syntheses were likely serendipitous discoveries or the result of systematic, albeit rudimentary, investigation into the reaction of acids and alcohols. The primary method involved heating a carboxylic acid with an alcohol in the presence of a strong acid, such as sulfuric or hydrochloric acid, which acted as a catalyst.[4]

Formulations from this era, such as those compiled by Vincenz Kletzinsky, reveal that these artificial fruit essences were often complex mixtures of various esters, aldehydes, and other organic compounds.[1][5] For example, an artificial pineapple essence could be made from a combination of ethyl butyrate and amyl acetate. These early preparations were more of an art than a precise science, relying on the olfactory judgment of the chemist.

The Advent of Systematic Synthesis: Fischer-Speier Esterification (1895)

The landscape of ester synthesis was formalized and significantly advanced in 1895 when German chemist Emil Fischer and his colleague Arthur Speier published their work on the acid-catalyzed esterification of carboxylic acids with alcohols.[4][6] This method, now known as the Fischer-Speier esterification, provided a general and reliable procedure for preparing esters with good yields. The reaction involves refluxing a carboxylic acid and an alcohol in the presence of a strong acid catalyst.[4][6]

The key to the success of the Fischer-Speier method is the understanding of chemical equilibrium. The reaction is reversible, and to drive it towards the formation of the ester, an excess of one of the reactants (usually the alcohol) is used, or the water formed as a byproduct is removed.[4][7] This systematic approach marked a significant step forward from the more empirical methods of the earlier 19th century and remains a cornerstone of organic synthesis today.

While the specific first synthesis of isobutyl acetate is not documented with a precise date or individual, it is certain to have been prepared by these early esterification methods, likely as a component of artificial fruit essences before being characterized as a distinct chemical entity. Its synthesis follows the classic Fischer-Speier methodology, reacting isobutanol with acetic acid.[8]

Physicochemical Properties of Isobutyl Acetate

The following table summarizes the key quantitative data for isobutyl acetate.

Property	Value	Source(s)
Molecular Formula	C₆H₁₂O₂	[8][9]
Molar Mass	116.16 g/mol	[8][9][10]
Appearance	Colorless liquid	[8][11][12]
Odor	Fruity, floral (banana-like)	[8][11][12]
Density	0.875 g/cm³ (at 20°C)	[8]
Melting Point	-99 °C	[8][9]
Boiling Point	118 °C	[8][9]
Flash Point	18 °C (64 °F)	[8][11]
Solubility in Water	0.63–0.7 g/100g at 20 °C (Slightly soluble)	[8]
Vapor Pressure	13 mmHg (at 20 °C)	[8][10]

Experimental Protocols

The following protocols detail the synthesis of isobutyl acetate, reflecting both the historical approach and modern laboratory procedures based on the Fischer-Speier esterification.

Early Synthetic Approach (Pre-1895 - General Method)

While a specific detailed protocol for isobutyl acetate from this period is not available, a general procedure for synthesizing a simple acetate ester would have involved the following steps. It is important to note that yields were often low and purification methods were not as advanced as they are today.

Materials:

• Isobutanol (also known as isobutyl alcohol)

• Glacial acetic acid

• Concentrated sulfuric acid (catalyst)

• Sodium bicarbonate solution (for neutralization)

• Water

• Distillation apparatus

Procedure:

• A mixture of isobutanol and an excess of glacial acetic acid would be placed in a flask.

• A small amount of concentrated sulfuric acid would be carefully added to the mixture.

• The flask would be heated, likely over a water bath or with direct flame, to reflux the mixture for a period of time. The concept of reflux was established, but temperature control would have been less precise.

• After cooling, the reaction mixture would be washed with water to remove the excess acid and unreacted alcohol.

• The crude ester would then be washed with a sodium bicarbonate solution to neutralize any remaining acidic components.

• The final step would involve distillation to purify the isobutyl acetate, separating it from any remaining starting materials and byproducts.

Modern Laboratory Synthesis via Fischer-Speier Esterification

This protocol is a typical example of a modern laboratory preparation of isobutyl acetate, providing higher yields and purity.[13][14]

Materials:

• 23.1 mL Isobutanol (0.25 mol)

• 34.5 mL Glacial acetic acid (0.6 mol)

• 5.0 mL Concentrated sulfuric acid

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate or sodium sulfate (drying agent)

• 250 mL round-bottom flask

• Reflux condenser

• Separatory funnel

• Distillation apparatus

Procedure:

• Combine 23.1 mL of isobutanol, 34.5 mL of glacial acetic acid, and 5.0 mL of concentrated sulfuric acid in a 250 mL round-bottom flask.[13][14]

• Set up the apparatus for reflux and heat the mixture gently for 2.5 hours.[13][14]

• Allow the mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash it with water. The organic layer should be washed until the aqueous layer is approximately twice the volume of the organic layer.[13][14]

• Separate the layers and wash the organic layer three times with a saturated sodium bicarbonate solution to neutralize any remaining acid.[13][14]

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and purify the isobutyl acetate by distillation, collecting the fraction that boils at approximately 118°C.[13]

Visualizations

The following diagrams illustrate the key chemical reaction and a timeline of the historical development of ester synthesis.

Caption: The Fischer-Speier esterification of acetic acid and isobutanol.

Caption: Historical timeline of the development of ester synthesis.

Caption: Modern experimental workflow for isobutyl acetate synthesis.

References

• 1. Flavors, Formulas, and Flavorists — Nadia Berenstein [nadiaberenstein.com]
• 2. popsci.com [popsci.com]
• 3. quora.com [quora.com]
• 4. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 5. chestofbooks.com [chestofbooks.com]
• 6. Fischer esterification Mechanism - Advantages and Applications - ScienceMotive [sciencemotive.com]
• 7. people.chem.umass.edu [people.chem.umass.edu]
• 8. Isobutyl acetate - Wikipedia [en.wikipedia.org]
• 9. archemco.com [archemco.com]
• 10. hedinger.de [hedinger.de]
• 11. Isobutyl Acetate | C6H12O2 | CID 8038 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Isobutyl acetate | 110-19-0 [chemicalbook.com]
• 13. chemiepraktika.pbworks.com [chemiepraktika.pbworks.com]
• 14. scribd.com [scribd.com]

An In-depth Technical Guide to Acetate Esters in Organic Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetate esters are a pivotal class of organic compounds characterized by the functional group CH₃CO₂R, where 'R' is an organyl group.[1][2] These esters are ubiquitous in both nature and industry, contributing to the natural fragrance of fruits and serving as critical solvents, intermediates, and active agents in a myriad of applications.[3] Their characteristic sweet, fruity odor, low toxicity, and versatile solvent properties make them indispensable in the chemical, pharmaceutical, and materials science sectors.[2][4] This guide provides a comprehensive overview of the core principles of acetate esters, including their synthesis, properties, analysis, and significant role in drug development.

Structure and Nomenclature

The defining feature of an acetate ester is the acetyl group (CH₃C=O) bonded to an oxygen atom, which is in turn attached to an alkyl or aryl group. The systematic IUPAC nomenclature names the alkyl/aryl group from the alcohol first, followed by "acetate" or "ethanoate". For example, the ester formed from ethanol and acetic acid is named ethyl acetate or ethyl ethanoate.[5]

Synthesis of Acetate Esters

The most prevalent method for synthesizing acetate esters is the Fischer esterification, an acid-catalyzed condensation reaction between acetic acid and an alcohol.[6][7][8]

Fischer Esterification

This equilibrium reaction involves the protonation of the carboxylic acid's carbonyl oxygen, which enhances the electrophilicity of the carbonyl carbon for nucleophilic attack by the alcohol.[8][9] The subsequent elimination of a water molecule yields the ester.[6] To drive the equilibrium towards the product, an excess of one reactant (typically the less expensive one, like the alcohol) is used, or water is removed as it is formed, often through azeotropic distillation.[10][11] Common acid catalysts include sulfuric acid (H₂SO₄), p-toluenesulfonic acid (p-TsOH), and acidic ion-exchange resins.[4][8]

Reaction Mechanism: Fischer Esterification

References

• 1. Esters, Acetates: Physical & Chemical Properties [iloencyclopaedia.org]
• 2. docsity.com [docsity.com]
• 3. benchchem.com [benchchem.com]
• 4. barbarajenningsresume.weebly.com [barbarajenningsresume.weebly.com]
• 5. HPLC Method for Analysis of Ethyl Acetate on Newcrom R1 Column | SIELC Technologies [sielc.com]
• 6. studylib.net [studylib.net]
• 7. Acetate Solvents in Pharmaceutical & Food Industry [acetatechem.com]
• 8. orgchemboulder.com [orgchemboulder.com]
• 9. 15.7 Physical Properties of Esters | The Basics of General, Organic, and Biological Chemistry [courses.lumenlearning.com]
• 10. Fischer Esterification – Intermediate Organic Chemistry Lab Manual [odp.library.tamu.edu]
• 11. cerritos.edu [cerritos.edu]

Protocols & Analytical Methods

Application Notes and Protocols for the Fischer Esterification of Isobutyl Acetate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the synthesis of isobutyl acetate via Fischer esterification. It includes a detailed experimental protocol, a summary of quantitative data, and visualizations of the experimental workflow and reaction mechanism.

Introduction

Fischer esterification is a classic organic reaction that involves the acid-catalyzed reaction between a carboxylic acid and an alcohol to form an ester and water.[1][2] This method is widely used for the synthesis of various esters, including isobutyl acetate, which is a common solvent and flavoring agent.[3][4] Isobutyl acetate is produced from the esterification of isobutanol (isobutyl alcohol) and acetic acid.[3] The reaction is an equilibrium process, and to drive it towards the product side, an excess of one of the reactants (typically the less expensive one) is used, or water is removed as it is formed.[5][6]

Quantitative Data Summary

The following table summarizes the physical properties and typical quantities of the reagents used in this protocol.

Reagent	Chemical Formula	Molar Mass ( g/mol )	Density (g/mL)	Boiling Point (°C)	Volume (mL)	Moles
Isobutyl Alcohol	C₄H₁₀O	74.12	0.802	108	23.1	~0.25
Glacial Acetic Acid	CH₃COOH	60.05	1.049	118	34.5	~0.60
Concentrated Sulfuric Acid	H₂SO₄	98.08	1.840	~337	5.0	~0.09
Isobutyl Acetate	C₆H₁₂O₂	116.16	0.875	118	-	-

Note: The quantities provided are based on a literature procedure and may be scaled as needed.[7][8]

Experimental Protocol

This protocol details the synthesis, purification, and characterization of isobutyl acetate.

Materials and Equipment

• 250 mL round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Magnetic stirrer and stir bar

• Separatory funnel

• Distillation apparatus

• Beakers, graduated cylinders, and Erlenmeyer flasks

• Isobutyl alcohol

• Glacial acetic acid

• Concentrated sulfuric acid

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate or sodium sulfate

• Boiling chips

Procedure

1. Reaction Setup:

• In a 250 mL round-bottom flask, combine 23.1 mL of isobutyl alcohol, 34.5 mL of glacial acetic acid, and a magnetic stir bar.[7][8]

• Slowly and carefully add 5.0 mL of concentrated sulfuric acid to the mixture while stirring.[7][8] The addition is exothermic and will generate heat.

• Add a few boiling chips to the flask to ensure smooth boiling.

• Attach a reflux condenser to the flask and ensure that cooling water is flowing through the condenser.[7]

2. Reflux:

• Heat the reaction mixture to reflux using a heating mantle or oil bath. The reflux temperature should be around 130°C.[7][8]

• Continue heating under reflux with constant stirring for at least 2.5 to 3 hours to allow the reaction to proceed towards completion.[7]

3. Work-up and Extraction:

• After the reflux period, allow the mixture to cool to room temperature.

• Transfer the cooled mixture to a separatory funnel.

• Add an equal volume of cold water to the separatory funnel. Shake the funnel gently, venting frequently to release any pressure buildup. Allow the layers to separate. The organic layer contains the isobutyl acetate.

• Drain and discard the lower aqueous layer.

• Wash the organic layer sequentially with:

  • Two portions of water.

  • Three portions of saturated sodium bicarbonate solution to neutralize any remaining acetic acid and sulfuric acid.[7][8] Be cautious as this will produce carbon dioxide gas, so vent the separatory funnel frequently.

  • One portion of brine (saturated sodium chloride solution) to aid in the removal of water from the organic layer.

4. Drying and Distillation:

• Transfer the washed organic layer to a clean, dry Erlenmeyer flask.

• Dry the crude isobutyl acetate over anhydrous magnesium sulfate or sodium sulfate. Swirl the flask occasionally for about 10-15 minutes. The drying agent should be free-flowing, indicating that the solution is dry.

• Decant or filter the dried liquid into a clean, dry round-bottom flask suitable for distillation.

• Assemble a simple distillation apparatus and add a few new boiling chips.

• Distill the isobutyl acetate, collecting the fraction that boils between 110°C and 118°C.[7][8]

Characterization

The identity and purity of the synthesized isobutyl acetate can be confirmed using the following techniques:

• Refractive Index: The refractive index of the purified product can be measured and compared to the literature value (n_D^20 = 1.389-1.391).[7]

• Infrared (IR) Spectroscopy: The IR spectrum should show a characteristic strong C=O stretch for the ester at approximately 1738 cm⁻¹ and a C-O stretch around 1232 cm⁻¹.[8] The absence of a broad O-H stretch from the starting alcohol and carboxylic acid indicates a pure product.

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow for the synthesis of isobutyl acetate.

Fischer Esterification Experimental Workflow

Reaction Mechanism

The Fischer esterification of isobutyl acetate proceeds through a series of proton transfer and nucleophilic acyl substitution steps, as outlined in the diagram below.

Fischer Esterification Reaction Mechanism

References

• 1. community.wvu.edu [community.wvu.edu]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Isobutyl acetate - Wikipedia [en.wikipedia.org]
• 4. (560ap) Esterification of Isobutyl Alcohol and Acetic Acid - Kinetic Study | AIChE [proceedings.aiche.org]
• 5. i3awards.org.au [i3awards.org.au]
• 6. Chemistry 210 Experiment 7 [home.miracosta.edu]
• 7. chemiepraktika.pbworks.com [chemiepraktika.pbworks.com]
• 8. scribd.com [scribd.com]

Application Notes and Protocols: Isobutyl Acetate as a Solvent for Nitrocellulose

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isobutyl acetate is a medium-boiling solvent with excellent solvency for nitrocellulose, making it a valuable component in the formulation of lacquers, coatings, and inks.[1][2][3] Its favorable evaporation rate contributes to good flow and leveling properties in coating applications.[1] These characteristics, combined with a pleasant fruity odor, also lead to its use in cosmetics and personal care products.[1][4] In the pharmaceutical industry, isobutyl acetate can be employed as an extraction solvent.[1] This document provides detailed application notes and protocols for utilizing isobutyl acetate as a solvent for nitrocellulose in research and development settings.

Properties of Isobutyl Acetate

Isobutyl acetate (2-methylpropyl acetate) is a clear, colorless liquid.[2][3] Its key properties relevant to its use as a solvent for nitrocellulose are summarized in the table below.

Property	Value	Reference
Molecular Formula	C6H12O2	[2]
Molecular Weight	116.16 g/mol	[2]
Boiling Point	118 °C	[2]
Density	0.867 g/cm³	[2]
Flash Point	18 °C	[2]
Solubility in Water	Slightly miscible	[2]
Evaporation Rate	Medium	[1]

Application: Nitrocellulose Lacquer Formulation

Isobutyl acetate is an effective solvent in the preparation of nitrocellulose lacquers, often used in combination with other solvents, diluents, and resins to achieve desired coating properties. The solvency characteristics of isobutyl acetate for nitrocellulose are nearly identical to those of n-butyl acetate, allowing for their interchangeable use in many formulations.[5]

General Formulation Workflow

The following diagram illustrates a typical workflow for the preparation of a nitrocellulose lacquer.

Figure 1. General workflow for nitrocellulose lacquer formulation.

Experimental Protocols

Protocol for Dissolving Nitrocellulose in Isobutyl Acetate

This protocol describes the preparation of a basic nitrocellulose solution.

Materials:

• Nitrocellulose (specify viscosity grade, e.g., RS 1/2 second)

• Isobutyl Acetate (reagent grade)

• High-speed mixer or magnetic stirrer

• Beaker or appropriate vessel

Procedure:

• Weigh the desired amount of isobutyl acetate and transfer it to the mixing vessel.

• While stirring, slowly add the nitrocellulose to the solvent to prevent agglomeration.

• Continue stirring at a moderate speed until the nitrocellulose is completely dissolved, resulting in a clear, homogeneous solution. This may take from 30 minutes to several hours depending on the nitrocellulose grade and concentration.

Protocol for Viscosity Measurement of Nitrocellulose Solutions

The viscosity of the prepared nitrocellulose solution is a critical parameter for many applications. The falling-sphere method is a common technique for this measurement.

Apparatus:

• Falling-sphere viscometer

• Steel balls of a specified diameter (e.g., 1/16 inch)

• Constant temperature bath (e.g., 25 °C)

• Stopwatch

Procedure:

• Place the viscometer in the constant temperature bath and allow it to equilibrate.

• Carefully pour the nitrocellulose solution into the viscometer, avoiding the introduction of air bubbles.

• Allow the solution to reach thermal equilibrium within the viscometer.

• Release a steel ball into the top of the viscometer tube.

• Start the stopwatch when the ball passes the upper mark and stop it when it passes the lower mark.

• Record the time of fall.

• Repeat the measurement at least three times and calculate the average fall time.

• The viscosity can be calculated using the instrument's calibration constant or by comparing the fall time to that of a standard fluid of known viscosity.

Protocol for Determining the Drying Time of Nitrocellulose Films

The drying time of a nitrocellulose lacquer is crucial for its practical application.

Materials:

• Nitrocellulose lacquer formulated with isobutyl acetate

• Film applicator (e.g., doctor blade)

• Substrate (e.g., glass panels or metal sheets)

• Drying time recorder or manual testing equipment

• Controlled environment chamber (optional, for standardized temperature and humidity)

Procedure:

• Apply a uniform film of the nitrocellulose lacquer onto the substrate using the film applicator.

• Immediately start the drying time recorder or begin manual testing at regular intervals.

• Set-to-touch time: Lightly touch the film with a clean, dry finger. The set-to-touch time is reached when no coating is transferred to the finger.

• Tack-free time: Place a small piece of cotton on the film and gently press it down with a specified weight for a short period. The tack-free time is reached when the cotton can be removed without any fibers adhering to the film.

• Dry-hard time: Press the thumb firmly on the film. The dry-hard time is reached when no impression is left on the film.

• Record the time taken to reach each stage of drying.

Quantitative Data

The following tables summarize typical quantitative data for nitrocellulose solutions and lacquers. Note that specific values can vary depending on the grade of nitrocellulose, the presence of other formulation components, and environmental conditions.

Table 1: Viscosity of Nitrocellulose in Isobutyl Acetate at 25°C

Nitrocellulose Concentration (wt%)	Viscosity (cP)
5	20 - 50
10	100 - 200
15	400 - 600
20	1000 - 1500

Note: These are approximate values and will depend on the specific grade of nitrocellulose used.

Table 2: Typical Drying Times for a Nitrocellulose Lacquer

Drying Stage	Time
Set-to-touch	5 - 15 minutes
Tack-free	20 - 40 minutes
Dry-hard	1 - 2 hours
Full Cure	24 - 72 hours

Note: Drying times are influenced by film thickness, temperature, humidity, and airflow.

Logical Relationships in Formulation

The choice of solvent and its concentration has a direct impact on the final properties of the nitrocellulose solution and the resulting film. The following diagram illustrates these relationships.

Figure 2. Influence of solvent concentration on lacquer properties.

Drug Development Applications

In the context of drug development, nitrocellulose-based formulations can be used for controlled-release coatings or as a matrix for drug delivery systems. The choice of solvent, such as isobutyl acetate, is critical as residual solvent levels must be carefully controlled to meet regulatory requirements. The protocols for dissolution, viscosity measurement, and drying time are all relevant in this field to ensure the quality and performance of the final drug product. The experimental workflow for developing such a system is outlined below.

Figure 3. Workflow for developing a nitrocellulose-based drug delivery system.

Safety Precautions

Isobutyl acetate is a flammable liquid and should be handled in a well-ventilated area, away from ignition sources.[2] Appropriate personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn. Refer to the Safety Data Sheet (SDS) for detailed safety information.

Conclusion

Isobutyl acetate is a versatile and effective solvent for nitrocellulose, suitable for a range of applications from industrial coatings to pharmaceutical formulations. The protocols and data presented in this document provide a foundation for researchers and scientists to effectively utilize isobutyl acetate in their work. Careful control of formulation parameters and experimental conditions is essential to achieve desired product performance.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. US3476694A - Lacquer compositions containing nitrocellulose,an ethylene/vinyl acetate copolymer,and sucrose acetate isobutyrate - Google Patents [patents.google.com]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Formula and preparation method of plasticized and modified nitrocellulose lacquer for guqin musical instruments - Eureka | Patsnap [eureka.patsnap.com]

Application of Isobutyl Acetate in Polymer Synthesis: A Detailed Overview for Researchers

Introduction

Isobutyl acetate, a colorless liquid with a characteristic fruity odor, is a versatile solvent with significant applications in the field of polymer synthesis. Its favorable properties, including a moderate boiling point, good solvency for a range of monomers and polymers, and a relatively low chain transfer constant, make it a suitable medium for various polymerization reactions. This document provides detailed application notes and experimental protocols for researchers, scientists, and drug development professionals on the use of isobutyl acetate in polymer synthesis, with a focus on acrylic and polyester systems.

Application in Acrylic Polymer Synthesis

Isobutyl acetate is widely employed as a solvent in the solution polymerization of acrylic monomers, such as methyl methacrylate (MMA), butyl acrylate (BA), and styrene. This method is particularly useful for producing acrylic resins for coatings, adhesives, and inks, where the polymer solution can be directly used in the final formulation.

Key Advantages in Acrylic Synthesis:

• Solubility: Isobutyl acetate effectively dissolves common acrylic monomers and the resulting polymers, ensuring a homogeneous reaction medium.

• Boiling Point: Its boiling point of 118 °C allows for polymerization reactions to be conducted at elevated temperatures, which can be necessary for achieving desired reaction rates and polymer properties, without requiring high-pressure equipment.

Experimental Protocol: Solution Polymerization of Methyl Methacrylate (MMA) in Isobutyl Acetate

This protocol describes a typical laboratory-scale procedure for the synthesis of poly(methyl methacrylate) (PMMA) via free-radical polymerization in isobutyl acetate.

Materials:

• Methyl methacrylate (MMA), inhibitor removed

• Isobutyl acetate, anhydrous

• Benzoyl peroxide (BPO), initiator

• Nitrogen gas, inert atmosphere

• Methanol, for precipitation

• Round-bottom flask with a condenser, magnetic stirrer, and nitrogen inlet

• Heating mantle with temperature control

Procedure:

• Reaction Setup: A 250 mL three-necked round-bottom flask is equipped with a reflux condenser, a magnetic stirrer, and a nitrogen inlet. The setup is purged with nitrogen to ensure an inert atmosphere.

• Charging Reactants: 100 mL of anhydrous isobutyl acetate is added to the flask, followed by 20 g of purified methyl methacrylate. The mixture is stirred until homogeneous.

• Initiator Addition: 0.2 g of benzoyl peroxide is added to the reaction mixture. The amount of initiator can be varied to target different molecular weights.[2]

• Polymerization: The flask is heated to 80 °C under a constant, gentle stream of nitrogen. The reaction is allowed to proceed for 6 hours with continuous stirring.

• Reaction Quenching and Polymer Precipitation: After 6 hours, the flask is cooled to room temperature. The viscous polymer solution is then slowly poured into 500 mL of vigorously stirring methanol to precipitate the poly(methyl methacrylate).

• Purification and Drying: The precipitated polymer is collected by filtration, washed with fresh methanol, and dried in a vacuum oven at 60 °C until a constant weight is achieved.

Expected Outcome:

This procedure typically yields a white, powdery poly(methyl methacrylate) solid. The molecular weight and polydispersity of the resulting polymer can be analyzed using Gel Permeation Chromatography (GPC).

Quantitative Data Summary

The following table summarizes typical experimental conditions and resulting polymer properties for the solution polymerization of acrylic monomers in isobutyl acetate, based on general principles and literature for similar solvent systems.

Monomer	Initiator	Initiator Conc. (mol%)	Solvent	Temp. (°C)	Time (h)	Mn ( g/mol )	PDI (Mw/Mn)
MMA	BPO	1.0	Isobutyl Acetate	80	6	50,000 - 100,000	1.8 - 2.5
BA	AIBN	0.5	Isobutyl Acetate	70	8	80,000 - 150,000	2.0 - 3.0
Styrene	BPO	1.2	Isobutyl Acetate	90	5	40,000 - 90,000	1.7 - 2.3

Note: Mn (Number-average molecular weight) and PDI (Polydispersity Index) are illustrative and can vary significantly based on the precise reaction conditions.

Experimental Workflow for Acrylic Polymer Synthesis

Caption: Workflow for solution polymerization of acrylic monomers.

Application in Polyester Synthesis

In condensation polymerization, particularly for the synthesis of polyesters, the choice of solvent is critical for facilitating the reaction and removing byproducts. Isobutyl acetate can serve as a suitable solvent for certain polyesterification reactions, especially when a non-reactive, medium-boiling point solvent is required.

Key Advantages in Polyester Synthesis:

• Azeotropic Removal of Water: Isobutyl acetate can form an azeotrope with water, which is a common byproduct of esterification. This allows for the continuous removal of water from the reaction mixture via a Dean-Stark apparatus, driving the equilibrium towards the formation of the polyester.

• Solubility of Reactants: It can effectively dissolve diacid and diol monomers, as well as the resulting polyester oligomers, maintaining a homogeneous reaction environment.

Experimental Protocol: Synthesis of a Polyester via Condensation Polymerization in Isobutyl Acetate

This protocol outlines a general procedure for the synthesis of a polyester from a diacid and a diol using isobutyl acetate as the solvent with azeotropic water removal.

Materials:

• Adipic acid (diacid)

• 1,4-Butanediol (diol)

• Isobutyl acetate, anhydrous

• p-Toluenesulfonic acid (catalyst)

• Dean-Stark apparatus

• Round-bottom flask with a condenser, magnetic stirrer, and nitrogen inlet

• Heating mantle with temperature control

Procedure:

• Reaction Setup: A 500 mL three-necked round-bottom flask is fitted with a Dean-Stark trap, a reflux condenser, a magnetic stirrer, and a nitrogen inlet. The system is purged with nitrogen.

• Charging Reactants: The flask is charged with 29.2 g (0.2 mol) of adipic acid, 18.0 g (0.2 mol) of 1,4-butanediol, and 150 mL of isobutyl acetate.

• Catalyst Addition: 0.5 g of p-toluenesulfonic acid is added as the catalyst.

• Polymerization: The mixture is heated to reflux (approximately 115-120 °C). The isobutyl acetate-water azeotrope will begin to collect in the Dean-Stark trap. The reaction is continued until the theoretical amount of water (7.2 mL) is collected.

• Solvent Removal: After the reaction is complete, the isobutyl acetate is removed under reduced pressure using a rotary evaporator.

• Polymer Isolation: The resulting polyester is allowed to cool and solidify. It can be further purified by dissolving in a suitable solvent (e.g., chloroform) and precipitating in a non-solvent (e.g., methanol).

• Drying: The purified polyester is dried in a vacuum oven at 50 °C.

Logical Relationship in Condensation Polymerization

Caption: Role of isobutyl acetate in polyesterification.

Isobutyl acetate is a valuable solvent for both radical and condensation polymer synthesis. Its properties allow for good control over reaction conditions and can influence the final properties of the polymer. The protocols provided herein serve as a starting point for researchers, and further optimization of reaction parameters may be necessary to achieve specific polymer characteristics for various applications in materials science and drug development.

References

• 1. Chain transfer agents｜SAKAI CHEMICAL INDUSTRY CO., LTD. [sco-sakai-chem.com]
• 2. researchgate.net [researchgate.net]

Application Note: Gas Chromatographic Analysis of Isobutyl Acetate

Abstract

This application note details a robust and reliable method for the quantitative analysis of isobutyl acetate using gas chromatography with flame ionization detection (GC-FID). Isobutyl acetate, a common solvent in lacquers, nitrocellulose, and as a flavoring agent, requires accurate quantification for quality control and research purposes.[1] This document provides comprehensive experimental protocols, including sample preparation, instrument parameters, and data analysis. Additionally, comparative data from alternative methods are presented to offer flexibility for various laboratory setups and sample matrices. This guide is intended for researchers, scientists, and professionals in drug development and quality control laboratories.

Introduction

Isobutyl acetate (IUPAC name: 2-methylpropyl acetate) is a colorless liquid with a characteristic fruity odor.[2] Its versatile solvent properties make it a key component in numerous industrial applications.[1] Gas chromatography is the premier analytical technique for the separation and quantification of volatile organic compounds like isobutyl acetate due to its high resolution, sensitivity, and speed. This application note focuses on a primary GC-FID method for the purity assessment of isobutyl acetate and the determination of common impurities. Alternative methods, including GC-MS, are also discussed.

Experimental Protocols

Primary Method: Purity Analysis of Isobutyl Acetate by GC-FID

This protocol is designed for the determination of the purity of isobutyl acetate and the quantification of related volatile impurities.

1. Sample Preparation:

• Standard Preparation:

  • Accurately weigh approximately 100 mg of isobutyl acetate analytical standard (>99.8% purity) into a 10 mL volumetric flask.[3]

  • Dissolve and dilute to the mark with a suitable solvent such as carbon disulfide or acetonitrile.[4][5]

  • Prepare a series of calibration standards by serial dilution to cover the expected concentration range of the samples.

• Internal Standard (IS) Stock Solution (Optional but Recommended):

  • Prepare a stock solution of an appropriate internal standard (e.g., n-hexyl benzene) at a concentration of approximately 1 mg/mL in the chosen solvent.[4]

• Sample Preparation:

  • Accurately weigh approximately 100 mg of the isobutyl acetate sample into a 10 mL volumetric flask.

  • If using an internal standard, add a known volume of the IS stock solution.

  • Dilute to the mark with the solvent.

  • For highly concentrated samples, a dilution of 1 mg/mL is a good starting point.[6]

2. GC-FID Instrumentation and Conditions:

The following table outlines the recommended instrumental parameters for the GC-FID analysis.

Parameter	Value
Gas Chromatograph	Agilent 7890A GC system or equivalent
Column	Restek Stabilwax (60 m x 0.32 mm ID, 1 µm film thickness) or equivalent bonded polyethylene glycol (PEG) phase.[4]
Injector	Split/Splitless Inlet
Injector Temperature	250 °C[4]
Injection Volume	1.0 µL[4]
Split Ratio	30:1 to 50:1[5]
Carrier Gas	Helium or Hydrogen at a constant flow rate of 1.5 mL/min[7]
Oven Temperature Program	Initial: 50 °C, hold for 4 minRamp: 10 °C/min to 170 °C, hold for 4 min[7]
Detector	Flame Ionization Detector (FID)
Detector Temperature	260 °C[7]
Detector Gas Flows	Hydrogen: 30 mL/minAir: 300 mL/minMakeup (N₂): 25 mL/min[2]

3. Data Analysis and Quantification:

• Identify the isobutyl acetate peak in the chromatogram based on its retention time, confirmed by the analysis of a pure standard.

• Integrate the peak areas of isobutyl acetate and any identified impurities.

• Construct a calibration curve by plotting the peak area (or the ratio of the analyte peak area to the internal standard peak area) against the concentration of the calibration standards.

• Determine the concentration of isobutyl acetate in the sample using the calibration curve.

• Calculate the purity of the isobutyl acetate sample by area normalization or against the internal standard.

Alternative Method: Analysis in Biological Matrices (Urine)

This protocol is adapted for the determination of isobutyl acetate in urine, relevant for biomonitoring studies.[2]

1. Sample Preparation:

• Collect a 10 mL urine sample in a suitable glass test tube.[2]

• In a glass tube, dispense 900 µL of a diluting solution and 100 µL of the urine sample.[2]

• Vortex for 10 seconds.[2]

• Centrifuge at 4000 rpm for 5 minutes.[2]

• Transfer the supernatant to a 2 mL GC vial for analysis.[2]

2. GC-FID Instrumentation and Conditions:

Parameter	Value
Column	Factor Four VF-624ms (30 m x 0.32 mm ID, 1.80 µm film thickness)[2]
Injector Temperature	250 °C[2]
Injection Mode	Splitless (initially), then split at a 5:1 ratio[2]
Oven Temperature Program	50 °C for 4 min, then ramp at 40 °C/min to 150 °C (hold 0 min), then ramp at 10 °C/min to 280 °C (hold 0.5 min)[2]
Carrier Gas	Helium at 1 mL/min[2]
Detector (FID) Temp.	250 °C[2]

Data Presentation

The following tables summarize quantitative data and typical GC parameters for isobutyl acetate analysis from various methods.

Table 1: Comparison of GC Methods and Performance Characteristics

Method/Matrix	Column Type	Detector	Calibration Range (ng/mL)	LOQ (ng/mL)	Recovery (%)	Reference
E-vapor Liquids[5]	Not Specified	GC-MS/MS	40 - 5000	40	79 - 124	[5]
Urine[2]	Factor Four VF-624ms	GC-FID	0.2 - 150 (mg/L)	0.2 (mg/L)	> 95	[2]
Air (OSHA Method 1009)[4]	Restek Stabilwax	GC-FID	Not Specified	Not Specified	Not Specified	[4]

Table 2: GC Column and Temperature Programming Parameters

Column Type	Dimensions (L x ID x film)	Oven Temperature Program	Application	Reference
Restek Stabilwax	60 m x 0.32 mm x 1 µm	50°C (4 min) -> 10°C/min to 170°C (4 min)	Air Sampling	[4]
Factor Four VF-624ms	30 m x 0.32 mm x 1.80 µm	50°C (4 min) -> 40°C/min to 150°C -> 10°C/min to 280°C (0.5 min)	Urine Analysis	[2]
DB-624	30 m x 0.53 mm x 3.00 µm	40°C (5 min) -> 10°C/min to 260°C (3 min)	Solvent Analysis	[8]
InertCap 1	Not Specified	40°C -> 5°C/min to 220°C	Organic Solvents

Mandatory Visualization

The following diagram illustrates the general experimental workflow for the GC analysis of isobutyl acetate.

Caption: Experimental workflow for the GC analysis of isobutyl acetate.

Discussion

The choice of GC column is critical for achieving good separation of isobutyl acetate from other solvents and potential impurities. Columns with a polyethylene glycol (PEG) stationary phase, such as the Stabilwax, are well-suited for this analysis due to their polarity. For more complex matrices, a mid-polar column like a 624 phase can provide excellent selectivity. The temperature program should be optimized to ensure baseline resolution of all components of interest in a reasonable runtime.

Flame ionization detection is a robust and universally applicable detection method for hydrocarbons like isobutyl acetate, offering a wide linear range. For applications requiring higher sensitivity and specificity, particularly in complex matrices like biological fluids or environmental samples, GC coupled with mass spectrometry (GC-MS) is recommended.[5]

Conclusion

This application note provides a detailed and adaptable framework for the analysis of isobutyl acetate by gas chromatography. The primary GC-FID method is suitable for routine quality control and purity assessment. The provided alternative methods and comparative data tables offer valuable resources for method development and validation for a variety of sample types. Adherence to these protocols will enable researchers and scientists to obtain accurate and reproducible quantitative results for isobutyl acetate.

References

• 1. eurekakit.com [eurekakit.com]
• 2. Isobutyl acetate, Analytical Standard, >99.8% (GC), MilliporeSigma™ Supelco™ | Fisher Scientific [fishersci.ca]
• 3. osha.gov [osha.gov]
• 4. coresta.org [coresta.org]
• 5. Sample Preparation – GC-FID – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 6. Fatty acid quantification methodisobutyl esterification and GC-FID/MS [xuebao.shsmu.edu.cn]
• 7. axialscientific.com [axialscientific.com]
• 8. glsciences.com [glsciences.com]

Application Note: Determination of Isobutyl Acetate using Headspace Solid-Phase Microextraction coupled with Gas Chromatography (HS-SPME-GC)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Isobutyl acetate, a common solvent used in lacquers and nitrocellulose, is also a naturally occurring flavor and fragrance compound found in fruits like raspberries and pears.[1] Accurate and sensitive detection of isobutyl acetate is crucial for quality control in the food and beverage industry, environmental monitoring, and in the analysis of pharmaceutical excipients. Solid-phase microextraction (SPME) is a solvent-free sample preparation technique that is fast, economical, and versatile for concentrating volatile and semi-volatile compounds.[2][3] When coupled with Gas Chromatography (GC), Headspace SPME (HS-SPME) provides a robust and sensitive method for the analysis of volatile compounds from various matrices. This application note details a validated HS-SPME-GC method for the quantitative analysis of isobutyl acetate.

Experimental Protocols

This section provides a detailed methodology for the analysis of isobutyl acetate using HS-SPME-GC with either a Mass Spectrometry (MS) or Flame Ionization Detector (FID).

Materials and Reagents

• Standards: Certified gas standard of isobutyl acetate (e.g., 99.7 ppmv in nitrogen).[4]

• Dilution Gas: Ultra-high purity (UHP) nitrogen.

• Sample Containers: 2.0 L Tedlar® bags for gas standards.

• SPME Fiber Assembly: 85 µm Polyacrylate (PA) fiber is recommended for polar analytes like esters.[4][5]

• Vials: 20 mL headspace vials with magnetic screw caps and PTFE/silicone septa.

Instrumentation

• Gas Chromatograph: Agilent 6890 Series GC System or equivalent, equipped with a split/splitless injector.[4]

• Detector: Agilent 5973 Network Mass Selective Detector (MSD) or a Flame Ionization Detector (FID).[4]

• SPME Holder: Manual SPME fiber holder.[4]

• GC Column: HP-624 (25.0 m x 200 µm ID x 1.12 µm) or DB-1701 (30 m x 0.25 mm ID x 1 µm) capillary column.[4][6]

Standard Preparation

Gas standards are prepared by diluting a high-concentration certified standard with UHP nitrogen in Tedlar bags. For example, 5 ppmv and 20 ppmv standards can be made by diluting a 100 ppmv stock standard.[4] The final volume should be carefully controlled to ensure accuracy.

Headspace SPME Procedure

• Fiber Conditioning: Before first use, condition the SPME fiber in the GC injector at 280-300 °C for 1-2 hours, or according to the manufacturer's instructions.[5] Recondition the fiber for 10-20 minutes before each day's use.

• Sample Incubation: Introduce the gaseous sample into a headspace vial. For liquid samples, place an appropriate volume (e.g., 5 mL) into a 20 mL vial. Equilibrate the vial at a constant temperature (e.g., room temperature or slightly elevated) for a set period to allow analytes to partition into the headspace.

• Extraction: Expose the conditioned SPME fiber to the headspace of the sample vial.

  • Sorption Time: 15 minutes at room temperature.[4]

• Desorption: Immediately after extraction, transfer the SPME fiber to the GC injection port for thermal desorption.

  • Desorption Time: 2.0 minutes.[4]

  • Desorption Temperature: 280 °C.[4]

GC-MS/FID Analysis

The desorbed analytes are separated on the GC column and detected by MS or FID. The following are typical instrument parameters.

Parameter	GC-MS Setting
Injector	Splitless mode (or Split 20:1)[4]
Injector Temperature	280 °C[4]
Carrier Gas	Helium[4]
Flow Rate	27 cm/s average velocity[4]
Oven Program	Initial: 40 °C, hold for 2 min. Ramp 1: 8 °C/min to 110 °C, hold for 2 min. Ramp 2: 20 °C/min to 180 °C, hold for 5 min.[4]
Total Run Time	21.25 minutes[4]
MS Transfer Line	280 °C
MS Ion Source	230 °C
MS Quadrupole	150 °C
Mass Range	Scan m/z 35-350
FID Temperature	250 °C

Visualizations

The following diagrams illustrate the experimental workflow and factors influencing the precision of the method.

Caption: HS-SPME-GC workflow for isobutyl acetate analysis.

Caption: Factors influencing the precision of the SPME-GC method.

Data Presentation

The performance of the HS-SPME-GC method has been validated, with key quantitative data summarized below.

Table 1: Summary of Optimized HS-SPME-GC Parameters

Parameter	Value	Reference
SPME Fiber	85 µm Polyacrylate	[4]
Extraction Time/Temp	15 min at Room Temperature	[4]
Desorption Time/Temp	2 min at 280 °C	[4]
GC Column	HP-624 (25.0 m x 200 µm ID x 1.12 µm)	[4]
Carrier Gas	Helium	[4]
Oven Program	40 °C (2 min), ramp 8 °C/min to 110 °C (2 min), ramp 20 °C/min to 180 °C (5 min)	[4]
Detector	Mass Selective Detector (MSD) or Flame Ionization Detector (FID)	[4]

Table 2: Method Validation Data for Isobutyl Acetate

Parameter	Result	Reference
Method Detection Limit (MDL)	0.25 ppmv	[4]
Repeatability (RSD) at 1 ppmv	12.1 ± 6.1% (Average for 6 analytes)	[7]
Repeatability (RSD) at 50 ppmv	1.01 ± 0.45% (Average for 6 analytes)	[7]
Repeatability (RSD) at 100 ppmv	4.12 ± 1.88% (Average for 6 analytes)	[7]
Between-Run Precision (Reproducibility)	Daily effects are significant	[4][7]
Linearity	Data are linear over tested range	[4]

Note: The precision of the method is concentration-dependent, with the best results observed around 50 ppmv.[7] Day-to-day variations were found to be a significant contributor to the total variance.[4]

Conclusion

The Headspace SPME-GC method provides a sensitive and reliable approach for the determination of isobutyl acetate. The method is solvent-free, requires minimal sample preparation, and demonstrates good precision and linearity over a relevant concentration range. While day-to-day variations can affect reproducibility, careful control of experimental conditions allows for accurate quantification, making this method highly suitable for research, quality control, and drug development applications.

References

• 1. Isobutyl acetate - Wikipedia [en.wikipedia.org]
• 2. supelco.com.tw [supelco.com.tw]
• 3. agilent.com [agilent.com]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. coresta.org [coresta.org]
• 7. Vapor-phase analysis of isobutyl acetate, isopropyl acetate, n-propyl acetate and their respective alcohols using solid-phase microextraction-gas chromatography with a mass selective detector - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Isobutyl Acetate as an Extraction Solvent in Natural Product Chemistry

Audience: Researchers, scientists, and drug development professionals.

Introduction: Isobutyl acetate (IUPAC name: 2-methylpropyl acetate) is a colorless, volatile solvent with a characteristic fruity odor, naturally occurring in fruits like raspberries and pears.[1][2] In the realm of natural product chemistry, the choice of solvent is critical for the efficient extraction and isolation of bioactive compounds. Isobutyl acetate presents itself as a promising "green" alternative to more hazardous solvents.[3] Its favorable properties, including good solvency for a range of organic compounds, moderate evaporation rate, low toxicity, and status as a bio-based solvent, make it a suitable candidate for the extraction of secondary metabolites from various natural sources, including plants and microorganisms.[3] This document provides detailed application notes and protocols for the use of isobutyl acetate as an extraction solvent in natural product chemistry.

Data Presentation: Solvent Properties

The selection of an appropriate extraction solvent is paramount for maximizing the yield and purity of the target natural products. The following table summarizes the key physical and chemical properties of isobutyl acetate in comparison to other commonly used extraction solvents. This data allows for an informed decision on solvent selection based on the polarity of the target compounds and the desired extraction conditions.

Property	Isobutyl acetate	Ethyl Acetate	n-Hexane	Methanol	Ethanol	Acetone	Water
Molecular Formula	C₆H₁₂O₂	C₄H₈O₂	C₆H₁₄	CH₄O	C₂H₆O	C₃H₆O	H₂O
Molar Mass ( g/mol )	116.16[4]	88.11	86.18	32.04	46.07	58.08	18.02
Boiling Point (°C)	118[4]	77.1	69	64.7	78.4	56	100
Density (g/cm³ at 20°C)	0.875[5]	0.902	0.659	0.792	0.789	0.791	0.998
Solubility in water ( g/100g at 20°C)	0.63–0.7[5]	8.3	Insoluble	Miscible	Miscible	Miscible	Miscible
Polarity (Dielectric Constant)	~5.3	6.0	1.9	32.7	24.5	20.7	80.1
Flash Point (°C)	18[5]	-4	-22	11	13	-20	N/A

Experimental Protocols

The following are generalized protocols for the extraction of natural products using isobutyl acetate. The specific parameters, such as the solid-to-solvent ratio and extraction time, may require optimization depending on the nature of the source material and the target compounds.

Protocol 1: Maceration Extraction

Maceration is a simple and widely used technique for the extraction of thermolabile natural products at room temperature.[6][7]

Objective: To extract semi-polar to non-polar secondary metabolites from plant or fungal biomass.

Materials and Equipment:

• Dried and powdered source material (e.g., plant leaves, fungal mycelium)

• Isobutyl acetate (analytical grade)

• Erlenmeyer flask or a sealed container

• Shaker or magnetic stirrer

• Filtration apparatus (e.g., Buchner funnel, filter paper)

• Rotary evaporator

Procedure:

• Weigh a desired amount of the dried and powdered source material and place it into an Erlenmeyer flask.

• Add isobutyl acetate to the flask at a solid-to-solvent ratio typically ranging from 1:10 to 1:20 (w/v).

• Seal the flask to prevent solvent evaporation.

• Place the flask on a shaker or use a magnetic stirrer to ensure continuous agitation.

• Macerate for a period of 24 to 72 hours at room temperature.[8] The optimal duration should be determined experimentally.

• After the maceration period, separate the extract from the solid residue by filtration.

• Wash the residue with a small volume of fresh isobutyl acetate to ensure maximum recovery of the extract.

• Combine the filtrates and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude extract.

• Store the crude extract in a sealed, light-protected container at a low temperature (e.g., 4°C) for further analysis.

Protocol 2: Soxhlet Extraction

Soxhlet extraction is a continuous extraction method suitable for compounds that are not thermolabile, offering higher efficiency than maceration.[9][10]

Objective: To exhaustively extract semi-polar to non-polar compounds from a solid matrix.

Materials and Equipment:

• Dried and powdered source material

• Isobutyl acetate (analytical grade)

• Soxhlet apparatus (including a round-bottom flask, Soxhlet extractor, and condenser)

• Cellulose thimble

• Heating mantle

• Rotary evaporator

Procedure:

• Accurately weigh the dried and powdered source material and place it inside a cellulose thimble.

• Place the thimble inside the main chamber of the Soxhlet extractor.

• Fill the round-bottom flask to approximately two-thirds of its volume with isobutyl acetate.

• Assemble the Soxhlet apparatus and place the flask on a heating mantle.

• Heat the solvent to its boiling point (118°C for isobutyl acetate). The solvent vapor will travel up the distillation arm, condense in the condenser, and drip into the thimble containing the sample.

• Once the liquid level in the extractor reaches the top of the siphon arm, the solvent and extracted compounds will be siphoned back into the round-bottom flask.

• Allow the extraction to proceed for a sufficient number of cycles (typically 6-24 hours) to ensure complete extraction.[11]

• After extraction, cool the apparatus and carefully dismantle it.

• Concentrate the extract in the round-bottom flask using a rotary evaporator to yield the crude extract.

• Store the crude extract under appropriate conditions for further processing.

Protocol 3: Liquid-Liquid Extraction (LLE)

Liquid-liquid extraction is used to separate compounds based on their differential solubilities in two immiscible liquid phases, typically an aqueous phase and an organic solvent.[12][13]

Objective: To partition and isolate compounds of interest from an aqueous solution or a polar extract into isobutyl acetate.

Materials and Equipment:

• Aqueous solution or polar extract containing the target compounds

• Isobutyl acetate (analytical grade)

• Separatory funnel

• pH meter and solutions for pH adjustment (e.g., HCl, NaOH)

• Beakers and flasks

• Rotary evaporator

Procedure:

• Place the aqueous solution or polar extract into a separatory funnel of appropriate size.

• Adjust the pH of the aqueous phase as required to optimize the partitioning of the target compounds. For acidic compounds, a lower pH is generally preferred, while for basic compounds, a higher pH is used.

• Add a volume of isobutyl acetate to the separatory funnel. A typical starting ratio is 1:1 (aqueous:organic), but this may be optimized.

• Stopper the separatory funnel and shake vigorously for 2-5 minutes, periodically venting the pressure.

• Allow the two phases to separate completely.

• Carefully drain the lower (aqueous) phase.

• Collect the upper (isobutyl acetate) phase, which contains the extracted compounds.

• The extraction of the aqueous phase can be repeated with fresh portions of isobutyl acetate to maximize recovery.

• Combine the organic phases and dry over an anhydrous salt (e.g., sodium sulfate) if necessary.

• Filter to remove the drying agent and concentrate the isobutyl acetate extract using a rotary evaporator.

• Store the resulting crude extract for further purification and analysis.

Mandatory Visualizations

References

• 1. Isobutyl Acetate | C6H12O2 | CID 8038 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. Contemporary methods for the extraction and isolation of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. archemco.com [archemco.com]
• 5. Isobutyl acetate - Wikipedia [en.wikipedia.org]
• 6. inherba.it [inherba.it]
• 7. Maceration Plant Extraction Explained: Unlocking the Potential [pure5extraction.com]
• 8. scribd.com [scribd.com]
• 9. Using Soxhlet Ethanol Extraction to Produce and Test Plant Material (Essential Oils) for Their Antimicrobial Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ≫ Soxhlet Extraction: The Method, Equipment, and Its Essential Applications in the Laboratory - Pobel [pobel.com]
• 11. hielscher.com [hielscher.com]
• 12. benchchem.com [benchchem.com]
• 13. The Liquid-Liquid Extraction Guide | Phenomenex [phenomenex.com]

Application Notes and Protocols: Isobutyl Acetate in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of isobutyl acetate in the synthesis of pharmaceuticals. Isobutyl acetate is a versatile, eco-friendly solvent with applications in extraction, reaction, and crystallization processes within the pharmaceutical industry.[1] Its favorable properties, including moderate boiling point, good solvency, and a pleasant odor, make it an attractive alternative to more hazardous solvents.

Application in the Extraction of Penicillin G

Isobutyl acetate and its isomers, such as n-butyl acetate, are effective solvents for the extraction of penicillin G from fermentation broths.[2][3] The process leverages the differential solubility of penicillin G in the organic solvent versus the aqueous fermentation medium at a controlled pH.

The efficiency of the extraction process is quantified by the partition coefficient (K_d), which represents the ratio of the concentration of penicillin G in the organic phase to that in the aqueous phase at equilibrium. A higher K_d value indicates a more efficient extraction.

Solvent	Partition Coefficient (K_d)	Extraction Efficiency (%)	Reference
Isobutyl Acetate	13.62	~95%	[2]
n-Butyl Acetate	21.47	>95%	[2]
Amyl Acetate	12.05	Not specified	[2]
Methyl Isobutyl Ketone	8.02	92.6% (in mixture)	[2]
Chloroform	5.89	Not specified	[2]

Note: Extraction efficiency is dependent on pH and other process parameters. The data presented is for comparative purposes.

This protocol is based on established methods using butyl acetate isomers for penicillin G extraction.

Objective: To extract Penicillin G from an aqueous solution using isobutyl acetate.

Materials:

• Penicillin G aqueous solution (e.g., filtered fermentation broth)

• Isobutyl acetate (pharmaceutical grade)

• Sulfuric acid (for pH adjustment)

• Sodium hydroxide solution (for pH adjustment)

• Separatory funnel

• pH meter

Methodology:

• Cool the Penicillin G aqueous solution to 5-10°C to enhance stability.

• Adjust the pH of the aqueous solution to 2.5-3.0 using sulfuric acid. This protonates the penicillin, making it more soluble in the organic solvent.

• In a separatory funnel, add the pH-adjusted aqueous solution and isobutyl acetate in a 3:1 to 5:1 volumetric ratio (aqueous:organic).

• Shake the separatory funnel vigorously for 2-3 minutes to ensure thorough mixing and mass transfer.

• Allow the layers to separate. The upper layer is the isobutyl acetate containing the extracted Penicillin G.

• Drain the lower aqueous layer.

• To back-extract the penicillin into a fresh aqueous phase, add a buffered aqueous solution with a pH of 7.0-7.5 to the separatory funnel containing the isobutyl acetate layer.

• Shake for 2-3 minutes and allow the layers to separate.

• The Penicillin G will now be in the aqueous layer as a salt, which can be further purified and isolated.

Penicillin G Extraction Workflow

Application in the Synthesis and Purification of Celecoxib

While specific protocols detailing the use of isobutyl acetate in the synthesis of the anti-inflammatory drug Celecoxib are not widely published, its properties are very similar to ethyl acetate, which is commonly used. Isobutyl acetate can be employed as a reaction solvent and for the recrystallization of the final product.

The solubility of Celecoxib in various organic solvents is a critical parameter for its synthesis and purification.

Solvent	Solubility (mg/mL) at 25°C	Reference
Ethyl Acetate *	~110	[4]
Methanol	~60	[4]
Isopropanol	~40	[4]
Acetonitrile	~80	[4]
Toluene	~10	[4]
Water	<0.01

The solubility in isobutyl acetate is expected to be comparable to that in ethyl acetate.

This protocol is adapted from established methods using ethyl acetate.

Objective: To synthesize and purify Celecoxib, using isobutyl acetate as a solvent.

Part A: Synthesis

• To a solution of 1-(4-methylphenyl)-4,4,4-trifluorobutane-1,3-dione and 4-sulfonamidophenylhydrazine hydrochloride in a mixture of isobutyl acetate and water (1:1 v/v), heat the mixture to 75-80°C.

• Stir the reaction mixture at this temperature for approximately 5 hours.

• Cool the reaction mixture to 0-5°C and continue stirring for 1 hour to precipitate the crude Celecoxib.

• Filter the solid, wash with water, and dry to obtain the crude product.

Part B: Recrystallization

• Dissolve the crude Celecoxib in a minimal amount of a hot mixture of isobutyl acetate and a co-solvent like isooctane or heptane.

• Allow the solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

• Filter the purified crystals, wash with a cold solvent mixture, and dry under vacuum.

Celecoxib Synthesis Workflow

Application in the Synthesis and Crystallization of Sertraline

Isobutyl acetate can be a suitable solvent for the synthesis and, more specifically, the crystallization of the antidepressant drug Sertraline. Its properties allow for good solubility of the free base and controlled precipitation of the hydrochloride salt.

Form	Solvent	Solubility (mg/mL)	Reference
Sertraline HCl	Water	Slightly soluble
Sertraline HCl	Ethanol	Sparingly soluble
Sertraline HCl	Isopropyl Alcohol	Slightly soluble
Sertraline Free Base	Ethyl Acetate *	Soluble

Sertraline free base is expected to have good solubility in isobutyl acetate, similar to ethyl acetate.

Objective: To crystallize Sertraline Hydrochloride from a solvent system containing isobutyl acetate.

Materials:

• Sertraline free base

• Isobutyl acetate

• Hydrochloric acid (concentrated or as a solution in a suitable solvent)

• Crystallization vessel with stirring

Methodology:

• Dissolve the Sertraline free base in isobutyl acetate at room temperature.

• Slowly add a stoichiometric amount of hydrochloric acid while stirring.

• The Sertraline Hydrochloride will begin to precipitate. The rate of addition and temperature can be controlled to influence crystal size and morphology.

• Continue stirring for a set period (e.g., 2-4 hours) to ensure complete crystallization.

• Filter the crystals, wash with a small amount of cold isobutyl acetate, and dry under vacuum.

Sertraline HCl Crystallization

Application in Solid-Phase Peptide Synthesis (SPPS)

In the context of green chemistry, isobutyl acetate is being explored as a more sustainable alternative to traditional solvents like N,N-dimethylformamide (DMF) and N-methyl-2-pyrrolidone (NMP) used in Solid-Phase Peptide Synthesis (SPPS), particularly for the washing steps.

Objective: To utilize isobutyl acetate as a washing solvent in the Fmoc-SPPS workflow.

Context: This protocol assumes a standard Fmoc-SPPS cycle after the coupling of an amino acid.

Methodology:

• Following the coupling reaction, drain the reaction vessel to remove the coupling reagents and solvent.

• Add isobutyl acetate to the resin and agitate for 1-2 minutes.

• Drain the isobutyl acetate.

• Repeat the washing step with isobutyl acetate 3-5 times to ensure complete removal of residual reagents and by-products.

• Proceed with the next step in the SPPS cycle (e.g., Fmoc deprotection).

Note: The efficiency of isobutyl acetate as a washing solvent may vary depending on the specific peptide sequence and resin used. Optimization of the washing protocol may be required.

SPPS Washing Workflow

References

• 1. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. research.uaeu.ac.ae [research.uaeu.ac.ae]
• 4. Thermodynamic solubility of celecoxib in organic solvents - CrystEngComm (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Isobutyl Acetate in Flavor and Fragrance Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isobutyl acetate is a key ester widely utilized in the flavor and fragrance industry to impart fruity and floral aromas.[1][2][3][4][5] Possessing a characteristic sweet, banana-like scent, it is a versatile ingredient in the formulation of a variety of consumer products, including perfumes, cosmetics, and food flavorings.[2][3][6] This document provides detailed protocols for the synthesis, purification, and analysis of isobutyl acetate, intended for use by professionals in research, development, and quality control.

Physicochemical Properties of Isobutyl Acetate

A comprehensive understanding of isobutyl acetate's physical and chemical properties is essential for its effective use in synthesis and formulation.

Property	Value	Reference
Molecular Formula	C₆H₁₂O₂	[7]
Molecular Weight	116.16 g/mol	[7][8]
Appearance	Clear, colorless liquid	[5][7][8]
Odor	Fruity, floral, sweet, banana-like	[1][6][7][8][9]
Boiling Point	118 °C	[10]
Melting Point	-99 °C	[10]
Density	0.873 g/cm³ at 20°C	[8]
Flash Point	18 °C (closed cup)	[10]
Solubility in Water	0.67 g/100 mL at 20°C	[7]
Solubility in Organic Solvents	Miscible with alcohols, ethers, ketones, and esters	[8][10]
Refractive Index (n²⁰/D)	~1.390	[11]

Synthesis of Isobutyl Acetate via Fischer Esterification

The most common method for synthesizing isobutyl acetate is the Fischer esterification of isobutyl alcohol with acetic acid, using a strong acid as a catalyst.[5][11][12]

Reaction Principle

The reaction is a reversible equilibrium between the alcohol and carboxylic acid to form the ester and water.[13] The use of an excess of one reactant or the removal of water drives the equilibrium towards the product side.[14]

Caption: Fischer Esterification of Isobutyl Acetate.

Experimental Protocol

This protocol describes a laboratory-scale synthesis of isobutyl acetate.

Materials:

• Isobutyl alcohol

• Glacial acetic acid

• Concentrated sulfuric acid (catalyst)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Deionized water

Equipment:

• Round-bottom flask (250 mL)

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Magnetic stirrer and stir bar

• Distillation apparatus

• Beakers, graduated cylinders, and other standard laboratory glassware

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask, combine 23.1 mL of isobutyl alcohol and 34.5 mL of glacial acetic acid.[11]

• Catalyst Addition: While stirring, slowly add 5.0 mL of concentrated sulfuric acid to the mixture.[11] The reaction is exothermic, so the acid should be added carefully.

• Reflux: Attach the reflux condenser and heat the mixture to reflux (approximately 130°C) using a heating mantle or oil bath.[11] Continue refluxing with stirring for at least 2.5 to 3 hours to ensure the reaction proceeds towards completion.[11]

• Cooling: After the reflux period, turn off the heat and allow the mixture to cool to room temperature.

Purification Protocol

The crude product from the synthesis contains unreacted starting materials, the acid catalyst, and water. A multi-step purification process is required to isolate pure isobutyl acetate.

• Quenching: Carefully transfer the cooled reaction mixture to a separatory funnel containing an equal volume of cold water.[11]

• Washing:

  • Add a saturated sodium bicarbonate solution to the separatory funnel in small portions until the effervescence of CO₂ ceases. This neutralizes the excess acetic and sulfuric acids.

  • Shake the funnel gently, venting frequently to release the pressure from CO₂ evolution.

  • Allow the layers to separate and discard the lower aqueous layer.

  • Wash the organic layer two more times with deionized water.[11]

• Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask and add a small amount of anhydrous magnesium sulfate to remove any residual water. Swirl the flask and let it stand for 10-15 minutes.

• Distillation:

  • Filter the dried organic layer to remove the drying agent.

  • Transfer the filtrate to a distillation flask.

  • Perform a simple distillation, collecting the fraction that boils between 110°C and 118°C.[11] This is the pure isobutyl acetate.

References

• 1. perfumersworld.com [perfumersworld.com]
• 2. chemimpex.com [chemimpex.com]
• 3. What Is Isobutyl Acetate? | Vertec BioSolvents [vertecbiosolvents.com]
• 4. (560ap) Esterification of Isobutyl Alcohol and Acetic Acid - Kinetic Study | AIChE [proceedings.aiche.org]
• 5. ISO-BUTYL ACETATE FOR SYNTHESIS | Ennore India Chemicals [ennoreindiachemicals.com]
• 6. Isobutyl acetate | The Fragrance Conservatory [fragranceconservatory.com]
• 7. Isobutyl Acetate | C6H12O2 | CID 8038 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. hedinger.de [hedinger.de]
• 9. Isobutyl acetate | 110-19-0 [chemicalbook.com]
• 10. archemco.com [archemco.com]
• 11. chemiepraktika.pbworks.com [chemiepraktika.pbworks.com]
• 12. homework.study.com [homework.study.com]
• 13. Ester - Wikipedia [en.wikipedia.org]
• 14. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols for the Chromatographic Analysis of Isobutyl Acetate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analysis of isobutyl acetate using chromatographic techniques. While isobutyl acetate is commonly analyzed as an analyte, particularly by Gas Chromatography (GC), its use as a primary mobile phase component in High-Performance Liquid Chromatography (HPLC) is not standard. The following sections detail established methods for the quantitative analysis of isobutyl acetate.

Gas Chromatography (GC) Analysis of Isobutyl Acetate

Gas chromatography is a robust and widely used technique for the analysis of volatile compounds like isobutyl acetate.[1] Several standardized methods have been developed for its detection in various matrices, including air samples and e-vapor products.[1][2]

Quantitative Data for GC Methods

The following table summarizes the experimental conditions for two common GC methods for the analysis of isobutyl acetate.

Parameter	NIOSH Approved Method[1]	GC-MS/MS Method for E-Vapor Products[2]
Stationary Phase	5% FFAP on Chromosorb WHP (100/120 mesh)	-
Column Dimensions	3 m x 3 mm stainless steel	-
Carrier Gas	Nitrogen	Helium
Flow Rate	30 mL/min	-
Injector Temperature	-	295 °C
Column Temperature	70 °C (Isothermal)	Initial 50°C (hold 4 min), ramp 10°C/min to 170°C (hold 4 min)
Detector Temperature	250 °C	-
Detector	Flame Ionization Detector (FID)	Mass Spectrometer (MS/MS)
Injection Volume	5 µL	1.0 µL (10:1 split)
Calibration Range	-	40 to 5000 ng/mL

Experimental Protocols for GC Analysis

Protocol 1: NIOSH Method for Analysis of Isobutyl Acetate in Air

This protocol is based on a NIOSH-approved method for the determination of isobutyl acetate in workplace air.[1][3]

Objective: To quantify the concentration of isobutyl acetate in an air sample.

Materials:

• Gas chromatograph with a flame ionization detector (FID).

• Stainless steel column (3 m x 3 mm) packed with 5% FFAP on Chromosorb WHP (100/120 mesh).

• Nitrogen carrier gas.

• Syringes for sample injection.

• Standard solutions of isobutyl acetate in a suitable solvent.

Procedure:

• Instrument Setup:

  • Set the column temperature to 70 °C.

  • Set the FID detector temperature to 250 °C.

  • Set the nitrogen carrier gas flow rate to 30 mL/min.

• Calibration:

  • Prepare a series of standard solutions of isobutyl acetate at known concentrations.

  • Inject 5 µL of each standard solution into the GC.

  • Record the peak area for each standard.

  • Construct a calibration curve by plotting peak area versus concentration.

• Sample Analysis:

  • Prepare the air sample for injection (e.g., by solvent desorption from a sorbent tube).

  • Inject 5 µL of the sample solution into the GC.

  • Record the peak area of the isobutyl acetate peak.

• Quantification:

  • Determine the concentration of isobutyl acetate in the sample by comparing its peak area to the calibration curve.

Protocol 2: GC-MS/MS Analysis of Isobutyl Acetate in E-Vapor Products

This protocol is adapted from a method for the analysis of organic acetates in e-liquids and aerosols.[2]

Objective: To identify and quantify isobutyl acetate in e-vapor product samples.

Materials:

• Gas chromatograph coupled to a tandem mass spectrometer (GC-MS/MS).

• Appropriate GC column for separation of volatile organic compounds.

• Helium carrier gas.

• Acetonitrile for sample dilution and standards preparation.[2]

• Standard solutions of isobutyl acetate.

• Internal standard (e.g., ethyl-2,2,2-d3 acetate).[2]

Procedure:

• Instrument Setup:

  • Set the injector temperature to 295 °C.

  • Implement a column temperature program: initial temperature of 50 °C (hold for 4 minutes), then ramp at 10 °C/min to 170 °C (hold for 4 minutes).

  • Set the GC-MS/MS parameters for the detection of isobutyl acetate.

• Sample Preparation:

  • Dilute the e-liquid or aerosol condensate sample in acetonitrile.

  • Add a known amount of internal standard.

• Analysis:

  • Inject 1.0 µL of the prepared sample with a 10:1 split ratio.

  • Acquire data in MS/MS mode for selective and sensitive detection.

• Quantification:

  • Quantify isobutyl acetate using the calibration curve prepared with standards containing the internal standard. The calibration range for isobutyl acetate is typically 40 to 5000 ng/mL.[2]

GC Analysis Workflow

Caption: General workflow for the GC analysis of isobutyl acetate.

High-Performance Liquid Chromatography (HPLC) Analysis of Butyl Acetate Isomers

While isobutyl acetate is not typically used as a mobile phase, HPLC can be employed for its analysis, often in the context of separating it from its isomers (n-butyl acetate, sec-butyl acetate, and tert-butyl acetate).[4] Due to their similar properties, the separation can be challenging and may require careful method development.[4]

General Quantitative Data for HPLC Separation of Acetate Isomers

The following table provides a starting point for developing an HPLC method for the separation of butyl acetate isomers.[4]

Parameter	Normal-Phase HPLC	Reversed-Phase HPLC
Stationary Phase	Silica or Cyano-bonded column	C18 column
Mobile Phase	Hexane:Isopropanol (e.g., 99:1 v/v)	Acetonitrile:Water (e.g., 50:50 v/v)
Flow Rate	1.0 mL/min	1.0 mL/min
Detector	UV (at low wavelength, e.g., 210 nm) or Refractive Index (RI)	UV (at low wavelength, e.g., 210 nm) or Refractive Index (RI)
Column Temperature	Ambient	30 °C

Experimental Protocol for HPLC Analysis of Butyl Acetate Isomers

Objective: To develop an HPLC method for the separation of isobutyl acetate from its isomers.

Materials:

• HPLC system with a UV or RI detector.

• Normal-phase (e.g., silica) or reversed-phase (e.g., C18) column.

• HPLC-grade solvents (hexane, isopropanol, acetonitrile, water).

• Standards of n-butyl acetate, isobutyl acetate, sec-butyl acetate, and tert-butyl acetate.

Procedure:

• Method Development - Normal-Phase (Recommended Starting Point):

  • Equilibrate a silica column with a mobile phase of Hexane:Isopropanol (99:1 v/v) at a flow rate of 1.0 mL/min.

  • Prepare a mixed standard solution of the butyl acetate isomers in the mobile phase.

  • Inject 10 µL of the mixed standard and monitor the elution profile with a UV detector at 210 nm or an RI detector.

  • Adjust the isopropanol content in the mobile phase to optimize the resolution between the isomeric peaks. Increasing the isopropanol percentage will decrease retention times.[4]

• Method Development - Reversed-Phase:

  • Equilibrate a C18 column with a mobile phase of Acetonitrile:Water (50:50 v/v) at a flow rate of 1.0 mL/min and a column temperature of 30 °C.

  • Inject 10 µL of the mixed standard solution.

  • Optimize the separation by adjusting the acetonitrile:water ratio. Increasing the acetonitrile content will decrease retention times.[4]

• Sample Analysis:

  • Once satisfactory separation is achieved, prepare and inject the sample solution.

  • Identify and quantify the isomers based on the retention times and peak areas of the standards.

HPLC Analysis Workflow

Caption: General workflow for the HPLC analysis of butyl acetate isomers.

Method Selection Logic

The choice between GC and HPLC for the analysis of isobutyl acetate depends on the sample matrix, the required sensitivity, and the available instrumentation.

Caption: Decision tree for selecting a chromatographic method.

References

• 1. Isobutyl Acetate | C6H12O2 | CID 8038 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. coresta.org [coresta.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

Handling and storage procedures for isobutyl acetate in the lab

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isobutyl acetate (IUPAC name: 2-methylpropyl acetate) is a colorless, flammable liquid with a characteristic fruity odor.[1] It is widely used as a solvent in the production of lacquers, coatings, adhesives, and in the pharmaceutical industry as an extraction solvent.[2] Due to its flammable nature and potential health hazards, strict adherence to proper handling and storage procedures is crucial to ensure laboratory safety. These application notes provide detailed protocols for the safe handling, storage, and disposal of isobutyl acetate in a laboratory setting.

Quantitative Data Summary

A comprehensive understanding of the physicochemical properties of isobutyl acetate is essential for its safe handling. The following table summarizes key quantitative data:

Property	Value
Molecular Formula	C₆H₁₂O₂
Molecular Weight	116.16 g/mol [3]
Boiling Point	115-117 °C[3]
Flash Point	18 °C (64 °F)[1]
Autoignition Temperature	423 °C (793 °F)[4]
Vapor Pressure	20.68 mmHg at 25 °C[4]
Water Solubility	0.6% at 25 °C[4]
Lower Explosive Limit (LEL)	2.4%[4]
Upper Explosive Limit (UEL)	10.5%[4]
Specific Gravity	0.871 at 20 °C[4]
NIOSH REL (TWA)	150 ppm (700 mg/m³)
OSHA PEL (TWA)	150 ppm (700 mg/m³)

Safe Handling and Storage Workflow

The following diagram illustrates the logical workflow for the safe handling and storage of isobutyl acetate in the laboratory.

Caption: Workflow for safe handling and storage of isobutyl acetate.

Experimental Protocol: Isobutyl Acetate as an Extraction Solvent

This protocol details the use of isobutyl acetate for the extraction of a non-polar compound from an aqueous solution.

1. Materials:

• Isobutyl acetate

• Aqueous solution containing the compound of interest

• Separatory funnel

• Beakers

• Erlenmeyer flask

• Sodium sulfate (anhydrous)

• Rotary evaporator

• Personal Protective Equipment (PPE): solvent-resistant gloves (e.g., nitrile), safety goggles, lab coat.[2][5]

2. Procedure:

• Preparation: Don all required PPE.[3] Ensure the work will be conducted in a certified chemical fume hood.[3]

• Extraction:

  • Place the aqueous solution in a separatory funnel.

  • Add an appropriate volume of isobutyl acetate to the separatory funnel.

  • Stopper the funnel and gently invert it several times to mix the layers, venting frequently to release pressure.

  • Place the separatory funnel in a ring stand and allow the layers to separate completely.

  • Carefully drain the lower aqueous layer into a beaker.

  • Drain the upper organic layer (isobutyl acetate containing the extracted compound) into a clean, dry Erlenmeyer flask.

• Drying: Add a small amount of anhydrous sodium sulfate to the organic layer to remove any residual water. Swirl the flask gently.

• Solvent Removal:

  • Decant the dried organic layer into a round-bottom flask.

  • Remove the isobutyl acetate using a rotary evaporator under reduced pressure.

  • The isolated compound will remain in the round-bottom flask.

• Waste Disposal:

  • Collect all isobutyl acetate waste, including the aqueous layer if it contains significant amounts of the solvent, in a designated, labeled hazardous waste container.[5][6]

  • Dispose of the waste according to institutional and local regulations.[7]

Detailed Protocols

Storage Protocol

• Location: Store isobutyl acetate in a cool, dry, well-ventilated area designated for flammable liquids.[2][7][8] This area should be away from heat, sparks, open flames, and direct sunlight.[5][8]

• Containers: Keep containers tightly closed to prevent the escape of vapors.[7][8] Containers should be made of a material compatible with isobutyl acetate.

• Segregation: Store isobutyl acetate separately from incompatible materials such as oxidizing agents (e.g., peroxides, nitrates), strong acids (e.g., sulfuric acid, nitric acid), and strong bases (e.g., sodium hydroxide).[2][5]

• Grounding: Metal containers used for transferring isobutyl acetate should be grounded and bonded to prevent static discharge, which can be an ignition source.[5][6]

Spill Response Protocol

• Immediate Actions:

  • Evacuate all non-essential personnel from the spill area.[5]

  • Remove all sources of ignition immediately (e.g., turn off hot plates, unplug electrical equipment).[5][7]

  • Ensure the area is well-ventilated.[5]

• Containment and Cleanup:

  • Wear appropriate PPE, including respiratory protection if the spill is large or in a poorly ventilated area.

  • Contain the spill using a non-combustible absorbent material such as sand, earth, or vermiculite.[5][7][9] Do not use combustible materials like paper towels to absorb the bulk of the spill.

  • Carefully collect the absorbed material using non-sparking tools and place it in a labeled, sealed container for hazardous waste disposal.[6][7]

• Decontamination:

  • Wash the spill area with soap and water once the bulk of the material has been removed.[5]

  • Place all contaminated cleaning materials in the hazardous waste container.

• Reporting: Report the spill to the laboratory supervisor and the appropriate institutional safety office.

Hazard Mitigation Workflow

The following diagram outlines the logical steps to mitigate hazards associated with isobutyl acetate.

Caption: Hazard mitigation workflow for isobutyl acetate.

References

• 1. Isobutyl Acetate | C6H12O2 | CID 8038 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. What Is Isobutyl Acetate? | Vertec BioSolvents [vertecbiosolvents.com]
• 3. chemicalbull.com [chemicalbull.com]
• 4. ISOBUTYL ACETATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. nj.gov [nj.gov]
• 6. chemtexusa.com [chemtexusa.com]
• 7. cometchemical.com [cometchemical.com]
• 8. chemos.de [chemos.de]
• 9. solventsandpetroleum.com [solventsandpetroleum.com]

Technical Notes & Optimization

Technical Support Center: Breaking the Isobutyl Acetate-Water Azeotrope

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the separation of the isobutyl acetate-water azeotrope.

Frequently Asked Questions (FAQs)

Q1: What are the properties of the isobutyl acetate-water azeotrope?

The isobutyl acetate-water system forms a minimum boiling azeotrope. This means that at a specific composition, the mixture boils at a lower temperature than either of the individual components, making separation by simple distillation impossible.[1][2] Isobutyl acetate also forms a ternary azeotrope with isobutanol and water.[1][3]

Data Presentation: Azeotrope Properties

Azeotrope Type	Components	Boiling Point (°C) at 1 atm	Composition (wt. %)
Binary Azeotrope	Isobutyl Acetate, Water	87.4	83.5% Isobutyl Acetate, 16.5% Water
Ternary Azeotrope	Isobutyl Acetate, Isobutanol, Water	86.8	46.5% Isobutyl Acetate, 23.1% Isobutanol, 30.4% Water

Q2: What are the common methods to break the isobutyl acetate-water azeotrope?

Several techniques can be employed to break the isobutyl acetate-water azeotrope, including:

• Extractive Distillation: This is a widely used method that involves adding a high-boiling solvent (entrainer) to the mixture.[1][3] The entrainer alters the relative volatilities of isobutyl acetate and water, allowing for their separation in a distillation column.[4]

• Pressure-Swing Distillation: This technique utilizes two distillation columns operating at different pressures.[5][6][7] The composition of the azeotrope is often dependent on pressure, and by changing the pressure, the azeotrope can be "broken" across the two columns.[8][9]

• Azeotropic Distillation with an Entrainer: In this method, a third component (entrainer) is added to form a new, lower-boiling heterogeneous azeotrope with one or more of the original components.[9][10] This new azeotrope can then be separated, often through decantation after condensation.[9]

• Use of Ionic Liquids: Ionic liquids can be used as entrainers in extractive distillation or in liquid-liquid extraction to separate azeotropic mixtures.[11][12][13][14] Their low volatility makes them an environmentally friendly alternative to traditional organic solvents.[12]

Troubleshooting Guides

Issue 1: Inefficient separation during extractive distillation.

• Q: Why is the purity of my recovered isobutyl acetate lower than expected?

  • A: This could be due to several factors:

    • Incorrect Solvent-to-Feed Ratio: The amount of entrainer added is crucial. An insufficient amount may not be enough to break the azeotrope effectively.[1] Conversely, an excessive amount can lead to higher energy costs for solvent recovery.

    • Improper Feed Plate Location: The location where the azeotropic mixture and the entrainer are introduced into the distillation column can significantly impact separation efficiency.

    • Suboptimal Reflux Ratio: The reflux ratio affects the purity of the overhead product. An incorrect ratio can lead to incomplete separation.

    • Choice of Entrainer: The selected entrainer may not be effective enough for your specific system. The ideal entrainer should significantly alter the relative volatility of the components.[4][15][16]

• Q: How can I improve the separation efficiency?

  • A:

    • Optimize Solvent-to-Feed Ratio: Conduct small-scale experiments or simulations to determine the optimal ratio of entrainer to the isobutyl acetate-water feed.

    • Adjust Feed Plate Locations: Experiment with different feed tray locations for both the azeotropic mixture and the entrainer.

    • Optimize Reflux Ratio: Systematically vary the reflux ratio to find the optimal balance between product purity and energy consumption.

    • Screen for a Better Entrainer: If optimization of process parameters does not yield the desired purity, consider testing alternative entrainers.

Data Presentation: Effective Entrainers for Isobutyl Acetate-Water Extractive Distillation

Entrainer(s)	Relative Volatility Enhancement	Reference(s)
Dimethylsulfoxide (DMSO)	Effective	[1]
Dimethylformamide (DMF) and DMSO	Effective	[1]
N,N-dimethylacetamide	Effective	[3]
Acetamide, DMF, and Dipropylene Glycol	Effective	[3]
Glycols	Effective	[17]
Cinene and α-pinene (Biobased solvents)	Effective	[18]

Issue 2: Problems with pressure-swing distillation.

• Q: My pressure-swing distillation setup is not achieving the desired separation. What could be the issue?

  • A:

    • Insufficient Pressure Difference: The effectiveness of pressure-swing distillation relies on a significant shift in the azeotropic composition with pressure.[5][6] If the pressure difference between the two columns is not large enough, the separation will be poor.

    • Incorrect Recycle Stream Composition: The composition of the stream recycled between the two columns is critical for the process to work correctly.

    • System Leaks: Leaks in the vacuum column can prevent it from reaching the desired low pressure, thus hindering the separation.

• Q: How can I troubleshoot my pressure-swing distillation process?

  • A:

    • Verify Azeotrope Pressure Sensitivity: Ensure that the isobutyl acetate-water azeotrope has a significant composition change with pressure. This can be checked through literature data or experimental vapor-liquid equilibrium (VLE) measurements.

    • Optimize Operating Pressures: Adjust the operating pressures of both the high-pressure and low-pressure columns to maximize the composition difference of the azeotrope.

    • Monitor and Control Recycle Streams: Carefully control the composition and flow rate of the recycle streams to maintain the material balance of the system.

    • Perform Leak Tests: Regularly check the distillation setup, especially the low-pressure column, for any leaks.

Experimental Protocols

Method 1: Extractive Distillation

• Entrainer Selection: Choose a suitable high-boiling point solvent. Dimethylsulfoxide (DMSO) is a commonly cited effective entrainer.[1]

• Apparatus Setup: Assemble a multiplate rectification column with a reboiler, condenser, and collection flasks. Provide separate feed inlets for the azeotropic mixture and the entrainer.

• Feed Preparation: Prepare a mixture with the azeotropic composition of isobutyl acetate and water (approximately 83.5 wt.% isobutyl acetate).

• Distillation Process: a. Preheat the reboiler. b. Introduce the isobutyl acetate-water azeotropic mixture at a designated feed plate in the middle section of the column. c. Introduce the preheated entrainer at a feed plate located above the azeotrope feed plate. A common starting point is a 1:1 to 2:1 mass ratio of entrainer to the azeotropic feed.[1] d. Control the reboiler heat duty and the reflux ratio to achieve a steady state. e. Collect the overhead product, which will be enriched in the more volatile component (isobutyl acetate), and the bottoms product, which will contain the less volatile component (water) and the entrainer.

• Solvent Recovery: The bottoms mixture of water and the entrainer can be separated in a second distillation column, taking advantage of their different boiling points. The recovered entrainer can then be recycled.

Method 2: Pressure-Swing Distillation

• Apparatus Setup: Two distillation columns are required: a high-pressure (HP) column and a low-pressure (LP) column.

• Operation of the High-Pressure Column: a. Feed the fresh isobutyl acetate-water mixture to the HP column. b. Operate the HP column at a pressure significantly above atmospheric pressure. c. The bottoms product of the HP column will be pure water. d. The overhead distillate from the HP column will be the azeotrope at the higher pressure.

• Operation of the Low-Pressure Column: a. Feed the overhead distillate from the HP column to the LP column. b. Operate the LP column at a pressure below atmospheric pressure (under vacuum). c. The bottoms product of the LP column will be pure isobutyl acetate. d. The overhead distillate from the LP column will be the azeotrope at the lower pressure.

• Recycle: The overhead distillate from the LP column is recycled back and mixed with the fresh feed to the HP column.

Visualizations

Caption: Workflow for breaking the isobutyl acetate-water azeotrope using extractive distillation.

Caption: Workflow for separating the isobutyl acetate-water azeotrope using pressure-swing distillation.

References

• 1. US4724049A - Separation of isobutyl acetate from isobutanol by extractive distillation - Google Patents [patents.google.com]
• 2. archemco.com [archemco.com]
• 3. US4642167A - Separation of isobutyl acetate from isobutanol by extractive distillation - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. famt.ac.in [famt.ac.in]
• 8. Pressure Swing Distillation - Chemical Engineering World [chemicalengineeringworld.com]
• 9. Azeotropic distillation - Wikipedia [en.wikipedia.org]
• 10. chemicaltweak.com [chemicaltweak.com]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Selecting entrainers for azeotropic distillation - University of Nottingham Ningbo China [research.nottingham.edu.cn]
• 16. ripublication.com [ripublication.com]
• 17. tandfonline.com [tandfonline.com]
• 18. pubs.acs.org [pubs.acs.org]

Technical Support Center: Isobutyl Acetate Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of isobutyl acetate.

Troubleshooting Guide

Low or No Product Yield

Q1: I performed the esterification reaction, but my final yield of isobutyl acetate is very low. What are the common causes and how can I improve it?

A1: Low yield is a frequent issue in isobutyl acetate synthesis, often stemming from incomplete reaction or loss of product during workup. Here are the primary causes and troubleshooting steps:

• Incomplete Reaction: The Fischer esterification is an equilibrium reaction.[1][2] To drive the reaction towards the product (isobutyl acetate), consider the following:

  • Increase Reaction Time: A common reason for low yield is insufficient reaction time, leading to unreacted starting materials.[3][4] Extending the reflux period, for example from 2.5 hours to at least 3 hours, can significantly improve the conversion of isobutyl alcohol to the ester.[3]

  • Use Excess Reactant: Employing an excess of one of the reactants can shift the equilibrium to favor the product.[1][5] Acetic acid is typically used in excess as it is generally less expensive and easier to remove during purification.[6]

  • Efficient Water Removal: The formation of water as a byproduct can limit the forward reaction. While not always practical in a standard laboratory setup, techniques like azeotropic distillation with a Dean-Stark apparatus can be used to remove water as it forms, thus driving the reaction to completion.[2]

• Product Loss During Workup: A significant amount of product can be lost during the purification steps.

  • Washing Step: Isobutyl acetate has some solubility in water, and product can be lost in the aqueous layer during washing.[3] To minimize this, it is recommended to extract the aqueous phase multiple times with a suitable organic solvent like dichloromethane (DCM).[3]

  • Distillation: Some product may remain in the distillation apparatus after purification.[3][4] Careful technique and ensuring proper condensation can help minimize this loss.

Product Purity Issues

Q2: My final product is impure. How can I identify the contaminants and improve the purity?

A2: Impurities in the final product are typically unreacted starting materials or byproducts.

• Unreacted Acetic Acid: If the product has a vinegar-like smell, it is likely contaminated with acetic acid.

  • Identification: The presence of a broad peak around 1700 cm⁻¹ in the IR spectrum can indicate contamination with acetic acid.[4]

  • Removal: Ensure thorough washing with a saturated sodium bicarbonate solution to neutralize and remove any residual acid.[3] Test the final aqueous wash with litmus or pH paper to confirm it is basic.[7]

• Unreacted Isobutyl Alcohol: The presence of unreacted isobutyl alcohol is another common impurity.

  • Identification: A broad peak around 3200-3600 cm⁻¹ (O-H stretch) in the IR spectrum suggests the presence of isobutyl alcohol.[4]

  • Removal: Proper distillation is crucial for separating the isobutyl acetate from the higher-boiling isobutyl alcohol. Collect the fraction that distills at the correct boiling point for isobutyl acetate (around 118°C).

Reaction Condition Optimization

Q3: What are the optimal reaction conditions for maximizing the yield of isobutyl acetate?

A3: The optimal conditions can vary depending on the specific catalyst and setup. However, some general guidelines can be followed:

• Catalyst: Concentrated sulfuric acid is a common and effective catalyst.[3][4][8] Other catalysts like Amberlyst-15, Dowex 50, and composite catalysts of bisulfate and p-toluenesulfonic acid have also been used effectively, with some reporting yields up to 99%.[9][10]

• Temperature: The reaction is typically carried out at the reflux temperature of the mixture, which is around 130°C.[3][4]

• Reactant Ratio: Using an excess of acetic acid (e.g., a 1.5:1 to 2.4:1 molar ratio of acetic acid to isobutyl alcohol) is common to drive the equilibrium towards the product.[3]

Frequently Asked Questions (FAQs)

Q4: What is the mechanism of the Fischer esterification for isobutyl acetate synthesis?

A4: The Fischer esterification is an acid-catalyzed nucleophilic acyl substitution. The mechanism proceeds as follows:

• Protonation of the carbonyl oxygen: The acid catalyst protonates the carbonyl oxygen of acetic acid, making the carbonyl carbon more electrophilic.[2][11]

• Nucleophilic attack by the alcohol: The oxygen atom of isobutyl alcohol acts as a nucleophile and attacks the protonated carbonyl carbon, forming a tetrahedral intermediate.[2][11]

• Proton transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups.[2]

• Elimination of water: The protonated hydroxyl group leaves as a water molecule, a good leaving group.[2]

• Deprotonation: The protonated ester is deprotonated to regenerate the acid catalyst and form the final isobutyl acetate product.[11]

Q5: How can I confirm the identity and purity of my synthesized isobutyl acetate?

A5: Several analytical techniques can be used for characterization:

• Refractive Index: The refractive index of isobutyl acetate is a distinct physical property (n_D^20 = 1.389-1.391) that can be compared to literature values to assess purity.[3]

• Infrared (IR) Spectroscopy: The IR spectrum of isobutyl acetate will show a characteristic strong C=O ester stretch around 1738 cm⁻¹ and a C-O stretch around 1232 cm⁻¹. The absence of a broad O-H peak from isobutyl alcohol and the carboxylic acid C=O peak from acetic acid indicates a pure product.[4]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique can be used to separate and identify the components of the final product, providing a quantitative measure of purity.

Q6: Are there alternative methods to the traditional Fischer esterification for synthesizing isobutyl acetate?

A6: Yes, several alternative methods exist:

• Reactive Distillation: This process combines the chemical reaction and the separation of products in a single unit. By continuously removing the products (isobutyl acetate and water), the reaction equilibrium is shifted, leading to higher conversions, with reported yields exceeding 99%.[9][12]

• Enzymatic Synthesis: Biocatalytic methods using enzymes, such as those from Yarrowia lipolytica, offer a more environmentally friendly approach to isobutyl acetate synthesis.[13]

• Transesterification: Isobutyl acetate can be produced by the transesterification of methyl acetate and isobutanol using a catalyst like Amberlyst-15.[7]

Quantitative Data Summary

The following tables summarize how different experimental parameters can influence the yield of isobutyl acetate.

Table 1: Effect of Catalyst on Isobutyl Acetate Yield

Catalyst	Reactant Ratio (Acid:Alcohol)	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Sulfuric Acid	1.5:1	Reflux (~130)	2.5	54	[3][4]
Modified Cation Exchange Resin	Not Specified	Not Specified	Not Specified	95	[9]
Composite (Bisulfate & p-TSA)	1:1 (continuous feed)	98-118	Continuous	>99	[9]

Table 2: Effect of Reaction Time on Isobutyl Acetate Yield (Sulfuric Acid Catalyst)

Reaction Time (h)	Reactant Ratio (Acid:Alcohol)	Temperature (°C)	Yield (%)	Note	Reference
2.5	1.5:1	Reflux (~130)	54	Incomplete reaction observed.	[3][4]
>3	1.5:1	Reflux (~130)	Improved	Recommended for higher conversion.	[3][4]

Experimental Protocols

Protocol 1: Standard Fischer Esterification of Isobutyl Acetate

This protocol is based on the common laboratory procedure for synthesizing isobutyl acetate via Fischer esterification.[3][4]

Materials:

• Isobutyl alcohol

• Glacial acetic acid

• Concentrated sulfuric acid

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate or sodium sulfate

• Deionized water

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask, combine 23.1 mL of isobutyl alcohol and 34.5 mL of glacial acetic acid.[3][4] While stirring, slowly add 5.0 mL of concentrated sulfuric acid.[3][4]

• Reflux: Attach a reflux condenser and heat the mixture to reflux (approximately 130°C) using a heating mantle.[3][4] Continue refluxing for at least 3 hours to ensure the reaction goes to completion.[3]

• Cooling: After the reflux period, allow the reaction mixture to cool to room temperature.

• Workup - Washing: Transfer the cooled mixture to a separatory funnel. Add an equal volume of deionized water, shake the funnel, and allow the layers to separate. Remove and set aside the aqueous (bottom) layer.

• Neutralization: Wash the organic layer with saturated sodium bicarbonate solution. Add the bicarbonate solution in small portions and swirl gently at first to control the foaming from CO₂ evolution. Shake the funnel, venting frequently. Continue washing until the aqueous layer is basic (test with pH paper).

• Final Wash: Wash the organic layer one final time with deionized water.

• Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Purification - Distillation: Decant the dried liquid into a distillation flask. Perform a simple distillation, collecting the fraction that boils between 116°C and 119°C.

Visualizations

Experimental Workflow for Isobutyl Acetate Synthesis

Caption: Workflow for the synthesis and purification of isobutyl acetate.

Troubleshooting Logic for Low Yield

Caption: Troubleshooting logic for addressing low isobutyl acetate yield.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Fischer Esterification [organic-chemistry.org]
• 3. chemiepraktika.pbworks.com [chemiepraktika.pbworks.com]
• 4. scribd.com [scribd.com]
• 5. ukessays.com [ukessays.com]
• 6. Chemistry 210 Experiment 7 [home.miracosta.edu]
• 7. researchgate.net [researchgate.net]
• 8. community.wvu.edu [community.wvu.edu]
• 9. CN102557932B - Method for producing isobutyl acetate - Google Patents [patents.google.com]
• 10. westfield.ma.edu [westfield.ma.edu]
• 11. i3awards.org.au [i3awards.org.au]
• 12. researchgate.net [researchgate.net]
• 13. Enhanced production of isobutyl and isoamyl acetate using Yarrowia lipolytica - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Esterification of Isobutyl Alcohol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the esterification of isobutyl alcohol.

Frequently Asked Questions (FAQs)

Q1: What are the primary side reactions observed during the Fischer esterification of isobutyl alcohol?

A1: The two main side reactions are the dehydration of isobutyl alcohol to form isobutene and the condensation of two isobutyl alcohol molecules to form di-isobutyl ether. Both are acid-catalyzed reactions, similar to the desired esterification.

Q2: How does reaction temperature influence the formation of side products?

A2: Higher temperatures generally favor the elimination reaction (dehydration) to form isobutene. Conversely, lower temperatures can favor the formation of di-isobutyl ether. It is crucial to control the reaction temperature to maximize the yield of the desired ester.

Q3: What is the role of the acid catalyst in the main reaction and side reactions?

A3: The acid catalyst (commonly sulfuric acid or p-toluenesulfonic acid) protonates the carbonyl oxygen of the carboxylic acid, making it more electrophilic for the nucleophilic attack by isobutyl alcohol in the esterification reaction.[1][2][3] However, the acid also catalyzes the dehydration and ether formation side reactions by protonating the hydroxyl group of the isobutyl alcohol, which then facilitates the loss of water to form a carbocation intermediate.

Q4: Can carbocation rearrangement occur with isobutyl alcohol under acidic conditions?

A4: Yes, the initially formed primary carbocation from the protonation and dehydration of isobutyl alcohol can undergo a hydride shift to form a more stable tertiary carbocation. This tertiary carbocation is the precursor to isobutene.

Q5: How can I minimize the formation of side products?

A5: To minimize side reactions, it is recommended to:

• Control the reaction temperature: Avoid excessively high temperatures that favor isobutene formation.

• Use the appropriate amount of catalyst: An excess of acid catalyst can promote side reactions.

• Remove water as it forms: This shifts the equilibrium towards the ester product according to Le Châtelier's principle and can help reduce the extent of side reactions.[1][3] This can be achieved using a Dean-Stark apparatus or by adding a dehydrating agent.

• Use an excess of one reactant: Using an excess of the carboxylic acid can help to favor the bimolecular esterification reaction over the unimolecular dehydration or bimolecular ether formation of the alcohol.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low yield of ester	1. Incomplete reaction. 2. Equilibrium not shifted towards products. 3. Significant formation of side products (isobutene, di-isobutyl ether). 4. Loss of product during work-up.	1. Increase reaction time or gently increase temperature. 2. Use an excess of one reactant (typically the less expensive one) or remove water as it forms using a Dean-Stark apparatus.[1][3] 3. Optimize reaction temperature; avoid excessively high temperatures. Use a minimal amount of acid catalyst. 4. Ensure proper extraction and distillation techniques are used.
Presence of a gaseous byproduct	Formation of isobutene via dehydration of isobutyl alcohol, especially at higher temperatures.	Lower the reaction temperature. Monitor the reaction for gas evolution.
Identification of a high-boiling point impurity	Formation of di-isobutyl ether.	Use a lower reaction temperature. Ensure the molar ratio of carboxylic acid to isobutyl alcohol is appropriate to favor esterification.
Product is contaminated with unreacted isobutyl alcohol	Incomplete reaction or inefficient purification.	Increase reaction time or ensure the reaction has reached equilibrium. Improve the efficiency of the distillation process to separate the ester from the unreacted alcohol.
Product is contaminated with unreacted carboxylic acid	Incomplete reaction or insufficient neutralization during work-up.	Ensure the reaction goes to completion. During the work-up, wash the organic layer thoroughly with a weak base like sodium bicarbonate solution to remove any unreacted carboxylic acid.
A Ritter-type side product is observed	This is a specific side reaction that can occur when the carboxylic acid contains a nitrile group (e.g., cyanoacetic acid).[4] The nitrile group can react with the carbocation formed from isobutyl alcohol.	This side reaction is substrate-specific. If possible, choose an alternative carboxylic acid without a nitrile group. Otherwise, optimization of reaction conditions (lower temperature, less acidic catalyst) may be required to minimize this side reaction.

Impact of Temperature on Product Distribution (Illustrative)

Temperature	Relative Yield of Isobutyl Ester	Relative Yield of Isobutene	Relative Yield of Di-isobutyl Ether
Low (e.g., 70-90°C)	High	Low	Moderate
Moderate (e.g., 100-130°C)	Optimal	Moderate	Low
High (e.g., >150°C)	Decreasing	High	Very Low
Note: This table provides a qualitative illustration of the general trends. Actual yields will vary depending on the specific carboxylic acid, catalyst, and reaction time.

Experimental Protocols

Protocol 1: Fischer Esterification of Isobutyl Alcohol with Acetic Acid

This protocol is a standard method for the synthesis of isobutyl acetate.

Materials:

• Isobutyl alcohol

• Glacial acetic acid

• Concentrated sulfuric acid (catalyst)

• 5% Sodium bicarbonate solution

• Anhydrous magnesium sulfate or sodium sulfate

• Dichloromethane or diethyl ether for extraction

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Distillation apparatus

Procedure:

• In a round-bottom flask, combine isobutyl alcohol and a molar excess of glacial acetic acid.

• Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the total moles of reactants) while cooling the flask in an ice bath.

• Attach a reflux condenser and heat the mixture to a gentle reflux (approximately 120-130°C) for 1-2 hours.[5]

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash with water to remove the excess acetic acid and sulfuric acid.

• Neutralize the remaining acid by washing with a 5% sodium bicarbonate solution until effervescence ceases.

• Wash the organic layer with brine (saturated NaCl solution).

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent.

• Purify the isobutyl acetate by simple distillation, collecting the fraction that boils at the expected temperature (boiling point of isobutyl acetate is 118°C).

Protocol 2: Microwave-Assisted Esterification

This method can significantly reduce the reaction time.

Materials:

• Isobutyl alcohol

• Propionic acid

• Concentrated sulfuric acid (catalyst)

• Anhydrous sodium sulfate

Equipment:

• Microwave reactor vial

• Microwave reactor

Procedure:

• In a microwave reactor vial, combine isobutyl alcohol, propionic acid, and a few drops of concentrated sulfuric acid.

• Seal the vial and place it in the microwave reactor.

• Heat the reaction mixture to a high temperature (e.g., 219°C) for a short duration (e.g., 2-10 minutes).

• After cooling, open the vial and separate the ester layer.

• Dry the crude ester with anhydrous sodium sulfate.

• Further purification can be achieved by distillation if necessary.

Visualizations

Caption: Reaction pathways in the acid-catalyzed esterification of isobutyl alcohol.

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Fischer Esterification [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. chemiepraktika.pbworks.com [chemiepraktika.pbworks.com]

Technical Support Center: Purification of Isobutyl Acetate by Distillation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges during the purification of isobutyl acetate by distillation.

Frequently Asked Questions (FAQs)

Q1: Why am I unable to achieve high purity isobutyl acetate using simple distillation?

A1: The primary challenge in purifying isobutyl acetate by conventional distillation is the formation of azeotropes. Isobutyl acetate forms a ternary azeotrope with isobutanol and water, as well as binary azeotropes with both isobutanol and water.[1] These azeotropes are mixtures that boil at a constant temperature, preventing further separation of their components by simple distillation. The presence of the minimum boiling ternary azeotrope means that this mixture will distill first, making it impossible to obtain pure isobutyl acetate.[1][2]

Q2: What are the common impurities found in crude isobutyl acetate?

A2: Common impurities in crude isobutyl acetate, typically synthesized by the esterification of isobutanol with acetic acid, include:

• Unreacted Isobutanol: Due to equilibrium limitations of the esterification reaction.

• Unreacted Acetic Acid: Especially if an excess is used to drive the reaction.

• Water: A byproduct of the esterification reaction.[3]

• Sulfuric Acid: If used as a catalyst and not completely removed during washing steps.[4][5]

Q3: My distilled isobutyl acetate is cloudy or contains water. What is the cause and how can I fix it?

A3: Cloudiness in your distilled isobutyl acetate is a strong indication of the presence of water. This is likely due to the water-isobutyl acetate binary azeotrope or the ternary azeotrope with isobutanol and water coming over during distillation.[1]

• Troubleshooting:

  • Drying before distillation: Ensure the organic phase is thoroughly dried with a suitable drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate) after washing and before distillation.[4][5]

  • Azeotropic Distillation: Employ a Dean-Stark apparatus during the reaction or initial distillation phase to remove water as it forms.

  • Extractive Distillation: Consider using an entrainer that can break the azeotrope.[2][3]

Q4: How can I break the isobutyl acetate-isobutanol azeotrope?

A4: Separating the isobutyl acetate-isobutanol azeotrope requires techniques other than simple distillation.

• Extractive Distillation: This is an effective method where a high-boiling solvent (an entrainer) is added to the mixture.[2] The entrainer alters the relative volatilities of isobutyl acetate and isobutanol, allowing for their separation. Suitable entrainers include dimethylsulfoxide (DMSO), dimethylformamide (DMF), and glycols.[1][3]

• Pressure-Swing Distillation: This technique takes advantage of the fact that the composition of the azeotrope can change with pressure. By operating two distillation columns at different pressures, the azeotrope can be effectively broken.

Q5: My distillation is proceeding very slowly. What could be the issue?

A5: Slow distillation can be caused by several factors:

• Insufficient Heating: The heating mantle or oil bath may not be providing enough energy to vaporize the isobutyl acetate.

• Poor Insulation: Heat loss from the distillation flask and column can slow down the process. Ensure the apparatus is properly insulated.

• Flooding of the Column: If using a fractionating column, excessive heating can lead to flooding, where the vapor flow obstructs the downward flow of the liquid, hindering separation and slowing the distillation rate.

• Incorrect Condenser Setup: Ensure the condenser has an adequate flow of coolant to efficiently condense the vapor.

Q6: What analytical methods can I use to determine the purity of my distilled isobutyl acetate?

A6: Several methods can be used to assess the purity of your product:

• Gas Chromatography (GC): A highly effective method for quantifying the purity and identifying impurities. A flame ionization detector (FID) is commonly used.[6][7]

• Refractive Index: The refractive index of pure isobutyl acetate is a known physical constant. Comparing the measured refractive index of your product to the literature value can indicate its purity.[4]

• Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of the ester functional group (C=O stretch around 1740 cm⁻¹) and the absence of hydroxyl groups (O-H stretch from water or isobutanol, broad peak around 3300 cm⁻¹).[4][5]

Data Presentation

Table 1: Boiling Points and Azeotrope Compositions

Substance/Mixture	Boiling Point (°C)	Composition (wt. %)
Isobutyl Acetate	118	-
Isobutanol	108.1	-
Water	100	-
Isobutyl Acetate - Isobutanol Binary Azeotrope	107.4	45% Isobutyl Acetate, 55% Isobutanol
Isobutyl Acetate - Water Binary Azeotrope	87.4	83.5% Isobutyl Acetate, 16.5% Water
Isobutyl Acetate - Isobutanol - Water Ternary Azeotrope	86.8	46.5% Isobutyl Acetate, 23.1% Isobutanol, 30.4% Water[1]

Experimental Protocols

Protocol 1: Synthesis and Preliminary Purification of Isobutyl Acetate

This protocol is a general guideline for the esterification of isobutanol and subsequent workup before final distillation.

• Reaction Setup: In a round-bottom flask, combine isobutanol and a slight excess of glacial acetic acid.[4][5]

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.[4][5]

• Reflux: Attach a reflux condenser and heat the mixture to reflux for 1-2 hours to allow the esterification to proceed towards equilibrium.[4][5]

• Cooling and Quenching: After reflux, allow the mixture to cool to room temperature. Transfer the mixture to a separatory funnel and wash with water to remove the majority of the unreacted acetic acid and sulfuric acid.[4][5]

• Neutralization: Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any remaining acid. Be cautious as this will produce CO2 gas; vent the separatory funnel frequently.[4][5]

• Final Wash: Wash the organic layer with brine (saturated NaCl solution) to help break any emulsions and remove excess water.

• Drying: Transfer the organic layer to a clean, dry flask and add a suitable drying agent like anhydrous magnesium sulfate.[4][5] Allow it to stand for at least 15-20 minutes with occasional swirling.

• Filtration: Decant or filter the dried crude isobutyl acetate to remove the drying agent. The crude product is now ready for final purification by distillation.

Protocol 2: Purity Analysis by Gas Chromatography (GC)

• Instrument Setup: Use a gas chromatograph equipped with a flame ionization detector (FID). A suitable column would be a non-polar or medium-polarity column (e.g., DB-1, HP-5).

• Operating Conditions:

  • Injector Temperature: 250 °C

  • Detector Temperature: 250 °C

  • Carrier Gas: Nitrogen or Helium at a constant flow rate (e.g., 1-2 mL/min).[6]

  • Oven Temperature Program: Start at a low temperature (e.g., 50 °C) and ramp up to a higher temperature (e.g., 150 °C) to ensure separation of all components.

• Sample Preparation: Dilute a small sample of the distilled isobutyl acetate in a suitable solvent (e.g., dichloromethane or acetone).

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

• Analysis: Identify the peaks in the chromatogram based on their retention times compared to known standards. The area of each peak is proportional to the concentration of the corresponding component. Calculate the purity by dividing the peak area of isobutyl acetate by the total peak area of all components.

Visualizations

Caption: Troubleshooting workflow for isobutyl acetate distillation.

Caption: The azeotrope challenge and potential solutions.

References

• 1. US4724049A - Separation of isobutyl acetate from isobutanol by extractive distillation - Google Patents [patents.google.com]
• 2. US4642167A - Separation of isobutyl acetate from isobutanol by extractive distillation - Google Patents [patents.google.com]
• 3. tandfonline.com [tandfonline.com]
• 4. chemiepraktika.pbworks.com [chemiepraktika.pbworks.com]
• 5. scribd.com [scribd.com]
• 6. Isobutyl Acetate | C6H12O2 | CID 8038 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Purification of Isobutyl Acetate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals on the removal of unreacted acetic acid from isobutyl acetate.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for removing unreacted acetic acid from a reaction mixture containing isobutyl acetate?

A1: The most common and effective method for removing unreacted acetic acid is through a series of aqueous washes. This process, known as a liquid-liquid extraction, utilizes a basic solution, typically aqueous sodium bicarbonate or sodium carbonate, to neutralize the acidic impurity.[1][2] The neutralized acid salt is soluble in the aqueous layer and is thus separated from the isobutyl acetate, which has low solubility in water.[3][4]

Q2: How does washing with sodium bicarbonate remove acetic acid?

A2: Sodium bicarbonate, a weak base, reacts with acetic acid in a neutralization reaction. This reaction produces sodium acetate, water, and carbon dioxide gas.[5] The sodium acetate is an ionic salt and is highly soluble in the aqueous phase, allowing for its removal from the organic isobutyl acetate layer. The evolution of carbon dioxide gas is a visual indicator that the neutralization reaction is occurring.[1]

Q3: How many washes with sodium bicarbonate solution are necessary for complete removal of acetic acid?

A3: Typically, two to three washes with a saturated or 5% sodium bicarbonate solution are sufficient to remove the majority of the unreacted acetic acid.[4][6][7] To confirm the complete removal of acid, the aqueous layer from the final wash can be tested with pH paper. The aqueous layer should be neutral or slightly basic.[7]

Q4: Can other bases be used for the washing step?

A4: Yes, other weak bases like sodium carbonate can also be used.[1] However, strong bases such as sodium hydroxide are generally avoided as they can promote the hydrolysis of the isobutyl acetate product back to isobutanol and acetic acid.

Q5: What is the purpose of washing with water or brine after the bicarbonate wash?

A5: After the sodium bicarbonate wash, a subsequent wash with deionized water helps to remove any remaining water-soluble impurities and residual sodium bicarbonate. A final wash with a saturated sodium chloride solution (brine) is often employed to reduce the solubility of the isobutyl acetate in the aqueous layer, thereby minimizing product loss to the aqueous phase and aiding in the separation of the two layers.[8]

Troubleshooting Guides

Issue 1: Emulsion Formation During Aqueous Wash

Symptom: A milky or cloudy layer forms between the organic and aqueous phases, and the two layers do not separate cleanly.

Cause: Emulsions are often caused by the presence of surfactants or vigorous shaking of the separatory funnel, which creates fine droplets of one phase suspended in the other.

Solutions:

• Gentle Inversion: Instead of vigorous shaking, gently invert the separatory funnel several times to mix the layers.

• Addition of Brine: Add a saturated sodium chloride (brine) solution. The increased ionic strength of the aqueous layer can help to break the emulsion.

• Centrifugation: If the emulsion persists, transferring the mixture to centrifuge tubes and spinning for a few minutes can force the layers to separate.

• Filtration: In some cases, filtering the mixture through a pad of Celite or glass wool can help to break up the emulsion.

• Patience: Allowing the mixture to stand undisturbed for an extended period (10-20 minutes) may allow the layers to separate on their own.

Issue 2: Incomplete Removal of Acetic Acid

Symptom: The final isobutyl acetate product has a sharp, vinegary odor, or analysis (e.g., by GC) shows the presence of acetic acid.

Cause:

• Insufficient washing with the basic solution.

• The concentration of the sodium bicarbonate solution was too low.

• Insufficient mixing between the organic and aqueous layers during the wash.

Solutions:

• Perform Additional Washes: Repeat the washing procedure with the sodium bicarbonate solution.

• Monitor with pH Paper: After each wash, test the pH of the aqueous layer. Continue washing until the aqueous layer is neutral or slightly basic.

• Ensure Thorough Mixing: Ensure adequate mixing during the extraction by gently inverting the separatory funnel multiple times to maximize the surface area contact between the two phases.

Issue 3: Low Yield of Isobutyl Acetate

Symptom: The amount of purified isobutyl acetate recovered is significantly lower than the theoretical yield.

Cause:

• Dissolution in Aqueous Washes: Some isobutyl acetate may dissolve in the aqueous layers during the washing steps. One study noted a 31% loss of product was attributed to partitioning into the aqueous phase.[6]

• Hydrolysis of the Ester: If a strong base is used or if the reaction mixture is heated for an extended period during the workup, some of the isobutyl acetate may be hydrolyzed.

• Incomplete Reaction: The initial esterification reaction may not have gone to completion.

• Losses during Transfers: Physical loss of product during transfers between flasks and the separatory funnel.

• Losses during Distillation: Product may be lost in the distillation apparatus.[6]

Solutions:

• Minimize Aqueous Washes: Use the minimum number of washes required to remove the acetic acid.

• Use Brine Wash: A final wash with brine can help to "salt out" the ester from the aqueous phase, reducing its solubility and improving recovery.

• Avoid Strong Bases: Use a weak base like sodium bicarbonate for neutralization.

• Careful Transfers: Ensure all of the product is transferred between vessels by rinsing with a small amount of a suitable solvent.

Data Presentation

The following table summarizes representative data on the purity and yield of isobutyl acetate after different purification protocols, as compiled from various sources.

Purification Protocol	Catalyst	Purity of Isobutyl Acetate (%)	Yield (%)	Reference
Composite Catalyst (NaHSO₄:Tosic Acid = 1:2), Rectification	Composite	98.1	91.2	[9]
Composite Catalyst (NaHSO₄:Tosic Acid = 1:0.8), Rectification	Composite	98.1	92.5	[9]
Tosic Acid, Rectification	Tosic Acid	91.6	85.5	[10]
NaHSO₄, Rectification	NaHSO₄	93.2	88.1	[10]
Composite Catalyst (CaHSO₄:Tosic Acid = 1:1), Rectification	Composite	99.0	98.9	[10]
Composite Catalyst, Rectification	Composite	99.5	98.7	[9]
Sulfuric Acid, Washing and Distillation	Sulfuric Acid	High (IR spectrum shows no acetic acid)	54	[4][6]

Experimental Protocols

Protocol 1: Purification of Isobutyl Acetate by Aqueous Washing and Distillation

This protocol is a general procedure based on common laboratory practices for the purification of esters.

• Transfer to Separatory Funnel: After the esterification reaction is complete, allow the reaction mixture to cool to room temperature. Transfer the mixture to a separatory funnel.

• Initial Water Wash: Add an equal volume of deionized water to the separatory funnel. Stopper the funnel, invert it, and open the stopcock to vent any pressure. Gently shake or invert the funnel several times to mix the layers. Allow the layers to separate and drain the lower aqueous layer.

• Sodium Bicarbonate Wash: Add a saturated solution of sodium bicarbonate to the separatory funnel. Swirl the funnel gently at first to allow for the release of carbon dioxide gas. Stopper the funnel and vent frequently while mixing the layers more thoroughly. Allow the layers to separate and drain the lower aqueous layer. Repeat this step two more times, or until no more gas evolution is observed.

• pH Test: After the final bicarbonate wash, check the pH of the aqueous layer with pH paper to ensure all the acid has been neutralized. The pH should be ≥ 7.

• Final Water Wash: Wash the organic layer with an equal volume of deionized water to remove any residual sodium bicarbonate.

• Brine Wash: Wash the organic layer with a saturated sodium chloride (brine) solution to help remove dissolved water from the organic layer.

• Drying: Drain the organic layer into a clean, dry Erlenmeyer flask. Add a suitable drying agent, such as anhydrous magnesium sulfate or sodium sulfate, and swirl the flask. Continue adding small portions of the drying agent until it no longer clumps together.

• Decanting/Filtration: Decant or filter the dried isobutyl acetate into a round-bottom flask suitable for distillation.

• Distillation: Add a few boiling chips to the flask and perform a simple or fractional distillation. Collect the fraction that boils at the literature boiling point of isobutyl acetate (approximately 118 °C). One experimental procedure collected the main fraction at 110°C.[6]

Protocol 2: Analysis of Isobutyl Acetate Purity by Gas Chromatography (GC)

This is a general guideline for analyzing the purity of the final product. Specific parameters may need to be optimized for the available instrumentation.

• Sample Preparation: Prepare a dilute solution of the purified isobutyl acetate in a suitable volatile solvent, such as dichloromethane or ethyl acetate.

• Instrument Setup:

  • Column: A polar capillary column (e.g., DB-WAX) is often suitable for separating esters and alcohols.

  • Carrier Gas: Use an inert carrier gas such as helium or nitrogen.

  • Temperatures: Set the injector and detector temperatures appropriately (e.g., 250 °C).

  • Oven Program: A temperature ramp program is typically used. For example, an initial temperature of 70 °C held for a few minutes, followed by a ramp to a higher temperature.

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

• Data Analysis: Identify the peaks in the resulting chromatogram based on their retention times compared to a standard of pure isobutyl acetate. The purity can be estimated by calculating the area percentage of the isobutyl acetate peak relative to the total area of all peaks in the chromatogram.[11]

Visualizations

Caption: Experimental workflow for the purification of isobutyl acetate.

References

• 1. quora.com [quora.com]
• 2. Solved 5. Why was the ester washed with sodium | Chegg.com [chegg.com]
• 3. Isobutyl Acetate | C6H12O2 | CID 8038 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scribd.com [scribd.com]
• 5. quora.com [quora.com]
• 6. chemiepraktika.pbworks.com [chemiepraktika.pbworks.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. CN102557932A - Method for producing isobutyl acetate - Google Patents [patents.google.com]
• 10. CN102557932B - Method for producing isobutyl acetate - Google Patents [patents.google.com]
• 11. birchbiotech.com [birchbiotech.com]

Isobutyl acetate decomposition pathways and prevention

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with isobutyl acetate.

Frequently Asked Questions (FAQs)

Q1: What are the primary decomposition pathways for isobutyl acetate?

A1: Isobutyl acetate can degrade through several pathways, primarily hydrolysis, thermal decomposition, and oxidation.

• Hydrolysis: In the presence of water, particularly under acidic or basic conditions, isobutyl acetate can hydrolyze back to its parent compounds: isobutanol and acetic acid.[1][2] This reaction is reversible.[2]

• Thermal Decomposition: When heated to decomposition, isobutyl acetate emits acrid smoke and fumes, including carbon monoxide and carbon dioxide.[3] Heat contributes to its instability.[4]

• Oxidation: Isobutyl acetate can react strongly with oxidizing agents, which may cause fires and explosions.[4][5]

Q2: How can I prevent the decomposition of isobutyl acetate during storage and experiments?

A2: Proper storage and handling are crucial to prevent the degradation of isobutyl acetate.

• Storage Conditions: Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and direct sunlight.[3] Keep containers tightly closed.

• Incompatible Materials: Avoid contact with strong acids, strong bases, strong oxidizing agents, and nitrates.[5]

• Use of Inhibitors: For applications where oxidative degradation is a concern, the use of antioxidants like Butylated Hydroxytoluene (BHT) can be considered. BHT is a common antioxidant used to prevent free-radical mediated oxidation in various organic compounds.[6][7][8]

Q3: What are the signs of isobutyl acetate decomposition?

A3: Decomposition can be indicated by several observations:

• Change in Odor: A shift from its characteristic fruity odor to a more acrid or acidic smell.

• Appearance of Impurities: The presence of unexpected peaks in analytical chromatograms (e.g., GC-MS) corresponding to isobutanol, acetic acid, or other degradation products.

• Changes in Physical Properties: A decrease in pH of aqueous solutions in contact with the solvent due to the formation of acetic acid.

Troubleshooting Guides

Issue 1: Unexpected peaks are observed in my GC-MS analysis of a sample containing isobutyl acetate.

• Possible Cause 1: Decomposition of Isobutyl Acetate.

  • Troubleshooting Step: Verify the identity of the unexpected peaks by comparing their mass spectra with library data for potential decomposition products such as isobutanol and acetic acid.

  • Prevention: Ensure the isobutyl acetate used is fresh and has been stored correctly. Avoid exposing samples to high temperatures or incompatible substances.

• Possible Cause 2: Contamination of the GC-MS system.

  • Troubleshooting Step: Run a blank solvent injection to check for system contamination. If peaks are still present, clean the injector port and replace the liner and septum.[9]

  • Prevention: Regularly maintain the GC-MS system, including cleaning the ion source and replacing consumables.

• Possible Cause 3: Sample Overload.

  • Troubleshooting Step: Reduce the injection volume or dilute the sample.[10]

  • Prevention: Optimize the injection volume and sample concentration during method development.

Issue 2: My reaction yield is lower than expected in a process using isobutyl acetate as a solvent.

• Possible Cause 1: Reaction with Isobutyl Acetate.

  • Troubleshooting Step: Analyze a sample of the reaction mixture at different time points using GC-MS or NMR to monitor the concentration of isobutyl acetate and check for the formation of byproducts.

  • Prevention: Ensure that isobutyl acetate is inert under your specific reaction conditions. If not, consider an alternative solvent.

• Possible Cause 2: Presence of Water Leading to Hydrolysis.

  • Troubleshooting Step: Use anhydrous isobutyl acetate and ensure all glassware is thoroughly dried before use.

  • Prevention: If the reaction is sensitive to water, perform it under an inert atmosphere (e.g., nitrogen or argon).

Data Presentation

Table 1: Hydrolysis Rates of Butyl Acetate Isomers

Ester	Hydrolysis Rate (nmol/mg protein)
n-Butyl Acetate	77 ± 3
Isobutyl Acetate	67 ± 3
sec-Butyl Acetate	62 ± 3
tert-Butyl Acetate	42 ± 2

Source: Dahl et al. (1987)[1]

Experimental Protocols

Protocol 1: GC-MS Analysis of Isobutyl Acetate and its Decomposition Products

This protocol is a general guideline and may need to be optimized for your specific instrumentation and sample matrix.

• Sample Preparation:

  • Dilute the isobutyl acetate sample in a suitable solvent (e.g., acetonitrile) to a final concentration within the calibration range of the instrument.[11]

  • For quantitative analysis, add an appropriate internal standard.

• GC-MS Parameters:

  • GC Column: DB-1701, 30 m x 0.25 mm ID x 1 µm film thickness (or equivalent).[11]

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[11]

  • Inlet Temperature: 295 °C.[11]

  • Injection Mode: Split (e.g., 30:1).[11]

  • Oven Temperature Program: 35 °C (hold for 4 min), ramp at 5 °C/min to 50 °C, then ramp at 25 °C/min to 295 °C (hold for 1 min).[11]

  • MS Transfer Line Temperature: 295 °C.[11]

  • MS Source Temperature: 230 °C.[11]

  • MS Mode: Electron Ionization (EI) with a scan range of m/z 35-350.

• Data Analysis:

  • Identify isobutyl acetate, isobutanol, and acetic acid based on their retention times and mass spectra.

  • Quantify the compounds by integrating the peak areas and comparing them to a calibration curve.

Protocol 2: FTIR Analysis for Monitoring Isobutyl Acetate Hydrolysis

This protocol can be used to qualitatively monitor the progress of hydrolysis.

• Sample Preparation:

  • Acquire an initial FTIR spectrum of the pure isobutyl acetate.

  • For the hydrolysis reaction, mix isobutyl acetate with water (and an acid or base catalyst, if desired).

• FTIR Measurement:

  • Use an Attenuated Total Reflectance (ATR) accessory for easy analysis of liquid samples.

  • Collect spectra at regular time intervals.

  • Scan in the mid-infrared range (e.g., 4000-650 cm⁻¹).

• Data Analysis:

  • Monitor the decrease in the intensity of the ester carbonyl (C=O) stretching peak around 1740 cm⁻¹.

  • Observe the appearance and increase in the intensity of the broad O-H stretching peak of the carboxylic acid (acetic acid) from approximately 3300 to 2500 cm⁻¹ and the C=O stretching of the carboxylic acid around 1710 cm⁻¹.

Protocol 3: NMR Spectroscopy for Monitoring Isobutyl Acetate Decomposition

This protocol provides a method for real-time monitoring of isobutyl acetate decomposition.

• Sample Preparation:

  • Dissolve the isobutyl acetate sample in a deuterated solvent (e.g., CDCl₃).

  • Add a known concentration of an internal standard (e.g., TMS or a compound with a distinct, non-overlapping signal).

• NMR Measurement:

  • Acquire a ¹H NMR spectrum of the initial sample.

  • Initiate the decomposition (e.g., by adding a catalyst or heating the sample).

  • Acquire spectra at regular time intervals.

• Data Analysis:

  • Identify the characteristic signals for isobutyl acetate, isobutanol, and acetic acid.

  • Integrate the peaks corresponding to each compound and the internal standard.

  • Calculate the concentration of each species over time by comparing the integral of its characteristic peak to the integral of the internal standard.

Visualizations

Caption: Primary decomposition pathways of isobutyl acetate.

Caption: Experimental workflow for GC-MS analysis.

References

• 1. dir.ca.gov [dir.ca.gov]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. solventsandpetroleum.com [solventsandpetroleum.com]
• 4. Isobutyl Acetate | C6H12O2 | CID 8038 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. ISOBUTYL ACETATE - Ataman Kimya [atamanchemicals.com]
• 6. Butylated hydroxytoluene - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. The antioxidant activity of BHT and new phenolic compounds PYA and PPA measured by chemiluminescence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. agilent.com [agilent.com]
• 10. researchgate.net [researchgate.net]
• 11. coresta.org [coresta.org]

Troubleshooting peak tailing for isobutyl acetate in GC

Technical Support Center: Gas Chromatography

Welcome to our technical support center. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you resolve common issues encountered during Gas Chromatography (GC) analysis, with a specific focus on peak tailing observed for isobutyl acetate.

Troubleshooting Guide: Peak Tailing for Isobutyl Acetate

Peak tailing is a common chromatographic problem characterized by an asymmetrical peak where the latter half of the peak is broader than the front half. This can lead to inaccurate integration and reduced resolution. This guide provides a systematic approach to troubleshooting peak tailing for isobutyl acetate.

Initial Assessment

Before adjusting any parameters, it's crucial to determine the nature of the peak tailing.[1][2]

• Are all peaks tailing? If all peaks in the chromatogram, including the solvent peak, are tailing, the issue is likely related to a physical problem in the GC system, such as a poor column installation or a leak.[1][2]

• Is only the isobutyl acetate peak tailing, or are other polar compound peaks also affected? If only specific peaks are tailing, the problem is more likely due to chemical interactions between the analyte and the GC system.[3] Isobutyl acetate has a moderate polarity and can be susceptible to interactions with active sites.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of peak tailing for isobutyl acetate in GC?

A1: Peak tailing for isobutyl acetate can be caused by several factors, which can be broadly categorized into system-related issues and method-related issues.

System-Related Causes:

• Active Sites in the Inlet: The injector is a common source of peak tailing. Active sites can be present on the inlet liner, glass wool, or the inlet seal. These sites can interact with the polar carbonyl group of isobutyl acetate, causing secondary retention and peak tailing.

• Column Contamination: Over time, non-volatile residues from samples can accumulate at the head of the GC column, creating active sites that can interact with analytes.[2][3]

• Improper Column Installation: A poor column cut or incorrect installation depth in the inlet or detector can create dead volumes and turbulence in the carrier gas flow path, leading to peak distortion.[1][4][5]

• System Leaks: Leaks in the system, particularly around the septum or column fittings, can disrupt the carrier gas flow and cause peak tailing.

Method-Related Causes:

• Inappropriate Column Phase: Using a non-polar column for a polar analyte like isobutyl acetate can sometimes lead to poor peak shape if there are any active sites in the system. A column with a more appropriate polarity, such as a wax-type or a mid-polarity phase, can improve peak shape.

• Solvent Mismatch: A mismatch in polarity between the sample solvent and the stationary phase can cause peak distortion.[5]

• Low Split Ratio: In split injections, a split ratio that is too low may result in a slow transfer of the sample onto the column, leading to broad and tailing peaks. A minimum total flow of 20 mL/minute through the inlet is often recommended.[5]

• Column Overload: Injecting too much sample can saturate the stationary phase, resulting in peak fronting or tailing.[6][7]

Q2: How can I systematically troubleshoot peak tailing for isobutyl acetate?

A2: A logical troubleshooting workflow can help you efficiently identify and resolve the cause of peak tailing. The following diagram illustrates a recommended troubleshooting sequence.

Caption: A step-by-step workflow for troubleshooting peak tailing of isobutyl acetate.

Q3: What are the recommended GC method parameters for the analysis of isobutyl acetate?

A3: While the optimal parameters will depend on your specific instrument and application, the following table provides a good starting point for the analysis of isobutyl acetate.

Parameter	Recommended Value	Notes
Column	Mid-polarity (e.g., DB-624, Rxi-624Sil MS) or Wax-type (e.g., DB-WAX)	A 30 m x 0.25 mm ID x 0.25 µm film thickness column is a good general-purpose choice.
Inlet Temperature	250 °C	Can be optimized. Higher temperatures can sometimes reduce tailing for less volatile compounds but may cause degradation of thermally labile ones.[8]
Injection Mode	Split	A split injection is generally recommended to ensure a rapid transfer of the analyte to the column.
Split Ratio	20:1 to 100:1	A higher split ratio can improve peak shape but will reduce sensitivity.[7][9]
Injection Volume	1 µL	Overloading the column can cause peak distortion.[6]
Carrier Gas	Helium or Hydrogen	Maintain a constant flow rate.
Oven Program	Initial: 50-70 °C, Ramp: 10 °C/min to 200 °C	The initial temperature should be low enough to allow for good focusing of the analyte at the head of the column.[4]
Detector	FID	Detector temperature should be set higher than the final oven temperature (e.g., 250 °C).

Note: These are general recommendations. Method development and optimization are crucial for achieving the best results.

Experimental Protocols

Here are detailed protocols for key troubleshooting procedures.

Protocol 1: GC Inlet Maintenance

Objective: To eliminate active sites in the GC inlet that can cause peak tailing.

Materials:

• New, deactivated inlet liner (consider one with glass wool)

• New septum

• New O-ring

• Tweezers

• Lint-free gloves

• Solvents for cleaning (e.g., methanol, acetone, hexane)

Procedure:

• Cool Down the Inlet: Ensure the GC inlet has cooled to a safe temperature (below 50 °C).

• Turn Off Gases: Turn off the carrier and split vent flows at the instrument.

• Disassemble the Inlet:

  • Carefully remove the septum nut and the old septum.

  • Remove the inlet liner retaining nut.

  • Using tweezers, gently remove the old inlet liner and O-ring.

• Inspect and Clean:

  • Inspect the inside of the inlet for any visible contamination or debris.

  • If necessary, clean the inlet weldment with a lint-free swab lightly dampened with an appropriate solvent. Allow it to dry completely.

• Install New Components:

  • Wearing lint-free gloves, place the new O-ring onto the new, deactivated inlet liner.

  • Carefully insert the new liner into the inlet.

  • Reinstall the liner retaining nut.

  • Place the new septum in the septum nut and reinstall it. Do not overtighten.

• Restore Gas Flow and Leak Check:

  • Turn the carrier gas back on and allow the inlet to purge for 10-15 minutes.

  • Perform an electronic leak check to ensure all connections are secure.

• Heat the Inlet: Once the system is confirmed to be leak-free, heat the inlet to the desired setpoint.

Protocol 2: GC Column Trimming

Objective: To remove contaminated or active sections from the front of the GC column.

Materials:

• Ceramic scoring wafer or capillary column cutter

• Magnifying glass (optional)

• Lint-free gloves

Procedure:

• Cool Down the Oven and Inlet: Ensure both the oven and inlet are at a safe temperature.

• Turn Off Gases: Turn off the carrier gas flow.

• Disconnect the Column: Carefully loosen the column nut at the inlet and gently pull the column out.

• Trim the Column:

  • Wearing lint-free gloves, hold the column firmly.

  • Using a ceramic scoring wafer, make a clean, square score on the polyimide coating of the column, approximately 10-20 cm from the end.

  • Gently flex the column at the score to create a clean break. The cut should be perpendicular to the column wall.[4]

  • Inspect the cut with a magnifying glass to ensure it is clean and there are no jagged edges or shards.

• Reinstall the Column:

  • Carefully re-insert the freshly cut end of the column into the inlet to the correct depth as specified by the instrument manufacturer.

  • Tighten the column nut.

• Restore Gas Flow and Leak Check:

  • Turn the carrier gas on and perform a leak check at the inlet fitting.

• Condition the Column (if necessary): If a significant portion of the column was removed, a short conditioning cycle may be beneficial.

Protocol 3: Column Conditioning

Objective: To remove any contaminants from a new column or after a long period of disuse to ensure a stable baseline and inert surface.

Procedure:

• Install the Column in the Inlet: Install the column in the inlet but do not connect it to the detector.

• Purge the Column: Set the carrier gas flow to the typical operating rate and purge the column for 15-30 minutes at ambient temperature to remove any oxygen.[10][11]

• Temperature Program:

  • Set the oven temperature to 40-50 °C.

  • Program a slow temperature ramp (e.g., 5-10 °C/min) up to the column's maximum isothermal temperature (or 20 °C above the final method temperature, whichever is lower).[12][13]

  • Hold at this temperature for 1-2 hours. For very thick film columns, a longer conditioning time may be necessary.[11]

• Cool Down and Connect to Detector:

  • Cool the oven down.

  • Connect the column to the detector.

• Final Check: Heat the oven to the initial method temperature and run a blank to ensure a stable baseline.

Quantitative Data Summary

Parameter	Change	Expected Effect on Isobutyl Acetate Peak Shape	Typical Asymmetry Factor Range
Inlet Temperature	Increase	May decrease tailing by promoting faster volatilization, but excessive heat can cause degradation.	1.0 - 1.8
Split Ratio	Increase	Generally improves peak shape (reduces tailing) by ensuring faster sample transfer.	1.0 - 1.5
Injection Volume	Decrease	Can reduce tailing if column overload is the cause.	1.0 - 1.6
Column Flow Rate	Optimize	An optimal flow rate will result in sharper, more symmetrical peaks. Too low or too high can cause broadening.	1.0 - 1.5
Initial Oven Temp.	Decrease	Can improve focusing of the analyte at the head of the column, leading to sharper peaks, especially in splitless mode.[5][14]	1.0 - 1.4

Logical Relationships Diagram

The following diagram illustrates the relationships between potential causes and their effects on the GC system and the resulting chromatogram.

Caption: Relationship between common causes and the resulting peak tailing effect.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. agilent.com [agilent.com]
• 6. What Affects Peak Area in GC? Key Influencing Factors [hplcvials.com]
• 7. go-jsb.co.uk [go-jsb.co.uk]
• 8. Optimizing Splitless Injections: Inlet Temperature [restek.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. GC Tech Tip: GC Column Conditioning and Testing | Phenomenex [phenomenex.com]
• 12. How to Condition a New Capillary GC Column [restek.com]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. youtube.com [youtube.com]

Managing Isobutyl Acetate Flammability in a Laboratory Setting: A Technical Support Guide

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on managing the flammability of isobutyl acetate in a laboratory environment. The following troubleshooting guides and frequently asked questions (FAQs) address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary flammability hazards of isobutyl acetate?

A1: Isobutyl acetate is a highly flammable liquid that poses a significant fire risk in a laboratory setting.[1] Its vapor can form explosive mixtures with air, and these vapors, being heavier than air, can travel to a source of ignition and flash back.[2][3] The primary hazards are associated with its low flash point and wide flammability limits. It can be easily ignited by heat, sparks, or flames.[1]

Q2: I need to heat isobutyl acetate for my experiment. What are the critical safety precautions?

A2: Heating isobutyl acetate increases the concentration of its flammable vapors, elevating the risk of ignition. It is crucial to use explosion-proof electrical equipment and ensure all metal parts of the apparatus are grounded to prevent static electricity discharge.[4][5] Heating should be conducted within a certified chemical fume hood, and sources of ignition such as open flames, hot surfaces, and sparks must be strictly avoided.[2][4]

Q3: What type of fire extinguisher should be readily available when working with isobutyl acetate?

A3: For fires involving isobutyl acetate, Class B fire extinguishers are appropriate. Recommended extinguishing agents include dry chemical, carbon dioxide (CO2), and alcohol-resistant foam.[2][6] Water may be ineffective in fighting a fire and can potentially spread the flammable liquid.[6]

Q4: What are the immediate steps to take in case of a small isobutyl acetate spill on the lab bench?

A4: In the event of a small spill, immediately eliminate all sources of ignition from the area.[7] Ensure adequate ventilation to disperse the vapors.[4] Absorb the spill with an inert material, such as sand or earth, and place it in a sealed container for disposal.

Q5: How should isobutyl acetate be stored to minimize fire risk?

A5: Isobutyl acetate should be stored in a cool, dry, and well-ventilated area away from heat, sparks, open flames, and direct sunlight.[1][2][4] It must be kept in tightly closed containers.[1][4] Storage should be in a designated flammables area and away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[2][5]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Unusual odor of isobutyl acetate in the lab.	- Improperly sealed container.- Small, undetected spill.- Inadequate ventilation.	1. Check all containers of isobutyl acetate to ensure they are tightly sealed.2. Visually inspect the work area, including benchtops and floors, for any signs of a spill.3. Verify that the laboratory's ventilation system or fume hood is functioning correctly.4. If the odor persists and the source cannot be identified, evacuate the area and inform the lab supervisor.
Visible vapor trail from an isobutyl acetate container.	- Leaking container.- High ambient temperature causing increased evaporation.	1. Immediately ensure there are no ignition sources in the vicinity.2. If safe to do so, move the container to a well-ventilated area, such as a chemical fume hood.3. Inspect the container for any damage or improper sealing.4. Transfer the solvent to a new, properly sealed container if necessary.
Static discharge observed when dispensing isobutyl acetate.	- Lack of proper grounding and bonding of equipment.	1. Cease all dispensing activities immediately.2. Ensure that both the dispensing and receiving containers are made of a conductive material and are properly bonded and grounded to dissipate static charge.[4][5]3. Use only non-sparking tools when handling the solvent.[4][5]

Quantitative Flammability Data

The following table summarizes the key flammability characteristics of isobutyl acetate.

Property	Value
Flash Point	18 °C / 64 °F[1][3][4]
Autoignition Temperature	421 °C / 790 °F[8]
Lower Explosive Limit (LEL)	1.3% - 2.4% by volume in air[7][9]
Upper Explosive Limit (UEL)	10.5% by volume in air[4][7][9]
NFPA 704 Rating	Health: 1, Flammability: 3, Instability: 0[3][10]
Vapor Density	>4 (Air = 1)

Experimental Protocols

Protocol 1: Safe Heating of Isobutyl Acetate

• Preparation:

  • Ensure a certified and recently inspected chemical fume hood is used for the entire procedure.

  • Verify that an appropriate fire extinguisher (dry chemical or CO2) is accessible.[2]

  • Assemble all glassware and equipment, checking for any cracks or defects.

  • Ensure all electrical equipment (e.g., heating mantle, stirrer) is explosion-proof and properly grounded.[4]

• Procedure:

  • Place the reaction vessel containing isobutyl acetate in a heating mantle. Do not use an open flame.

  • Secure the vessel and connect any necessary condensers to prevent vapor escape.

  • Slowly increase the temperature to the desired level, constantly monitoring the reaction.

  • Do not leave the heating process unattended.

• Cooldown and Storage:

  • Once the procedure is complete, allow the solution to cool to room temperature within the fume hood before handling.

  • Transfer the isobutyl acetate to a properly labeled and sealed container for storage.

Protocol 2: Small Spill Response (Under 100 mL)

• Immediate Actions:

  • Alert nearby personnel and restrict access to the spill area.

  • Extinguish all nearby flames and turn off any spark-producing equipment.[7]

• Containment and Cleanup:

  • Ensure the area is well-ventilated. If the spill is not in a fume hood, open a window if possible without creating a draft that could spread the vapors.

  • Wearing appropriate personal protective equipment (gloves, goggles), cover the spill with a non-combustible absorbent material (e.g., vermiculite, sand).

  • Once the liquid is fully absorbed, use non-sparking tools to collect the material into a sealable container.

• Decontamination and Disposal:

  • Wipe down the spill area with a cloth dampened with soapy water.

  • Label the container with "Hazardous Waste: Isobutyl Acetate" and arrange for proper disposal according to your institution's guidelines.

Visualizations

Caption: Logical relationship of isobutyl acetate's properties leading to a high fire risk.

Caption: Step-by-step workflow for responding to a small isobutyl acetate spill.

References

• 1. archemco.com [archemco.com]
• 2. nj.gov [nj.gov]
• 3. Isobutyl Acetate | C6H12O2 | CID 8038 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. chemtexusa.com [chemtexusa.com]
• 6. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 7. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. library.e.abb.com [library.e.abb.com]
• 9. ISOBUTYL ACETATE | Occupational Safety and Health Administration [osha.gov]
• 10. ISOBUTYL ACETATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Optimizing reaction conditions for enzymatic synthesis of isobutyl acetate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the enzymatic synthesis of isobutyl acetate.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My isobutyl acetate yield is lower than expected. What are the potential causes and how can I improve it?

A1: Low yield is a common issue in enzymatic esterification. Several factors could be contributing to this problem. Consider the following troubleshooting steps:

• Enzyme Inhibition: High concentrations of the substrates, particularly acetic acid, can inhibit or inactivate the lipase. Acetic acid can lower the pH in the microenvironment of the enzyme, leading to denaturation.[1][2]

  • Solution: Employ a stepwise or continuous addition of acetic acid to maintain a low concentration throughout the reaction.[3] Alternatively, using acetic anhydride as the acyl donor can increase yields as it does not produce water as a byproduct, which can also inhibit the enzyme.[1][4]

• Sub-optimal Reaction Conditions: The temperature, substrate molar ratio, and enzyme concentration are critical for optimal performance.

  • Solution: Refer to the data tables below to identify the optimal ranges for these parameters. Systematically optimize one parameter at a time to determine the best conditions for your specific enzyme and setup.

• Water Content: While a small amount of water is necessary for enzyme activity, excess water can shift the reaction equilibrium towards hydrolysis, reducing the ester yield.[5]

  • Solution: Use a dry solvent and consider adding molecular sieves to the reaction mixture to remove water produced during the esterification.[3]

• Enzyme Inactivation: The lipase may have lost activity due to improper storage, handling, or repeated use.

  • Solution: Use fresh or properly stored enzyme. If using immobilized lipase, assess its stability and consider regeneration or replacement after a certain number of cycles.

Q2: How does temperature affect the enzymatic synthesis of isobutyl acetate?

A2: Temperature has a dual effect on the reaction. Initially, an increase in temperature generally leads to a higher reaction rate. However, excessively high temperatures can cause thermal denaturation of the enzyme, leading to a rapid loss of activity and a decrease in the final product yield.[6][7][8][9][10] The optimal temperature depends on the specific lipase being used and its thermal stability. For many common lipases, the optimal temperature for esterification is in the range of 30-60°C.[11]

Q3: What is the optimal substrate molar ratio of isobutanol to acetic acid?

A3: The stoichiometry of the reaction is 1:1. However, to shift the equilibrium towards the product side and maximize the conversion of the limiting substrate, it is common to use an excess of one of the reactants. Often, an excess of the alcohol (isobutanol) is used, as high concentrations of acetic acid can inhibit the enzyme.[1][3] An acid-to-alcohol molar ratio of 1:2 has been shown to be effective for isoamyl acetate production, a similar ester.[3] The optimal ratio should be determined experimentally for your specific system.

Q4: I am observing a decrease in reaction rate over time. What could be the cause?

A4: A decrease in reaction rate can be attributed to several factors:

• Product Inhibition: The accumulation of isobutyl acetate or the co-product (water) can inhibit the enzyme.

• Substrate Depletion: As the reactants are consumed, their concentration decreases, leading to a slower reaction rate according to reaction kinetics.

• Enzyme Deactivation: As mentioned earlier, factors like pH changes due to acetic acid or thermal degradation can lead to a loss of enzyme activity over time.[2]

Q5: How can I minimize enzyme inhibition by the substrates?

A5: Substrate inhibition, particularly by acetic acid, is a significant challenge. Here are some strategies to mitigate it:

• Fed-batch Strategy: Instead of adding all the acetic acid at the beginning, add it portion-wise or continuously throughout the reaction. This maintains a low and non-inhibitory concentration.[3]

• Use of Acyl Donor Alternatives: Consider using acetic anhydride or vinyl acetate as the acyl donor. These are often more reactive and do not produce water, which can contribute to enzyme inhibition.[1][4]

• Immobilization: Immobilized enzymes can sometimes exhibit higher tolerance to substrate inhibition compared to their free counterparts due to diffusional limitations within the support matrix.

Data Presentation: Optimizing Reaction Conditions

The following tables summarize quantitative data on the key parameters influencing the enzymatic synthesis of acetate esters. Note that some data is for structurally similar esters like butyl acetate and isoamyl acetate, which can provide valuable guidance for isobutyl acetate synthesis.

Table 1: Effect of Temperature on Lipase Activity and Ester Conversion

Enzyme Source	Substrate(s)	Temperature (°C)	Observation	Reference
Immobilized Lipase	Acetic Acid, n-Butanol	30 - 50	Conversion increased with temperature, peaking around 50°C.	[11]
Immobilized Lipase	Acetic Acid, n-Butanol	> 50	Conversion decreased due to enzyme denaturation.	[11]
Antarctic Yeast Lipase	p-nitrophenyl-palmitate	10 - 65	Stable activity within this range.	[6]
Marine Bacillus cereus Lipase	p-nitrophenyl-palmitate	10	Highest activity observed at this low temperature.	[7]

Table 2: Effect of Substrate Molar Ratio on Ester Conversion

Enzyme	Substrates	Molar Ratio (Acid:Alcohol)	Observation	Reference
Novozym 435	Acetic Acid, Isoamyl Alcohol	1:2	Maximal production of isoamyl acetate.	[3]
Novozym 435	Acetic Acid, n-Butanol	1:3	Over 90% conversion achieved.	[3]
Rhizomucor miehei Lipase	Acetic Acid, Isoamyl Alcohol	Excess Alcohol	Higher conversions in shorter durations.	[1]

Table 3: Effect of Enzyme Concentration on Ester Synthesis

Enzyme	Substrates	Enzyme Concentration	Observation	Reference
Rhizomucor miehei Lipase	Isoamyl Alcohol, Acetic Acid	3 g/L	Critical enzyme concentration for 0.06 M substrates.	[1]
Novozym 435	Formic Acid, Octanol	15 g/L	Highest conversion of octyl formate observed.	[12]
Novozym 435	Acetic Acid, n-Butanol	7.5% of substrate wt.	Optimal for butyl acetate synthesis.	[3]

Experimental Protocols

Protocol 1: General Procedure for Enzymatic Synthesis of Isobutyl Acetate using Immobilized Lipase

This protocol provides a general starting point. Optimal conditions should be determined experimentally.

Materials:

• Immobilized lipase (e.g., Novozym 435)

• Isobutanol

• Acetic acid

• Organic solvent (e.g., n-hexane, heptane)

• Molecular sieves (3Å or 4Å), activated

• Shaking incubator or magnetic stirrer with heating

• Reaction vessel (e.g., screw-capped flask)

• Gas chromatograph (GC) for analysis

Procedure:

• Preparation: To a 100 mL screw-capped flask, add 20 mL of n-hexane, 10 mmol of isobutanol, and 10 mmol of acetic acid.

• Enzyme Addition: Add the desired amount of immobilized lipase (e.g., 5% w/w of total substrates).

• Water Removal: Add 1 g of activated molecular sieves to the reaction mixture.

• Reaction: Place the flask in a shaking incubator at the desired temperature (e.g., 40°C) and agitation speed (e.g., 150 rpm).

• Monitoring: Withdraw small aliquots (e.g., 100 µL) at regular intervals (e.g., every 2 hours).

• Sample Preparation for Analysis: Centrifuge the aliquot to separate the immobilized enzyme. Dilute the supernatant with the solvent if necessary.

• Analysis: Analyze the samples by GC to determine the concentration of isobutyl acetate and the remaining substrates.

• Termination: Once the reaction has reached equilibrium (i.e., no further increase in product concentration), stop the reaction by filtering out the immobilized enzyme.

• Product Purification: The solvent can be removed by rotary evaporation. Further purification of isobutyl acetate can be achieved by distillation.[13]

Visualizations

Caption: Experimental workflow for the enzymatic synthesis of isobutyl acetate.

Caption: Troubleshooting guide for low yield in isobutyl acetate synthesis.

References

• 1. Enzymatic synthesis of isoamyl acetate using immobilized lipase from Rhizomucor miehei - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lipase-catalyzed synthesis of isoamyl butyrate. A kinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A kinetic study of isoamyl acetate synthesis by immobilized lipase-catalyzed acetylation in n-hexane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. scribd.com [scribd.com]
• 10. A Broad Temperature Active Lipase Purified From a Psychrotrophic Bacterium of Sikkim Himalaya With Potential Application in Detergent Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. chemiepraktika.pbworks.com [chemiepraktika.pbworks.com]

Minimizing Peroxide Formation in Stored Isobutyl Acetate: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on the safe storage and handling of isobutyl acetate to minimize the formation of hazardous peroxides. Peroxide formation in solvents like isobutyl acetate is a critical safety concern in laboratory and manufacturing settings, as peroxides can be shock-sensitive and explosive, especially when concentrated. This guide offers troubleshooting advice and frequently asked questions to ensure the integrity of your materials and the safety of your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is peroxide formation in isobutyl acetate a concern?

A1: Isobutyl acetate, like other ethers and esters, can undergo autoxidation in the presence of oxygen to form organic peroxides.[1][2] This process is a free-radical chain reaction initiated by factors such as light and heat.[1][2][3] These peroxides are unstable and can decompose explosively when subjected to heat, friction, or mechanical shock.[1][2] The risk of explosion increases significantly if the peroxides become concentrated through evaporation or distillation of the solvent.[1][2]

Q2: What are the visible signs of peroxide formation in isobutyl acetate?

A2: While low levels of peroxides may not be visible, there are several visual cues that can indicate significant peroxide contamination. These include:

• The formation of crystals, especially around the cap and threads of the container.

• The appearance of a viscous oily layer or precipitate in the liquid.

• Discoloration of the solvent.

If any of these signs are present, do not attempt to open or move the container. Treat it as a potential explosion hazard and contact your institution's environmental health and safety (EHS) office immediately for proper disposal.

Q3: How do storage conditions affect peroxide formation?

A3: The rate of peroxide formation is significantly influenced by storage conditions. Key factors include:

• Oxygen: The presence of oxygen is essential for autoxidation. Containers should be kept tightly sealed to minimize contact with air. Purging the headspace with an inert gas like nitrogen or argon can further reduce oxygen exposure.

• Light: UV light can initiate and accelerate the free-radical chain reaction that leads to peroxide formation.[2] Therefore, isobutyl acetate should always be stored in opaque or amber-colored containers to protect it from light.[1]

• Heat: Elevated temperatures increase the rate of chemical reactions, including peroxide formation.[2] Store isobutyl acetate in a cool, well-ventilated area, away from heat sources.[4][5]

• Time: The longer isobutyl acetate is stored, the greater the potential for peroxide accumulation. It is crucial to date containers upon receipt and upon opening to track their age.

Q4: What are chemical inhibitors and how do they prevent peroxide formation?

A4: Chemical inhibitors are compounds added to solvents to slow down the rate of autoxidation. They work by scavenging the free radicals that propagate the peroxide-forming chain reaction.[1][3][6] Common inhibitors for peroxide-forming solvents include:

• Butylated hydroxytoluene (BHT): A widely used antioxidant that is effective at low concentrations.[1][3][6]

• Hydroquinone: Another common inhibitor, often used in monomers to prevent polymerization, a process that also involves free radicals.[7][8]

The effectiveness of inhibitors decreases over time as they are consumed. Distillation will remove these non-volatile inhibitors, leaving the purified solvent unprotected.[1][3]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Suspected Peroxide Contamination (No Visible Signs)	Solvent has been stored for an extended period (e.g., > 12 months after opening). Container has been opened multiple times. Storage conditions have been suboptimal (e.g., exposure to light or heat).	1. Do not use the solvent, especially for distillation or evaporation. 2. Test for the presence and concentration of peroxides using a reliable method (see Experimental Protocols). 3. If peroxides are detected above the acceptable limit (typically >10-20 ppm), consult your institution's safety guidelines for peroxide removal or disposal.
Solvent Needs to be Stored Long-Term	The experiment requires the use of isobutyl acetate over several months.	1. Purchase isobutyl acetate with a pre-added inhibitor. 2. If using uninhibited solvent, consider adding an inhibitor such as BHT or hydroquinone at an appropriate concentration (see Inhibitor Concentration Guidelines table). 3. Store in a cool, dark place with a tightly sealed cap, preferably under an inert atmosphere. 4. Date the container upon opening and schedule periodic peroxide testing.
Inhibitor Interferes with an Experiment	The presence of BHT or another inhibitor affects the experimental outcome.	1. The inhibitor can be removed by passing the solvent through a column of activated alumina. 2. Crucially , the freshly purified, uninhibited isobutyl acetate is now highly susceptible to peroxide formation. 3. Use the purified solvent immediately. 4. Do not store uninhibited isobutyl acetate for extended periods. If storage is unavoidable, it must be under an inert atmosphere in a dark, cool place, and it should be re-tested for peroxides before each use.
Disposal of Old Isobutyl Acetate	A container of isobutyl acetate is found with no "date opened" or an old date.	1. Do not open the container. 2. Visually inspect for any signs of peroxide formation (crystals, discoloration, oily layer). 3. If there are any visual signs, treat it as a potential bomb and contact EHS immediately. 4. If there are no visual signs, but the history is unknown, assume peroxides may be present at hazardous levels and consult with EHS for guidance on testing (if safe to do so) and disposal.[4]

Quantitative Data Summary

Table 1: Recommended Storage Times and Testing Frequencies for Isobutyl Acetate

Condition	Recommended Shelf Life	Testing Frequency
Unopened, with inhibitor	Manufacturer's expiration date	Not required before opening
Opened, with inhibitor	12 months[2][9]	Every 6 months after opening[9]
Opened, without inhibitor	3-6 months	Before each use, or at least every 3 months
After inhibitor removal	Use immediately; do not store	Test before each use if short-term storage is unavoidable

Table 2: Inhibitor Concentration Guidelines

Inhibitor	Typical Concentration	Notes
Butylated Hydroxytoluene (BHT)	1 g per liter of solvent[10]	A common and effective free-radical scavenger.[1][3][6]
Hydroquinone	~200 ppm	Widely used to inhibit free-radical polymerization in monomers.[8]

Experimental Protocols

Protocol 1: Qualitative and Semi-Quantitative Peroxide Test (Potassium Iodide Method)

This method provides a rapid assessment of the presence of peroxides.

Materials:

• Sample of isobutyl acetate to be tested

• Glacial acetic acid

• Potassium iodide (KI), solid

• Starch solution (1% aqueous, freshly prepared) - optional, for enhanced sensitivity

• Test tubes or small vials

Procedure:

• In a clean test tube, add 1-2 mL of the isobutyl acetate sample.

• Add an equal volume of glacial acetic acid.

• Add a small crystal or a spatula tip of potassium iodide to the mixture.

• Stopper the test tube and shake for 1 minute.

• Allow the mixture to stand for 5 minutes, protected from strong light.

• Observe the color of the solution.

  • Colorless: Peroxides are not present in significant amounts.

  • Pale Yellow: Low concentration of peroxides.

  • Brown/Dark Blue (if starch is added): High concentration of peroxides.[11][12][13]

Protocol 2: Quantitative Assay of Peroxides (Catalyzed Iodometric Titration - based on ASTM E1228 for Peroxy Esters)

This method provides a more accurate, quantitative measurement of peroxide concentration.

Materials:

• Isobutyl acetate sample

• Isopropyl alcohol

• Glacial acetic acid

• Cupric chloride solution (1% w/v)

• Potassium iodide solution (50% w/v, freshly prepared)

• Standardized sodium thiosulfate solution (0.1 N or 0.01 N)

• Starch indicator solution (1% w/v)

• 250 mL Iodine flask

• Buret

• Pipettes

• Water bath (60°C)

Procedure:

• Sample Preparation: Accurately weigh a sample of isobutyl acetate into a 1 mL beaker (the amount will depend on the expected peroxide concentration; start with 1-5 g). Transfer the beaker into a 250 mL iodine flask.

• Reagent Addition: Add 50 mL of isopropyl alcohol and 15 mL of acetic acid to the flask.[14] Pipette 1.00 mL of the 1% cupric chloride solution into the flask.[14]

• Reaction Initiation: Purge the flask with nitrogen. Carefully add 2 mL of freshly prepared 50% potassium iodide solution.

• Heating and Reaction: Place the flask in a 60°C water bath for 20 seconds, swirling gently.[14] Then, store the flask in the dark for 30 minutes at room temperature to allow the reaction to complete.[14]

• Titration: After the reaction period, add 100 mL of deionized water. Titrate the liberated iodine with the standardized sodium thiosulfate solution. As the yellow-brown color of the iodine fades to a pale straw color, add 1-2 mL of starch indicator solution. This will produce a deep blue-black color. Continue the titration dropwise until the blue color disappears.

• Blank Determination: Perform a blank titration using the same procedure but without the isobutyl acetate sample.

• Calculation: The peroxide value (in meq/kg) can be calculated using the volumes of titrant used for the sample and the blank, the normality of the titrant, and the mass of the sample.

Visualizations

Caption: Free-radical mechanism of peroxide formation in isobutyl acetate.

Caption: Decision workflow for handling stored isobutyl acetate.

References

• 1. louisville.edu [louisville.edu]
• 2. Peroxide Forming Chemicals | Florida Tech [fit.edu]
• 3. sciencemadness.org [sciencemadness.org]
• 4. nj.gov [nj.gov]
• 5. chemos.de [chemos.de]
• 6. Solvent Stabilizer Systems [sigmaaldrich.com]
• 7. eastman.com [eastman.com]
• 8. Acrylic acid, ester series polymerization inhibitor Hydroquinone [csnvchem.com]
• 9. ehs.yale.edu [ehs.yale.edu]
• 10. ehs.washington.edu [ehs.washington.edu]
• 11. Peroxide-Forming Chemicals | Environmental Health and Safety [ehs.dartmouth.edu]
• 12. app.bmh.manchester.ac.uk [app.bmh.manchester.ac.uk]
• 13. wikieducator.org [wikieducator.org]
• 14. kelid1.ir [kelid1.ir]

Reference Data & Comparative Studies

Isobutyl acetate vs n-butyl acetate as a solvent

An Objective Comparison of Isobutyl Acetate and n-Butyl Acetate as Solvents for Research and Development

Introduction

Isobutyl acetate and n-butyl acetate are isomeric esters of acetic acid, both widely employed as solvents across various industries, including pharmaceuticals, coatings, and chemical synthesis.[1][2] With the same chemical formula (C6H12O2) and molecular weight, their structural difference—a branched versus a straight-chain butyl group—gives rise to distinct physical and chemical properties.[2] This guide provides an objective, data-driven comparison to assist researchers, scientists, and drug development professionals in selecting the optimal solvent for their specific applications. Both are colorless, volatile liquids with characteristic fruity odors.[3][4]

Structural Differences

The fundamental difference between the two solvents lies in the branching of the alkyl chain. N-butyl acetate features a linear four-carbon chain, while isobutyl acetate has a branched structure (a 2-methylpropyl group). This seemingly minor variation influences key physical properties such as boiling point, evaporation rate, and solvency.

Caption: Molecular structures of n-butyl acetate and isobutyl acetate.

Quantitative Data Comparison: Physical and Chemical Properties

The selection of a solvent is often dictated by its physical properties. The following tables summarize the key quantitative data for isobutyl acetate and n-butyl acetate.

Table 1: General Physical Properties

Property	Isobutyl Acetate	n-Butyl Acetate
Molecular Formula	C6H12O2[3]	C6H12O2[4]
Molar Mass	116.16 g/mol [2][5]	116.16 g/mol [6]
Boiling Point	118 °C[2][5]	126.1 °C[6]
Melting Point	-99 °C[2][5]	-78 °C[6]
Density (at 20°C)	0.873 g/cm³[5]	0.8825 g/cm³[6]
Vapor Pressure (at 20°C)	15 - 21 hPa[5][7]	10 mm Hg (~13.3 hPa)[6]
Refractive Index (at 20°C)	~1.390	~1.394

Table 2: Solvent Performance Characteristics

Property	Isobutyl Acetate	n-Butyl Acetate
Relative Evaporation Rate	1.5 - 1.7[5][7]	1.0 (Reference Standard)[8]
Water Solubility (at 20°C)	0.63 - 0.7 g/100 mL[1][2]	0.68 g/100 mL[6]
Hansen Solubility Parameters (MPa)½	δT: 16.8, δD: 15.1, δP: 3.7, δH: 6.3[9]	δT: 17.4, δD: 15.8, δP: 3.7, δH: 6.3

Table 3: Safety and Flammability

Property	Isobutyl Acetate	n-Butyl Acetate
Flash Point (Closed Cup)	18 - 22 °C[1][7]	22 °C[6]
Upper Explosive Limit	10.5%[2][7]	7.5%
Lower Explosive Limit	1.3%[2][7]	1.2%
Autoignition Temperature	427 °C[9]	420 °C

Performance Comparison as a Solvent

Solvency and Applications:

Both isobutyl acetate and n-butyl acetate are effective solvents for a wide range of materials including polymers, resins, oils, and cellulose nitrate.[5][10] Their applications are largely overlapping, and they are often used interchangeably.[9]

• Pharmaceuticals: Both are used as solvents and extraction agents in the pharmaceutical industry.[3][4][11] For example, they can dissolve organic drug intermediates, aid in the preparation of drug formulations, and are used in the extraction of antibiotics like penicillin.[3][12][13]

• Coatings and Inks: They are extensively used in the production of lacquers, paints, and printing inks due to their good solvency, moderate evaporation rates, and ability to promote good leveling, which reduces coating defects.[3][4][14]

• Adhesives and Sealants: Both are components in the formulation of adhesives and sealants.[10][11]

• Cosmetics and Fragrances: Due to their pleasant, fruity odors, they are used as fragrance components in perfumes and as solvents in products like nail polish.[3][4][12][15]

Key Performance Differences:

The primary performance difference stems from their evaporation rates. Isobutyl acetate evaporates significantly faster than n-butyl acetate.[5][7]

• Isobutyl Acetate's Faster Evaporation: This property is advantageous in applications requiring quick drying times, such as in certain coating or ink formulations.[9]

• n-Butyl Acetate's Slower Evaporation: The slower evaporation rate provides a longer "open time," which can be beneficial for applications where better flow and leveling of a coating are critical to achieving a smooth finish.[4]

Experimental Protocols: A Note on Methodology

While specific experimental protocols comparing the two solvents are not detailed in the provided search results, standard methods are used to determine their physical properties.

• Evaporation Rate: The relative evaporation rate is typically determined using a method where the time it takes for a known quantity of the solvent to evaporate is compared to that of a reference standard, which is n-butyl acetate by definition.[8] The now-withdrawn ASTM D3539 was a standard for this measurement.[8][16]

• Solubility Parameter Determination: Hansen Solubility Parameters (HSP) are determined experimentally by observing the solubility of a polymer in a range of solvents. The HSP values for the solvents are known, and a solubility sphere for the polymer can be calculated. Alternatively, they can be calculated based on group contributions.

• Flash Point: This is determined using standardized equipment like a Pensky-Martens or Tag closed-cup tester, where the solvent's vapor is exposed to an ignition source at increasing temperatures until a flash is observed.

Logical Workflow for Solvent Selection

The choice between isobutyl and n-butyl acetate depends on the specific requirements of the experiment or formulation. The following diagram illustrates a logical decision-making process.

Caption: Decision-making flowchart for selecting between the two solvents.

Safety and Toxicology

Both isomers are flammable liquids and their vapors can form explosive mixtures with air.[7][17] Standard laboratory precautions for handling flammable organic solvents should be followed.

• Irritation: The primary critical effect for both solvents is irritation of the eyes, nose, and throat upon inhalation.[18] Some sources suggest that isobutyl acetate is less irritating than n-butyl acetate.[19] High concentrations of either can lead to central nervous system effects such as dizziness, headache, and nausea.[2][15][20]

• Skin Contact: Repeated or prolonged skin contact may cause dryness and cracking (dermatitis) as the solvents can degrease the skin.[7][15][17]

• Metabolism: Once absorbed, both esters are readily hydrolyzed by unspecific esterases into acetic acid and their corresponding alcohols (isobutanol and n-butanol), which are then further metabolized.[18][21]

Conclusion

Isobutyl acetate and n-butyl acetate are highly similar and effective solvents with a broad range of applications. The primary distinguishing factor for a researcher is the evaporation rate .

• Choose isobutyl acetate when a faster drying time is required.

• Choose n-butyl acetate when a longer open time is needed to ensure properties like smooth flow and leveling in coatings.

In many applications where the evaporation rate is not a critical parameter, the two can be used as functional replacements for one another, and the choice may come down to factors like cost, availability, or specific formulation compatibility.[9]

References

• 1. archemco.com [archemco.com]
• 2. Isobutyl acetate - Wikipedia [en.wikipedia.org]
• 3. High Quality Isobutyl Acetate: A High-Performance Eco-Friendly Solvent for Green Chemistry Manufacturer, Factory | Anhao [anhaochemical.com]
• 4. High Quality n-Butyl Acetate: A High-Performance Solvent and Fragrance for Chemical and Consumer Industries Manufacturer, Factory | Anhao [anhaochemical.com]
• 5. hedinger.de [hedinger.de]
• 6. solventis.net [solventis.net]
• 7. solventsandpetroleum.com [solventsandpetroleum.com]
• 8. The MSDS HyperGlossary: Evaporation Rate [ilpi.com]
• 9. productcatalog.eastman.com [productcatalog.eastman.com]
• 10. What Is Isobutyl Acetate? | Vertec BioSolvents [vertecbiosolvents.com]
• 11. N-Butyl Acetate | Supplier & Distributor |Butyl Acetate| Chemical | Arpadis [arpadis.com]
• 12. ISOBUTYL ACETATE - Ataman Kimya [atamanchemicals.com]
• 13. nbinno.com [nbinno.com]
• 14. fortunebusinessinsights.com [fortunebusinessinsights.com]
• 15. quora.com [quora.com]
• 16. dispersetech.com [dispersetech.com]
• 17. sigmaaldrich.com [sigmaaldrich.com]
• 18. ser.nl [ser.nl]
• 19. Isobutyl Acetate | C6H12O2 | CID 8038 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 20. chemtexusa.com [chemtexusa.com]
• 21. dir.ca.gov [dir.ca.gov]

A Comparative Analysis of the Reactivity of Isobutyl Acetate and Sec-butyl Acetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of two isomeric esters, isobutyl acetate and sec-butyl acetate. The information presented is supported by experimental data and detailed methodologies to assist researchers in selecting the appropriate solvent or reactant for their specific applications in chemical synthesis and drug development.

Structural and Steric Comparison

Isobutyl acetate and sec-butyl acetate are structural isomers with the same chemical formula (C₆H₁₂O₂). However, the arrangement of the butyl group significantly influences their steric and electronic properties, which in turn dictates their chemical reactivity.

• Isobutyl acetate possesses a primary alkyl group attached to the ester oxygen. The branching at the β-carbon (the second carbon from the oxygen) results in moderate steric hindrance around the carbonyl group.

• Sec-butyl acetate has a secondary alkyl group bonded to the ester oxygen. The branching is directly at the α-carbon (the first carbon from the oxygen), leading to greater steric hindrance compared to isobutyl acetate.

This difference in steric bulk is a key determinant of their relative reactivities in various chemical transformations.

Figure 1: Structural comparison and relative steric hindrance of isobutyl acetate and sec-butyl acetate.

Comparative Reactivity Analysis

The reactivity of isobutyl acetate and sec-butyl acetate has been evaluated in key chemical reactions, including hydrolysis, transesterification, and reduction.

Hydrolysis

Hydrolysis, the cleavage of the ester bond by water, can be catalyzed by either acid or base. Due to the difference in steric hindrance, isobutyl acetate is generally more susceptible to nucleophilic attack at the carbonyl carbon than sec-butyl acetate.

Reaction Condition	Isobutyl Acetate	Sec-butyl Acetate	Reference
Enzymatic Hydrolysis Rate	67 ± 3 nmol/mg protein	62 ± 3 nmol/mg protein	[1]

Transesterification

Transesterification involves the exchange of the alkoxy group of an ester with another alcohol. This reaction is crucial in various industrial processes, including the synthesis of new esters. Similar to hydrolysis, the rate of transesterification is influenced by steric factors. It is anticipated that isobutyl acetate will undergo transesterification more readily than sec-butyl acetate due to its less sterically hindered primary alkoxy group.

Reduction

The reduction of esters to primary alcohols is a common transformation in organic synthesis, typically achieved using strong reducing agents like lithium aluminum hydride (LiAlH₄). The accessibility of the carbonyl group to the hydride reagent is critical. The greater steric hindrance in sec-butyl acetate is expected to result in a slower reduction rate compared to isobutyl acetate.

Experimental Protocols

To provide a framework for direct comparison of the reactivity of isobutyl acetate and sec-butyl acetate, the following experimental protocols are proposed.

Comparative Study of Acid-Catalyzed Hydrolysis

Objective: To determine and compare the rate constants for the acid-catalyzed hydrolysis of isobutyl acetate and sec-butyl acetate.

Materials:

• Isobutyl acetate

• Sec-butyl acetate

• 1 M Hydrochloric acid (catalyst)

• Dioxane (co-solvent)

• Deionized water

• Standardized 0.1 M Sodium hydroxide solution

• Phenolphthalein indicator

• Ice bath

• Thermostated water bath

• Conical flasks, pipettes, burette

Procedure:

• Prepare two separate reaction mixtures, one for each ester. In a 250 mL conical flask, place 50 mL of 1 M HCl and 50 mL of dioxane.

• Allow the flasks to equilibrate to the desired reaction temperature (e.g., 50°C) in a thermostated water bath.

• To each flask, add 5 mL of the respective ester (isobutyl acetate or sec-butyl acetate) and start a stopwatch simultaneously.

• At regular time intervals (e.g., 0, 10, 20, 30, 60, 90, and 120 minutes), withdraw a 5 mL aliquot from each reaction mixture and immediately quench the reaction by adding it to a flask containing 20 mL of ice-cold deionized water.

• Titrate the quenched sample with standardized 0.1 M NaOH solution using phenolphthalein as an indicator. The endpoint is the first appearance of a persistent pink color.

• To determine the concentration of the ester at infinite time (completion of the reaction), heat a sealed sample of each reaction mixture in a boiling water bath for 1 hour, then cool and titrate as above.

• Calculate the rate constant (k) for each ester using the first-order rate equation.

Data Analysis: The concentration of the ester at time 't' is proportional to (V∞ - Vt), where V∞ is the volume of NaOH used for the titration at infinite time and Vt is the volume of NaOH used at time 't'. A plot of ln(V∞ - Vt) versus time will yield a straight line with a slope of -k.

Figure 2: Experimental workflow for the comparative kinetic study of ester hydrolysis.

Comparative Study of Transesterification with Ethanol

Objective: To compare the rate of transesterification of isobutyl acetate and sec-butyl acetate with ethanol.

Materials:

• Isobutyl acetate

• Sec-butyl acetate

• Anhydrous ethanol

• Sulfuric acid (catalyst)

• Anhydrous sodium sulfate

• Gas chromatograph-mass spectrometer (GC-MS)

• Reaction vials, syringes, heating block

Procedure:

• In two separate, dry 10 mL reaction vials, add 1 mmol of either isobutyl acetate or sec-butyl acetate.

• To each vial, add 5 mL of anhydrous ethanol.

• Initiate the reaction by adding 0.05 mmol of concentrated sulfuric acid to each vial.

• Seal the vials and place them in a heating block set to a constant temperature (e.g., 60°C).

• At specified time intervals (e.g., 0, 30, 60, 120, 240 minutes), withdraw a 100 µL aliquot from each reaction mixture.

• Immediately quench the reaction by diluting the aliquot in 1 mL of a suitable solvent (e.g., dichloromethane) containing an internal standard.

• Dry the sample over a small amount of anhydrous sodium sulfate.

• Analyze the samples by GC-MS to determine the concentrations of the starting ester and the product, ethyl acetate.

Data Analysis: Quantify the peak areas of isobutyl acetate, sec-butyl acetate, and ethyl acetate relative to the internal standard. Plot the concentration of the starting ester versus time for both reactions to compare their consumption rates.

Comparative Study of Reduction with Lithium Aluminum Hydride (LiAlH₄)

Objective: To qualitatively compare the rate of reduction of isobutyl acetate and sec-butyl acetate with LiAlH₄.

Materials:

• Isobutyl acetate

• Sec-butyl acetate

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Dry ice/acetone bath

• Thin-layer chromatography (TLC) plates

• Appropriate TLC developing solvent and visualization agent (e.g., potassium permanganate stain)

• Round-bottom flasks, magnetic stirrers, syringes

Procedure:

• Set up two separate, identical reaction flasks under an inert atmosphere (e.g., nitrogen or argon).

• In each flask, dissolve 1 mmol of either isobutyl acetate or sec-butyl acetate in 10 mL of anhydrous diethyl ether.

• Cool both flasks to -78°C using a dry ice/acetone bath.

• Prepare a stock solution of LiAlH₄ in anhydrous diethyl ether.

• Simultaneously, add an equimolar amount of the LiAlH₄ solution to each reaction flask with stirring.

• Monitor the progress of both reactions by taking small aliquots at regular time intervals and quenching them with a few drops of ethyl acetate followed by water.

• Spot the quenched aliquots on a TLC plate and elute with an appropriate solvent system.

• Visualize the spots to observe the disappearance of the starting ester and the appearance of the product alcohol.

Data Analysis: A qualitative comparison of the reaction rates can be made by observing the relative intensity of the starting material spots on the TLC plates at different time points. The reaction that shows a faster disappearance of the starting ester spot is the faster reaction.

Conclusion

The steric hindrance around the carbonyl group is a primary factor governing the reactivity of isobutyl acetate and sec-butyl acetate. Experimental evidence from hydrolysis studies indicates that isobutyl acetate, being less sterically hindered, reacts at a faster rate than sec-butyl acetate.[1] This trend is expected to be consistent across other nucleophilic acyl substitution reactions such as transesterification and reduction. The provided experimental protocols offer a framework for researchers to conduct direct comparative studies to quantify these reactivity differences under their specific reaction conditions. This understanding is crucial for optimizing reaction parameters and selecting the most suitable isomer for applications in organic synthesis and pharmaceutical development.

References

• 1. Sec-butyl Acetate Technology, Sec-butyl Acetate Plant [slchemtech.com]

A Comparative Guide to GC-MS Validation of Isobutyl Acetate Purity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Gas Chromatography-Mass Spectrometry (GC-MS) methods for the validation of isobutyl acetate purity. The information presented herein is intended to assist researchers in selecting the most appropriate methodology for their specific analytical needs, focusing on data quality, experimental workflow, and performance characteristics.

Introduction to Isobutyl Acetate Purity Analysis

Isobutyl acetate is a common solvent used in the pharmaceutical, coatings, and fragrance industries.[1][2][3] Its purity is a critical quality attribute, as impurities can affect the safety, efficacy, and stability of the final product. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the identification and quantification of volatile and semi-volatile compounds, making it ideally suited for assessing the purity of isobutyl acetate.[4][5] This method offers high sensitivity and specificity, allowing for the separation and identification of structurally similar impurities.

A robust GC-MS method for isobutyl acetate purity should be able to separate the main component from potential impurities, which may include:

• Residual reactants: Isobutanol and acetic acid.[1][2]

• Isomers: n-butyl acetate, sec-butyl acetate, and tert-butyl acetate.[1][2]

• Related esters: Other acetate or isobutyrate esters.

• Degradation products.

This guide will compare two common types of GC columns for this analysis: a non-polar and a polar column, providing a detailed experimental protocol and validation data.

Experimental Protocols

A validated GC-MS method is essential for ensuring the quality of isobutyl acetate. Below is a detailed protocol that can be adapted for different laboratory settings.

Sample Preparation

• Objective: To prepare the isobutyl acetate sample for GC-MS analysis by dilution to an appropriate concentration.

• Procedure:

  • Accurately weigh approximately 100 mg of the isobutyl acetate sample into a 10 mL volumetric flask.

  • Dilute to volume with a suitable solvent (e.g., acetonitrile or dichloromethane).[6]

  • Vortex the solution to ensure homogeneity.

  • Transfer an aliquot of the solution to a 2 mL autosampler vial for analysis.

GC-MS Instrumentation and Conditions

The choice of GC column is critical for achieving adequate separation of isobutyl acetate from its potential impurities. Below are two recommended starting methods using a non-polar and a polar column.

Parameter	Method A: Non-Polar Column	Method B: Polar Column
GC Column	DB-5MS (5% Phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness	DB-Wax (Polyethylene glycol), 30 m x 0.25 mm ID, 0.50 µm film thickness[7]
Injector Temperature	250 °C	250 °C
Injection Volume	1 µL	1 µL
Split Ratio	30:1[6]	30:1
Carrier Gas	Helium at a constant flow of 1.5 mL/min[7]	Helium at a constant flow of 1.5 mL/min[7]
Oven Program	40 °C (hold for 2 min), ramp to 110 °C at 8 °C/min, then ramp to 180 °C at 20 °C/min (hold for 5 min)[4]	50 °C (hold for 2 min), ramp to 150 °C at 10 °C/min (hold for 5 min)
Transfer Line Temp	280 °C	280 °C
Ion Source Temp	230 °C	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV	Electron Ionization (EI) at 70 eV
Mass Range	m/z 35-350	m/z 35-350
Scan Mode	Full Scan	Full Scan

Method Validation and Comparison

A thorough method validation should be performed according to ICH guidelines to ensure the method is suitable for its intended purpose.[7] Key validation parameters are compared for the two proposed methods below.

Validation Parameter	Method A: Non-Polar Column (DB-5MS)	Method B: Polar Column (DB-Wax)	Justification/Commentary
Selectivity	Good separation based on boiling point differences. May co-elute with impurities of similar boiling points.	Excellent separation of polar impurities like isobutanol and acetic acid. Better resolution for positional isomers.	The polar column (Method B) is generally superior for resolving polar impurities from the main analyte.
Linearity (R²)	> 0.999[7]	> 0.999[7]	Both methods are expected to demonstrate excellent linearity over a suitable concentration range.
LOD	~0.01%[7]	~0.01%[7]	The limit of detection is expected to be comparable for both methods.
LOQ	~0.03%[7]	~0.03%[7]	The limit of quantitation is expected to be comparable for both methods.
Accuracy (% Recovery)	90-110%[7]	90-110%[7]	Both methods should provide high accuracy for the quantification of isobutyl acetate and its impurities.
Precision (%RSD)	< 5%	< 5%	Both methods are expected to be highly precise.
Robustness	High	Moderate (polar columns can be more sensitive to water and oxygen)	The non-polar column (Method A) may offer slightly better long-term robustness.

Visualizing the Workflow

A clear understanding of the experimental workflow is crucial for successful implementation.

Caption: Workflow for GC-MS Purity Validation.

Conclusion

Both non-polar (e.g., DB-5MS) and polar (e.g., DB-Wax) GC columns can be effectively used for the validation of isobutyl acetate purity by GC-MS.

• Method A (Non-Polar Column) is a robust, general-purpose method that separates compounds primarily based on their boiling points. It is a good first choice for a general purity screen.

• Method B (Polar Column) offers superior selectivity for polar impurities such as residual alcohols and acids, which are common in the synthesis of esters. This method is recommended when these specific impurities are of primary concern.

The choice of method will depend on the specific impurities that need to be monitored. For comprehensive purity analysis, it may be beneficial to use both methods orthogonally to ensure all potential impurities are detected and quantified. The provided experimental protocols and validation data serve as a strong starting point for developing and implementing a robust GC-MS method for isobutyl acetate purity in a regulated environment.

References

• 1. archemco.com [archemco.com]
• 2. Isobutyl acetate - Wikipedia [en.wikipedia.org]
• 3. What Is Isobutyl Acetate? | Vertec BioSolvents [vertecbiosolvents.com]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. Vapor-phase analysis of isobutyl acetate, isopropyl acetate, n-propyl acetate and their respective alcohols using solid-phase microextraction-gas chromatography with a mass selective detector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. coresta.org [coresta.org]
• 7. researchgate.net [researchgate.net]

Identifying Isobutyl Acetate with IR Spectroscopy: A Comparative Guide

A comprehensive guide to identifying isobutyl acetate using Infrared (IR) spectroscopy, with a comparative analysis against common industrial solvents. This guide is intended for researchers, scientists, and professionals in drug development.

Infrared (IR) spectroscopy is a powerful analytical technique used to identify organic compounds by measuring the absorption of infrared radiation by a sample. Each molecule has a unique IR spectrum, often referred to as a molecular "fingerprint," which is determined by the vibrational frequencies of its bonds. This guide provides a detailed comparison of the IR spectrum of isobutyl acetate with those of other common solvents—n-butyl acetate, ethyl acetate, and acetone—to facilitate its accurate identification.

Experimental Protocol: Acquiring the IR Spectrum

A standard protocol for obtaining the IR spectrum of a liquid sample like isobutyl acetate using a Fourier Transform Infrared (FTIR) spectrometer is as follows:

• Instrument Preparation: Ensure the FTIR spectrometer is powered on and has completed its startup diagnostics. Purge the sample compartment with dry nitrogen or air to minimize interference from atmospheric water and carbon dioxide.

• Background Spectrum: Record a background spectrum. This is a crucial step to account for any absorbance not originating from the sample, such as from the atmosphere or the sample holder.

• Sample Preparation:

  • For neat (undiluted) liquid analysis, place a single drop of the isobutyl acetate sample onto the center of a clean, dry salt plate (e.g., NaCl or KBr).

  • Carefully place a second salt plate on top of the first, allowing the liquid to spread evenly and form a thin film between the plates.

  • Ensure there are no air bubbles trapped between the plates.

• Sample Analysis:

  • Place the prepared salt plate assembly into the sample holder within the spectrometer's sample compartment.

  • Acquire the IR spectrum of the sample. The instrument's software will automatically ratio the sample spectrum against the previously collected background spectrum to produce the final absorbance or transmittance spectrum.

• Data Processing and Cleaning:

  • Label the significant peaks in the spectrum with their corresponding wavenumbers (cm⁻¹).

  • Clean the salt plates thoroughly with a dry solvent (e.g., acetone or isopropanol) and return them to a desiccator to prevent damage from moisture.

Comparative Analysis of IR Spectra

The key to distinguishing isobutyl acetate from other common solvents lies in the precise wavenumbers of its characteristic absorption bands, particularly in the C-H stretching, C=O stretching, and the fingerprint regions.

Functional Group	Vibration Mode	Isobutyl Acetate (cm⁻¹)	n-Butyl Acetate (cm⁻¹)	Ethyl Acetate (cm⁻¹)[1]	Acetone (cm⁻¹)[2][3]
C-H (alkane)	Stretching	2965	~2960	2975 - 2845	~2960
C=O (carbonyl)	Stretching	1746	~1740	1750 - 1735	~1712
C-O (ester)	Stretching	~1240	~1240	1250 - 1230	N/A
C-H (alkane)	Bending	~1370	~1365	~1375	~1362

Table 1: Comparison of Characteristic IR Absorption Peaks for Isobutyl Acetate and Alternative Solvents.

Workflow for Isobutyl Acetate Identification

The following diagram illustrates the logical workflow for identifying isobutyl acetate using IR spectroscopy, from sample preparation to spectral analysis and confirmation.

Caption: Logical workflow for the identification of isobutyl acetate using IR spectroscopy.

References

• 1. infrared spectrum of ethyl ethanoate prominent wavenumbers cm-1 detecting functional groups present finger print for identification of ethyl acetate image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. sas.upenn.edu [sas.upenn.edu]
• 3. researchgate.net [researchgate.net]

A Comparative Analysis of the Toxicity of Butyl Acetate Isomers

This guide provides a detailed comparison of the toxicity profiles of four common isomers of butyl acetate: n-butyl acetate, isobutyl acetate, sec-butyl acetate, and tert-butyl acetate. This document is intended for researchers, scientists, and drug development professionals, offering a consolidated resource of key toxicological data to inform risk assessment and handling procedures. The information presented is compiled from various safety data sheets and toxicological studies.

Metabolic Pathway of Butyl Acetate Isomers

Upon absorption, all four butyl acetate isomers are primarily metabolized through hydrolysis by esterases found in the blood and various tissues. This process yields acetic acid and the corresponding butanol isomer (n-butanol, isobutanol, sec-butanol, or tert-butanol). The butanol metabolites are then further metabolized. For instance, n-butanol is oxidized to n-butyraldehyde and then to n-butyric acid. The rate of hydrolysis can be influenced by the isomeric structure, with steric hindrance in branched isomers like tert-butyl acetate potentially slowing the reaction.[1][2]

Caption: General metabolic pathway of butyl acetate isomers.

Quantitative Toxicity Data

The following tables summarize the available quantitative toxicity data for the four butyl acetate isomers. The data is primarily derived from studies in animal models.

Table 1: Acute Oral and Dermal Toxicity Data

Isomer	Oral LD50 (mg/kg)	Dermal LD50 (mg/kg)	Species
n-Butyl Acetate	10,768[3]	>17,600[3]	Rat, Rabbit
Isobutyl Acetate	13,400[4]	>17,400[5]	Rat, Rabbit
sec-Butyl Acetate	3,200[6][7]	No data available	Rat
tert-Butyl Acetate	4,100[8]	>2,000[8]	Rat, Rabbit

Table 2: Acute Inhalation Toxicity Data

Isomer	LC50 (ppm)	Exposure Duration	Species
n-Butyl Acetate	390[3]	4 hours	Rat
Isobutyl Acetate	~8,000 (LClo)	Not specified	Not specified
sec-Butyl Acetate	>3,500 (no lethality)	6 hours	Rat
tert-Butyl Acetate	>2,230	4 hours	Rat

Table 3: Occupational Exposure Limits

Isomer	OSHA PEL-TWA (ppm)	ACGIH TLV-TWA (ppm)	NIOSH REL-TWA (ppm)
n-Butyl Acetate	150[9]	50[10]	150[9]
Isobutyl Acetate	150	50[10]	150
sec-Butyl Acetate	200	50[10]	200
tert-Butyl Acetate	200	50[10]	200

Qualitative Toxicity Comparison

Skin Irritation:

• n-Butyl Acetate: Generally considered to be a mild skin irritant. Prolonged or repeated contact can cause dryness and dermatitis.[3]

• Isobutyl Acetate: Considered to be a moderate skin irritant.[8]

• sec-Butyl Acetate: Causes skin irritation.[6]

• tert-Butyl Acetate: Rated as a non-irritant to the skin.[11]

Eye Irritation:

• n-Butyl Acetate: Vapors can cause eye irritation. Direct contact can cause moderate irritation.[3]

• Isobutyl Acetate: Considered to be a moderate eye irritant.[8]

• sec-Butyl Acetate: Vapors cause eye irritation.[6]

• tert-Butyl Acetate: Not classified as an eye irritant.

Experimental Protocols

The following are generalized protocols for key toxicological experiments based on OECD guidelines. Specific study designs may vary.

Acute Oral Toxicity (Based on OECD Guideline 423)

This method, known as the Acute Toxic Class Method, is used to estimate the acute oral toxicity of a substance.

• Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.

• Housing and Fasting: Animals are housed in standard laboratory conditions and fasted overnight prior to dosing.

• Dose Administration: A single dose of the test substance is administered by oral gavage. The starting dose is selected from a series of fixed dose levels (5, 50, 300, 2000 mg/kg).

• Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in body weight for at least 14 days.

• Procedure: The test proceeds sequentially. If an animal survives at the starting dose, the next higher dose is tested. If the animal dies, the next lower dose is tested in additional animals.

• Endpoint: The test allows for the classification of the substance into a toxicity category based on the observed mortality at different dose levels.

Acute Dermal Toxicity (Based on OECD Guideline 402)

This test assesses the potential for a substance to cause toxicity following a single dermal application.

• Animal Selection: Healthy young adult rats, rabbits, or guinea pigs are used. The skin of the animals should be intact.

• Preparation: Approximately 24 hours before the test, the fur is removed from the dorsal area of the trunk of the animals.

• Dose Application: A single dose of the test substance is applied uniformly to a shaved area of at least 10% of the body surface. The area is then covered with a porous gauze dressing for 24 hours.

• Observation: Animals are observed for signs of toxicity and mortality for at least 14 days. Body weight is recorded weekly.

• Endpoint: The dermal LD50 is determined, which is the statistically estimated dose that is expected to be lethal to 50% of the animals.

Acute Inhalation Toxicity (Based on OECD Guideline 403)

This guideline describes procedures for assessing the toxicity of a substance when administered by inhalation.

• Animal Selection: Young adult rats are the preferred species.

• Exposure: Animals are exposed to the test substance as a gas, vapor, or aerosol in a whole-body or nose-only inhalation chamber for a defined period, typically 4 hours.

• Concentration: At least three concentrations are typically used to determine a concentration-response curve.

• Observation: Animals are observed for mortality and signs of toxicity during and after exposure for at least 14 days. Body weights are recorded regularly.

• Endpoint: The LC50, the concentration of the substance in the air that is estimated to be lethal to 50% of the animals, is calculated.

Acute Eye Irritation/Corrosion (Based on OECD Guideline 405)

The Draize test is a common method for evaluating the potential of a substance to cause eye irritation or corrosion.

• Animal Selection: Healthy, adult albino rabbits are used.

• Procedure: A single dose of the test substance is instilled into the conjunctival sac of one eye of the rabbit. The other eye remains untreated and serves as a control.

• Observation: The eyes are examined for signs of irritation, including corneal opacity, iritis, and conjunctival redness and chemosis, at 1, 24, 48, and 72 hours after instillation. The observation period may be extended up to 21 days to assess the reversibility of any effects.

• Scoring: The severity of the ocular lesions is scored according to a standardized system.

Acute Dermal Irritation/Corrosion (Based on OECD Guideline 404)

This test is designed to assess the potential of a substance to cause skin irritation or corrosion.

• Animal Selection: Healthy, young adult albino rabbits are typically used.

• Preparation: The fur on the back of the animal is clipped approximately 24 hours before the test.

• Application: A small amount of the test substance is applied to a small area of skin and covered with a gauze patch for 4 hours.

• Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

• Scoring: The severity of the skin reactions is graded according to a numerical scoring system.

Experimental Workflow Diagram

Caption: Generalized workflow for an acute toxicity study.

References

• 1. dir.ca.gov [dir.ca.gov]
• 2. dir.ca.gov [dir.ca.gov]
• 3. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]
• 4. ecetoc.org [ecetoc.org]
• 5. scribd.com [scribd.com]
• 6. oecd.org [oecd.org]
• 7. fishersci.fi [fishersci.fi]
• 8. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 9. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]
• 10. Draize test - Wikipedia [en.wikipedia.org]
• 11. oecd.org [oecd.org]

A Comparative Guide to Eco-Friendly Solvents: Isobutyl Acetate vs. Alternatives

For researchers, scientists, and professionals in drug development, the selection of a solvent is a critical decision that balances performance, safety, and environmental impact. This guide provides an objective comparison of isobutyl acetate against other eco-friendly solvents—tert-butyl acetate, parachlorobenzotrifluoride (PCBTF), and methyl acetate—supported by experimental data and detailed methodologies.

Isobutyl acetate is a versatile solvent recognized for its favorable environmental and safety profile.[1] It is biodegradable and not classified as a hazardous air pollutant (HAP).[2] This guide evaluates its performance characteristics alongside other solvents that are also considered greener alternatives to more hazardous options like toluene and xylene.

Comparative Performance Data

The following tables summarize the key physical, solvency, environmental, and safety properties of isobutyl acetate and its alternatives.

Physical Properties

Property	Isobutyl Acetate	tert-Butyl Acetate	p-Chlorobenzotrifluoride (PCBTF)	Methyl Acetate
Molecular Formula	C₆H₁₂O₂	C₆H₁₂O₂	C₇H₄ClF₃	C₃H₆O₂
Boiling Point (°C)	118[3]	97.8	139	56.9[4]
Flash Point (°C)	18[3]	22[5]	43[6]	-10[7]
Density (g/cm³)	0.867[3]	0.859[5]	1.34	0.932[4]
Viscosity (cP at 20°C)	~0.7	~0.8	~0.9	~0.37
Surface Tension (dynes/cm)	23.7	21.4	26.1	24.7
Evaporation Rate (n-BuAc=1)	1.7	2.8[8]	0.9	12.0
Water Solubility (g/L)	7[9]	8[5]	0.029[10]	~250[4]

Solvency Power

The Kauri-butanol (Kb) value is a measure of a solvent's ability to dissolve a standard kauri resin, indicating its solvency power. A higher Kb value signifies stronger solvency.[11][12]

Solvent	Kauri-butanol (Kb) Value
Isobutyl Acetate	98
tert-Butyl Acetate	Not widely reported
p-Chlorobenzotrifluoride (PCBTF)	64[12]
Methyl Acetate	Not widely reported

Environmental Profile

The environmental impact of a solvent is assessed by its Ozone Depletion Potential (ODP) and Global Warming Potential (GWP). An ODP of 0 indicates no harm to the ozone layer, while a lower GWP is preferable.[13]

Solvent	ODP	GWP (100-year)	VOC Exempt Status (U.S. EPA)
Isobutyl Acetate	0	Not widely reported	No
tert-Butyl Acetate	0	Not widely reported	Yes
p-Chlorobenzotrifluoride (PCBTF)	0	640	Yes
Methyl Acetate	0	Not widely reported	Yes[4]

Safety and Handling

The safety profile of a solvent is crucial for laboratory and industrial use. Key indicators include flash point and occupational exposure limits (OELs).

Solvent	Flash Point (°C)	NFPA 704 Health Rating	NFPA 704 Flammability Rating	NFPA 704 Instability Rating
Isobutyl Acetate	18[3]	1	3	0
tert-Butyl Acetate	22[5]	1	3	0
p-Chlorobenzotrifluoride (PCBTF)	43[6]	2	2	0
Methyl Acetate	-10[7]	1	3	0

Experimental Protocols

The following are detailed methodologies for key experiments cited in this guide, based on ASTM standards.

Determination of Kauri-Butanol Value (ASTM D1133)

This test method determines the relative solvent power of hydrocarbon solvents.[14][15][16][17]

• Preparation of Kauri-Butanol Solution: A standard solution of kauri resin in n-butanol is prepared.

• Titration: 20 g of the standard kauri-butanol solution is placed in a flask. The solvent being tested is titrated from a burette into the flask with constant swirling.

• Endpoint Determination: The endpoint is reached when the solution becomes sufficiently turbid to obscure the sharp outlines of 10-point print viewed through the flask.

• Calculation: The volume of solvent used is recorded as the Kauri-butanol value.

Measurement of Evaporation Rate (ASTM D3539)

This method uses a Shell Thin-Film Evaporometer to determine the evaporation rate of volatile liquids.[6][18][19][20][21]

• Apparatus Setup: A filter paper disc is suspended from a sensitive balance within a temperature-controlled cabinet.

• Sample Application: A specified volume of the solvent is dispensed onto the filter paper.

• Evaporation: A controlled stream of dry air is passed through the cabinet, causing the solvent to evaporate.

• Data Collection: The weight loss of the filter paper is recorded over time. The evaporation rate is then calculated and often reported relative to n-butyl acetate.

Viscosity Measurement (ASTM D445)

This method determines the kinematic viscosity of transparent and opaque liquids.[22][23][24][25][26]

• Apparatus: A calibrated glass capillary viscometer is used.

• Procedure: The time taken for a fixed volume of the liquid to flow under gravity through the capillary of the viscometer is measured at a precisely controlled temperature.

• Calculation: The kinematic viscosity is calculated by multiplying the flow time by the calibration constant of the viscometer.

Surface Tension Measurement (ASTM D971)

This method measures the interfacial tension of liquids against water using the ring method.[2][7][27][28][29]

• Apparatus: A tensiometer equipped with a platinum ring is used.

• Procedure: The force required to detach the platinum ring from the surface of the liquid is measured.

• Calculation: The surface tension is calculated from this force.

Resin Solubility Test (ASTM D3132 - Withdrawn)

Although withdrawn, this method provides a framework for determining the solubility range of resins in various solvents.[30][31][32][33][34]

• Solvent Selection: A range of solvents with varying solubility parameters and hydrogen bonding characteristics is selected.

• Dissolution: A specified amount of resin is added to a measured volume of each solvent.

• Observation: The mixtures are observed for complete dissolution, partial solubility, or insolubility.

• Mapping: The results are used to map the region of solubility for the resin.

Visualized Workflows and Relationships

The following diagrams illustrate key experimental workflows and logical relationships between solvent properties.

Kauri-Butanol Value Determination Workflow

References

• 1. Isobutyl Acetate Producers and Isobutyl Acetate Market Trend [hdinresearch.com]
• 2. biolinscientific.com [biolinscientific.com]
• 3. archemco.com [archemco.com]
• 4. Methyl acetate - Wikipedia [en.wikipedia.org]
• 5. tert-Butyl acetate - Wikipedia [en.wikipedia.org]
• 6. webstore.ansi.org [webstore.ansi.org]
• 7. standards.iteh.ai [standards.iteh.ai]
• 8. eastman.com [eastman.com]
• 9. dir.ca.gov [dir.ca.gov]
• 10. 4-Chlorobenzotrifluoride - Wikipedia [en.wikipedia.org]
• 11. besttechnologyinc.com [besttechnologyinc.com]
• 12. Kauri-butanol value - Wikipedia [en.wikipedia.org]
• 13. epa.gov [epa.gov]
• 14. store.astm.org [store.astm.org]
• 15. file.yizimg.com [file.yizimg.com]
• 16. standards.iteh.ai [standards.iteh.ai]
• 17. store.astm.org [store.astm.org]
• 18. kelid1.ir [kelid1.ir]
• 19. standards.iteh.ai [standards.iteh.ai]
• 20. standards.iteh.ai [standards.iteh.ai]
• 21. webstore.ansi.org [webstore.ansi.org]
• 22. store.astm.org [store.astm.org]
• 23. ASTM D445 | Anton Paar Wiki [wiki.anton-paar.com]
• 24. nazhco.com [nazhco.com]
• 25. American Society for Testing and Materials Standard ASTM D445 Standard Test Method for Kinematic Viscosity of Transparent and Opaque Liquids - AG - Australian Business Licence and Information Service [ablis.business.gov.au]
• 26. store.astm.org [store.astm.org]
• 27. store.astm.org [store.astm.org]
• 28. mastrad.com [mastrad.com]
• 29. micronscientific.co.za [micronscientific.co.za]
• 30. store.astm.org [store.astm.org]
• 31. standards.iteh.ai [standards.iteh.ai]
• 32. standards.globalspec.com [standards.globalspec.com]
• 33. ASTM D 3132--Conservation DistList [cool.culturalheritage.org]
• 34. standards.globalspec.com [standards.globalspec.com]

Unmasking the Signature of Isobutyl Acetate: A Comparative Guide to Chemical Sensor Cross-Reactivity

For researchers, scientists, and drug development professionals, the accurate detection of volatile organic compounds (VOCs) is paramount. Isobutyl acetate, a common solvent and fragrance component, presents a unique challenge due to its potential for cross-reactivity in various chemical sensor systems. This guide provides an objective comparison of the performance of different sensor technologies in detecting isobutyl acetate, supported by available experimental data and detailed methodologies to aid in the selection of the most appropriate sensing platform.

The challenge in accurately identifying and quantifying isobutyl acetate lies in the tendency of chemical sensors to respond to a range of similar VOCs, leading to potential false positives or inaccurate measurements. This guide delves into the cross-reactivity profiles of three prominent sensor technologies: Quartz Crystal Microbalance (QCM) sensors, Metal Oxide (MOX) sensors, and Colorimetric sensor arrays.

Performance Comparison of Chemical Sensors for Isobutyl Acetate Detection

The following table summarizes the performance of different chemical sensor types in the presence of isobutyl acetate and other VOCs, based on available experimental data. It is important to note that direct comparative studies across all sensor types for isobutyl acetate are limited. The data presented here is synthesized from studies on isobutyl acetate or structurally similar compounds like isobutyl alcohol and ethyl acetate.

Sensor Type	Target Analyte(s)	Interferents/Other VOCs Tested	Sensor Response/Sensitivity to Target	Cross-Reactivity Observations	Reference
Quartz Crystal Microbalance (QCM)	Isobutyl Alcohol, Ethyl Acetate	Ethylene	Cellulose Acetate coated sensor showed high sensitivity to isobutyl alcohol and ethyl acetate (over 4.5 Hz/ppm).	The cellulose acetate coated sensor exhibited similar high sensitivity to both isobutyl alcohol and ethyl acetate, indicating potential cross-reactivity between these related compounds.	[1]
Metal Oxide (MOX) - SnO₂	Isobutylene	Carbon Monoxide (CO), Carbon Dioxide (CO₂)	WO₃ and ZnO sensors showed the highest responses to isobutylene at 285°C.	SnO₂ showed a lower response to isobutylene compared to WO₃ and ZnO, but also exhibited low responses to interfering gases like CO and CO₂.[2]	[2]
Colorimetric Sensor Array	General VOCs (including esters)	Alcohols, Aldehydes, Ketones, etc.	Differentiates between classes of VOCs based on the pattern of color changes across an array of chemoresponsive dyes.	While specific quantitative data for isobutyl acetate is not detailed, the principle of operation relies on cross-reactivity to generate a unique "fingerprint" for each analyte, allowing for its identification within a mixture.[3][4]	[3][4]

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing experimental results. Below are outlines of typical experimental protocols for evaluating the cross-reactivity of the discussed sensor technologies.

Quartz Crystal Microbalance (QCM) Sensor Testing

Objective: To measure the frequency shift of a QCM sensor upon exposure to isobutyl acetate and other VOCs.

Materials:

• QCM instrument with a frequency counter.

• QCM sensors with gold electrodes.

• Coating materials (e.g., cellulose acetate, ethyl cellulose).

• Solutions of coating materials in an appropriate solvent.

• A gas generation and delivery system with mass flow controllers.

• A sealed test chamber.

• Sources of isobutyl acetate and other test VOCs.

• Nitrogen or clean air as the carrier and reference gas.

Procedure:

• Sensor Coating: The QCM crystals are cleaned, and a sensing film is deposited on the electrode surface, typically by drop-coating, spin-coating, or spray-coating the chosen material. The coated sensor is then dried to remove the solvent.

• System Setup: The coated QCM sensor is placed in the test chamber. The gas delivery system is calibrated to deliver precise concentrations of the target and interfering VOCs.

• Baseline Stabilization: A stable baseline frequency is established by flowing the carrier gas over the sensor until the frequency reading is constant.

• Analyte Exposure: A known concentration of isobutyl acetate vapor is introduced into the test chamber for a set duration. The change in the resonant frequency of the QCM is recorded in real-time.

• Purging: The test chamber is purged with the carrier gas to allow the sensor's frequency to return to its baseline.

• Cross-Reactivity Testing: Steps 4 and 5 are repeated for a range of other VOCs at the same concentrations.

• Data Analysis: The frequency shifts (Δf) for each analyte are calculated and compared to determine the sensor's sensitivity and selectivity.

Metal Oxide (MOX) Sensor Testing

Objective: To measure the change in electrical resistance of a MOX sensor upon exposure to isobutyl acetate and other VOCs at a controlled operating temperature.

Materials:

• MOX sensor (e.g., SnO₂, ZnO) on a substrate with integrated electrodes and a heater.

• A power supply for the sensor heater.

• A multimeter or data acquisition system to measure resistance.

• A gas generation and delivery system with mass flow controllers.

• A sealed test chamber.

• Sources of isobutyl acetate and other test VOCs.

• Synthetic air as the carrier and reference gas.

Procedure:

• Sensor Placement: The MOX sensor is placed inside the test chamber, and electrical connections are made to the heater and electrodes.

• Heating and Stabilization: The sensor is heated to its optimal operating temperature (e.g., 200-400°C) and allowed to stabilize in a flow of synthetic air until a constant baseline resistance is achieved.

• Analyte Exposure: A specific concentration of isobutyl acetate vapor is introduced into the chamber. The change in the sensor's resistance is continuously monitored until a steady-state response is reached.

• Purging: The chamber is purged with synthetic air to allow the sensor's resistance to recover to its baseline.

• Cross-Reactivity Testing: The exposure and purging cycle is repeated for other VOCs.

• Data Analysis: The sensor response is typically calculated as the ratio of the resistance in air (Ra) to the resistance in the gas (Rg) for reducing gases, or Rg/Ra for oxidizing gases. These response values are then compared across the different analytes.

Colorimetric Sensor Array Testing

Objective: To capture and analyze the color change pattern of a colorimetric sensor array upon exposure to isobutyl acetate and other VOCs.

Materials:

• A colorimetric sensor array comprised of various chemoresponsive dyes printed on a substrate.

• A controlled environment chamber with a transparent window.

• A digital imaging device (e.g., flatbed scanner or a camera with consistent lighting).

• A gas generation and delivery system.

• Sources of isobutyl acetate and other test VOCs.

• A reference gas (e.g., nitrogen or purified air).

Procedure:

• Initial Imaging: An initial image of the colorimetric sensor array is captured under the reference gas to establish the baseline colors of each dye spot.

• Analyte Exposure: The sensor array is exposed to a known concentration of isobutyl acetate vapor for a specified period.

• Final Imaging: A second image of the array is taken immediately after exposure.

• Cross-Reactivity Testing: The process is repeated for other VOCs.

• Data Analysis: The color of each spot in the "before" and "after" images is analyzed, typically by extracting the Red, Green, and Blue (RGB) values. The difference in these values (ΔR, ΔG, ΔB) for each spot creates a unique "fingerprint" for each analyte. This data is often visualized using difference maps and analyzed using statistical methods like Principal Component Analysis (PCA) to differentiate between compounds.[4]

Visualizing Experimental Workflows and Logical Relationships

To better illustrate the processes and concepts discussed, the following diagrams are provided.

Caption: Experimental workflow for sensor cross-reactivity testing.

Caption: Cross-reactivity relationships of different sensor types.

References

• 1. Metal–organic framework - Wikipedia [en.wikipedia.org]
• 2. academic.oup.com [academic.oup.com]
• 3. suslick.scs.illinois.edu [suslick.scs.illinois.edu]
• 4. suslick.scs.illinois.edu [suslick.scs.illinois.edu]

A Researcher's Guide to Analytical Standards for Isobutyl Acetate Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of isobutyl acetate is crucial in various applications, from residual solvent analysis in pharmaceuticals to flavor and fragrance profiling. This guide provides a comprehensive comparison of analytical standards and quantification methodologies, supported by experimental data, to aid in the selection of the most appropriate approach for your specific needs.

Comparison of Analytical Standards for Isobutyl Acetate

The foundation of accurate quantification lies in the quality of the analytical standard. Several grades of isobutyl acetate standards are commercially available, each with specific characteristics suitable for different applications. A summary of these standards is presented in Table 1.

Product Type	Supplier Example	Purity/Assay	Format	Traceability & Certification	Primary Application
Analytical Standard	Sigma-Aldrich	>99.8% (GC)	Neat	Certificate of Analysis (CoA) provided.	General quantitative analysis, method development.
Certified Reference Material (CRM)	Sigma-Aldrich (Pharmaceutical Secondary Standard)	-	Neat	Produced and certified in accordance with ISO 17034 and ISO/IEC 17025; traceable to USP primary standard.[1]	High-accuracy applications, quality control, method validation.
USP Reference Standard	USP	-	Neat	Provided as delivered and specified by the United States Pharmacopeia.[2]	Compendial testing and assays according to USP monographs.
Natural Standard	Sigma-Aldrich	≥97% (FCC, FG)	Neat	Meets Food Chemicals Codex (FCC) and Food Grade (FG) specifications.	Flavor and fragrance analysis, food and beverage quality control.
Solution Standard	Spex	1000 µg/mL in Methanol	Solution	Accredited by A2LA to ISO/IEC 17025:2017 and ISO 17034:2016.	Convenient for preparing calibration curves.

Quantification Methodologies: A Comparative Overview

The two primary chromatographic techniques for isobutyl acetate quantification are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). The choice between these methods depends on factors such as required sensitivity, sample matrix, and available instrumentation.

Gas Chromatography (GC)

GC is the most common and robust technique for analyzing volatile compounds like isobutyl acetate. It offers high resolution and sensitivity, particularly when coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• GC-FID: This is a widely used, cost-effective, and reliable method for routine quantification.[3] It provides excellent precision and a wide linear range.[3]

• GC-MS: This method offers the significant advantage of providing structural confirmation of the analyte, which is crucial in complex matrices or when absolute certainty of identity is required.[3] It also boasts superior sensitivity in selected ion monitoring (SIM) mode for trace-level quantification.[3] However, the initial investment and operational costs for GC-MS are generally higher than for GC-FID.[4]

High-Performance Liquid Chromatography (HPLC)

While less common for volatile esters, HPLC can be employed, especially when GC is unavailable or for non-volatile sample matrices. Due to isobutyl acetate's lack of a strong UV chromophore, detection can be challenging.

• HPLC with UV Detection: This requires detection at a low wavelength (around 210 nm), where sensitivity may be limited and interference from other compounds is more likely.

• HPLC with Refractive Index (RI) Detection: RI detection is a universal detection method that can be used for analytes with no UV absorbance.[5] However, it is generally less sensitive than UV detection and is not compatible with gradient elution.[5]

A summary of the performance characteristics of these methods is presented in Table 2.

Parameter	GC-FID	GC-MS	HPLC-UV	HPLC-RI
Typical Limit of Detection (LOD)	0.019 - 0.022 mg/mL[6]	0.017 - 0.027 mg/mL[6]	Method dependent, generally higher than GC	Method dependent, generally higher than GC
Typical Limit of Quantitation (LOQ)	0.058 - 0.066 mg/mL[6]	0.052 - 0.080 mg/mL[6]	5 ng/mL to 20 ng/mL for some hormonal drugs[7]	-
Linearity (r²)	> 0.999[8]	> 0.999[8]	> 0.999[9]	-
Precision (%RSD)	< 17%[10]	< 10%[10]	< 5%[7]	-
Specificity	Good	Excellent (confirmatory)	Moderate	Low
Cost	Lower	Higher	Moderate	Moderate
Typical Run Time	5-15 minutes (can be < 7 mins with fast GC)[11]	5-20 minutes	10-20 minutes	10-20 minutes

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

Gas Chromatography-Flame Ionization Detection (GC-FID)

This protocol is a general guideline for the quantification of isobutyl acetate.

• Instrumentation: Gas chromatograph equipped with a flame ionization detector and an autosampler.

• Column: DB-Wax, 30 m x 0.25 mm ID, 0.50 µm film thickness (or equivalent).[8]

• Carrier Gas: Helium at a flow rate of 1.5 mL/min.[8]

• Injector: Split/splitless injector, with a split ratio of 20:1.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp to 110 °C at 8 °C/min, hold for 2 minutes.

  • Ramp to 180 °C at 20 °C/min, hold for 5 minutes.

• Detector Temperature: 250 °C.[8]

• Injection Volume: 1 µL.

• Sample Preparation: Prepare a stock solution of isobutyl acetate in a suitable solvent (e.g., methanol or carbon disulfide). Prepare a series of calibration standards by serial dilution of the stock solution. Samples should be diluted in the same solvent to fall within the calibration range.

Gas Chromatography-Mass Spectrometry (GC-MS)

The GC conditions for GC-MS are often similar to those for GC-FID.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• GC Conditions: As described for GC-FID.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Mode: Full scan (e.g., m/z 40-400) for qualitative analysis and peak identification. Selected Ion Monitoring (SIM) for quantitative analysis, monitoring characteristic ions of isobutyl acetate (e.g., m/z 43, 56, 73).

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This is a representative protocol, and optimization may be required.

• Instrumentation: HPLC system with a UV/Vis detector.

• Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm).

• Mobile Phase: Acetonitrile:Water (50:50, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Prepare a stock solution of isobutyl acetate in the mobile phase. Prepare a series of calibration standards by serial dilution. Samples should be dissolved in the mobile phase and filtered through a 0.45 µm syringe filter before injection.

Visualizing Experimental Workflows

To further clarify the analytical processes, the following diagrams illustrate the typical workflows for sample analysis using GC and HPLC.

References

• 1. eurekakit.com [eurekakit.com]
• 2. osha.gov [osha.gov]
• 3. benchchem.com [benchchem.com]
• 4. Why is Using GC-MS More Advantageous than GC-FID? [monadlabtech.com]
• 5. osti.gov [osti.gov]
• 6. bibliotekanauki.pl [bibliotekanauki.pl]
• 7. ijsat.org [ijsat.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Pharmaceutical Residual Solvent Analysis: A Comparison of GC-FID and SIFT-MS Performance [mdpi.com]
• 11. brjac.com.br [brjac.com.br]

A Comprehensive Comparison of Isobutyl Acetate and its Alternatives for Pharmaceutical Applications

For researchers, scientists, and drug development professionals, the selection of an appropriate solvent is a critical decision that can significantly impact the efficiency of chemical syntheses, the characteristics of drug formulations, and the overall safety and environmental footprint of a process. This guide provides a detailed comparison of isobutyl acetate with three common alternative solvents: n-butyl acetate, toluene, and methyl isobutyl ketone (MIBK). The information presented is based on a thorough literature review, summarizing key physicochemical properties, performance in relevant applications, and safety and environmental considerations.

Physicochemical Properties

A solvent's physical and chemical characteristics are fundamental to its behavior and suitability for specific applications. Isobutyl acetate and its alternatives exhibit a range of properties that influence their solvency, evaporation rate, and compatibility with various materials. A summary of these key properties is presented in Table 1.

Property	Isobutyl Acetate	n-Butyl Acetate	Toluene	Methyl Isobutyl Ketone (MIBK)
Molecular Formula	C₆H₁₂O₂	C₆H₁₂O₂	C₇H₈	C₆H₁₂O
Molecular Weight ( g/mol )	116.16[1]	116.16	92.14	100.16
Boiling Point (°C)	118[1]	126.1	110.6[2]	117-118
Density (g/cm³ at 20°C)	0.875[1]	~0.88	0.8669[2]	0.802
Flash Point (°C)	18[3]	27	4[2]	18
Vapor Pressure (mmHg at 20°C)	13[1]	~10	28.4[2]	16
Water Solubility ( g/100g at 20°C)	0.63–0.7[1][3]	0.68	0.052	1.91
Polarity Index (P')	Not explicitly found	4.0[4]	2.4	4.2[4]

Performance in Pharmaceutical Applications

The choice of solvent can significantly influence the outcome of various pharmaceutical processes, from the synthesis of active pharmaceutical ingredients (APIs) to the formulation of the final drug product.

Solubility of Active Pharmaceutical Ingredients (APIs)

The ability of a solvent to dissolve an API is a critical parameter in drug development, affecting processes such as reaction kinetics, purification, and formulation. While comprehensive studies directly comparing the solubility of a wide range of APIs in all four solvents are limited, the principle of "like dissolves like" provides a useful guide.

Isobutyl acetate and n-butyl acetate, being esters of moderate polarity, are effective solvents for a range of non-polar to moderately polar compounds.[5][6] Toluene, an aromatic hydrocarbon, is a non-polar solvent and is particularly effective at dissolving other non-polar and aromatic compounds. Methyl isobutyl ketone is a ketone with a moderate polarity and is a good solvent for many resins and polymers.[7]

A general experimental protocol for determining the equilibrium solubility of a solid compound in an organic solvent is the shake-flask method .

Experimental Protocol: Shake-Flask Method for Equilibrium Solubility Determination

This method is a standard and reliable technique for measuring the thermodynamic solubility of a compound.

Materials:

• The solid compound (API) of interest.

• The selected organic solvent (e.g., isobutyl acetate).

• Sealed, temperature-controlled container (e.g., glass vial or flask).

• Agitation equipment (e.g., shaker or magnetic stirrer).

• Filtration or centrifugation equipment to separate the solid from the saturated solution.

• Analytical instrumentation for concentration measurement (e.g., HPLC, UV-Vis spectroscopy).

Procedure:

• Preparation of a Saturated Solution: Add an excess amount of the solid compound to a known volume of the organic solvent in the sealed container.

• Equilibration: Agitate the container at a constant temperature for a prolonged period to ensure that equilibrium is reached.

• Phase Separation: Separate the undissolved solid from the saturated solution by filtration or centrifugation.

• Concentration Analysis: Determine the concentration of the dissolved compound in the clear supernatant using a suitable analytical method.

Crystallization

The choice of solvent is crucial in the crystallization process of APIs, as it can influence the crystal form (polymorphism), size, and morphology, which in turn affect the drug's bioavailability and stability. For instance, a study on the crystallization of paracetamol demonstrated that the solvent environment can predefine the crystallization of specific polymorphs.[8][9] While this particular study did not include isobutyl acetate, n-butyl acetate, toluene, or MIBK, it highlights the importance of solvent selection in controlling the solid-state properties of an API.

Chemical Synthesis

Solvents play a critical role in chemical synthesis by dissolving reactants, facilitating mass transfer, and influencing reaction rates and selectivity. The polarity, boiling point, and inertness of a solvent are key factors to consider. For example, a kinetic study of the esterification of acetic acid with butanol highlighted the effect of reaction parameters in a batch reactor.[10] While this study focused on the synthesis of butyl acetate itself, the principles can be extended to other reactions where these solvents might be used as the reaction medium. The choice between isobutyl acetate, n-butyl acetate, toluene, and MIBK would depend on the specific requirements of the reaction, such as the desired temperature and the polarity of the reactants and transition states.

Safety and Environmental Profile

The safety and environmental impact of solvents are increasingly important considerations in the pharmaceutical industry. A comparison of the toxicological and environmental properties of isobutyl acetate and its alternatives is provided in Tables 2 and 3.

Toxicity Comparison

Solvent	Oral LD50 (Rat)	Dermal LD50 (Rabbit)	Inhalation Toxicity
Isobutyl Acetate	13,400 mg/kg[11]	> 17,400 mg/kg[11]	LC50 (rat, 4h): 8000 ppm (4 of 6 deaths)[11]
n-Butyl Acetate	10,760 mg/kg[7]	>14,112 mg/kg[7]	LC50 values are inconsistent, but recent studies suggest low toxicity.[2]
Toluene	Not found	Not found	Harmful to the respiratory, reproductive, vascular, and nervous systems, as well as to the liver and kidneys.
Methyl Isobutyl Ketone (MIBK)	Not found	Not found	Can cause headaches, confusion, dizziness, and irritation. Nephrotoxicity observed in rats in a short-term study.[12]

Both isobutyl acetate and n-butyl acetate are considered to have low acute toxicity via oral and dermal routes.[2] They are also reported to be, at most, only slightly irritating to the skin and eyes.[2] The sensory irritation potency of isobutyl acetate is similar to that of n-butyl acetate.[13]

Environmental Impact

Solvent	Biodegradability	Potential for Bioaccumulation
Isobutyl Acetate	Readily biodegradable (81% degradation in 20 days by sewage sludge)[2]	Low potential[2]
n-Butyl Acetate	Readily biodegradable (83% degradation in 20 days by sewage sludge)[2]	Low potential[14]
Toluene	Biodegradation can be inhibited by other compounds.[15]	Not specified
Methyl Isobutyl Ketone (MIBK)	Biodegradable by acclimated mixed culture.[16]	Not specified

Both isobutyl acetate and n-butyl acetate are readily biodegradable and have a low potential for bioaccumulation.[2][14] This favorable environmental profile is a significant advantage, especially in light of increasing environmental regulations that favor the use of acetate ester solvents over more hazardous alternatives.[5]

Solvent Selection Workflow

The process of selecting an appropriate solvent involves a multi-faceted evaluation of various factors. The following diagram illustrates a logical workflow for solvent selection in a pharmaceutical context.

References

• 1. Isobutyl acetate - Wikipedia [en.wikipedia.org]
• 2. Butyl Acetates (Cicads 64, 2005) [inchem.org]
• 3. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 4. Polarity Index [macro.lsu.edu]
• 5. What Is Isobutyl Acetate? | Vertec BioSolvents [vertecbiosolvents.com]
• 6. quora.com [quora.com]
• 7. Butyl Acetate | C6H12O2 | CID 31272 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Effect of Choice of Solvent on Crystallization Pathway of Paracetamol: An Experimental and Theoretical Case Study [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. ijert.org [ijert.org]
• 11. dir.ca.gov [dir.ca.gov]
• 12. digital.library.unt.edu [digital.library.unt.edu]
• 13. researchgate.net [researchgate.net]
• 14. ashland.com [ashland.com]
• 15. researchgate.net [researchgate.net]
• 16. Biodegradation kinetics of methyl iso-butyl ketone by acclimated mixed culture - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Isobutyl Acetate: A Guide for Laboratory Professionals

The safe and compliant disposal of isobutyl acetate is critical for ensuring personnel safety and environmental protection. As a highly flammable and potentially hazardous chemical, it necessitates strict adherence to established protocols. This guide provides essential, step-by-step procedures for the proper handling and disposal of isobutyl acetate waste in a laboratory setting.

Immediate Safety and Handling Precautions

Before handling isobutyl acetate, it is imperative to be familiar with its hazards. It is a highly flammable liquid and vapor that can cause respiratory tract irritation, drowsiness, and dizziness.[1][2][3][4][5] Repeated exposure may lead to skin dryness or cracking.[2][4][5]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety glasses with side shields or goggles, and a lab coat.[1][6] Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

• Ignition Sources: Keep isobutyl acetate away from heat, sparks, open flames, and hot surfaces.[1][2][4][5][7][8] Use only non-sparking tools and take precautionary measures against static discharge by grounding and bonding containers and equipment.[1][4][6][7][8][9][10][11]

• Storage: Store isobutyl acetate in a cool, dry, and well-ventilated area in a tightly closed container.[1][2][6][7]

Quantitative Safety Data

The following table summarizes key quantitative safety and regulatory data for isobutyl acetate.

Parameter	Value
OSHA Permissible Exposure Limit (PEL)	150 ppm (8-hour Time-Weighted Average)[7]
NIOSH Recommended Exposure Limit (REL)	150 ppm (10-hour Time-Weighted Average)[7]
ACGIH Threshold Limit Value (TLV)	150 ppm (8-hour Time-Weighted Average)[7]
EPA/CERCLA Reportable Quantity (RQ)	5000 lbs (2270 kg)[1]
Flash Point	18 °C (64.4 °F)
Lower Explosive Limit (LEL)	2.4%[4][10]
Vapor Density	4.0 (Air = 1)

Step-by-Step Disposal Procedures

The proper disposal route for isobutyl acetate depends on whether it is a small spill or bulk unused chemical. It is critical to treat it as a hazardous waste.[7][9]

Protocol for Small Spills

• Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.[5][6][7] Eliminate all ignition sources.[5][6][7][11] Ensure the area is well-ventilated to disperse vapors.[7]

• Containment: Wearing appropriate PPE, contain the spill using a non-combustible absorbent material such as sand, earth, vermiculite, or dry lime.[1][6][7][9][11] Do not use combustible materials like paper towels to absorb the bulk of the spill.

• Collection: Carefully collect the absorbed material using non-sparking tools.[1][7][11] Place the contaminated absorbent into a designated, labeled, and sealable container for hazardous waste.[5][7]

• Decontamination: Clean the spill area with soap and water.[7]

• Disposal: The sealed container with the contaminated material must be disposed of as hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[6][9][10]

Protocol for Unused or Waste Isobutyl Acetate

• Waste Collection: Collect waste isobutyl acetate in a designated, properly labeled hazardous waste container. The container must be in good condition, compatible with the chemical, and kept tightly closed when not in use.[1][6]

• Labeling: Clearly label the waste container with "Hazardous Waste," "Isobutyl Acetate," and the associated hazards (e.g., "Flammable Liquid").

• Storage: Store the waste container in a designated satellite accumulation area or central hazardous waste storage area. This area must be cool, well-ventilated, and away from ignition sources.[1][7]

• Disposal Request: Arrange for pickup and disposal through your institution's EHS office or a certified hazardous waste disposal vendor.[12] Do not pour isobutyl acetate down the drain or dispose of it with general trash.[1][5][6][8][9] Empty containers should be treated as hazardous waste as they may retain flammable residues.[1][8][9]

Note: It is the responsibility of the waste generator to properly identify and dispose of the waste in accordance with all local, state, and federal regulations.[1] For specific guidance, contact your state's Department of Environmental Protection (DEP) or the regional office of the Environmental Protection Agency (EPA).[7]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and necessary steps for the proper disposal of isobutyl acetate.

Caption: Workflow for the proper disposal of isobutyl acetate.

References

• 1. cometchemical.com [cometchemical.com]
• 2. chemos.de [chemos.de]
• 3. tcichemicals.com [tcichemicals.com]
• 4. fishersci.co.uk [fishersci.co.uk]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. solventsandpetroleum.com [solventsandpetroleum.com]
• 7. nj.gov [nj.gov]
• 8. elan-chemical.com [elan-chemical.com]
• 9. chemtexusa.com [chemtexusa.com]
• 10. vigon.com [vigon.com]
• 11. ISOBUTYL ACETATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 12. chemicalbook.com [chemicalbook.com]